N-Cbz-hydroxy-L-proline

Core Science & Biosynthesis

An In-depth Technical Guide to N-Cbz-hydroxy-L-proline: Core Properties, Structure, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Cbz-hydroxy-L-proline, also known as (2S,4R)-1-(benzyloxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid, is a protected amino acid derivative widely utilized in peptide synthesis and as a building block in the development of novel therapeutics. The presence of the carbobenzyloxy (Cbz) protecting group on the nitrogen atom prevents unwanted side reactions during peptide coupling, while the hydroxyl group on the proline ring offers a site for further functionalization. This technical guide provides a comprehensive overview of the fundamental properties, molecular structure, and key experimental protocols related to N-Cbz-hydroxy-L-proline.

Core Properties

N-Cbz-hydroxy-L-proline is a white to off-white crystalline solid at room temperature.[1] It is sparingly soluble in water but soluble in organic solvents such as dichloromethane (B109758) and ethyl acetate.[2]

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₃H₁₅NO₅	[3]
Molecular Weight	265.26 g/mol	[3][4]
Appearance	White to off-white crystalline solid/powder or viscous oil	[1][2][5]
Melting Point	104-107 °C	[2]
Optical Rotation [α]20/D	-51.2° to -54° (c=1-2 in Ethanol)	[2][3]
Predicted pKa	3.78 ± 0.40	[2]
Solubility	Sparingly soluble in water; Soluble in Dichloromethane, Ethyl Acetate	[1][2]

Computed Properties

Property	Value	Reference
ACD/LogP	-0.10	[1]
Topological Polar Surface Area (TPSA)	87.1 Ų	[4]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	6	[1]
Freely Rotating Bonds	5	[1]

Molecular Structure

The molecular structure of N-Cbz-hydroxy-L-proline is characterized by a pyrrolidine (B122466) ring, a carboxylic acid group, a hydroxyl group at the 4-position, and a carbobenzyloxy (Cbz) protecting group attached to the nitrogen atom.

Caption: 2D structure of N-Cbz-hydroxy-L-proline.

Experimental Protocols

Synthesis of N-Cbz-hydroxy-L-proline

A general method for the synthesis of N-Cbz-hydroxy-L-proline involves the reaction of L-hydroxyproline with benzyl (B1604629) chloroformate under basic conditions.[5]

Materials:

• L-hydroxyproline

• Sodium bicarbonate (NaHCO₃)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Water

• Hydrochloric acid (HCl), 12 M

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve L-hydroxyproline and sodium bicarbonate in water in a suitable reaction vessel.

• Slowly add a solution of benzyl chloroformate in dioxane to the aqueous solution while stirring.

• Allow the reaction mixture to stir overnight at room temperature.

• Monitor the reaction completion using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C in an ice bath.

• Acidify the mixture to pH 2 by the dropwise addition of 12 M hydrochloric acid.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic phases and wash them three times with a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain N-Cbz-hydroxy-L-proline as a colorless viscous oil. The product can often be used in the next step without further purification.[5]

Use in Solid-Phase Peptide Synthesis (SPPS)

N-Cbz-hydroxy-L-proline is typically incorporated as the final N-terminal residue in a peptide synthesized using Fmoc/tBu solid-phase peptide synthesis (SPPS). The Cbz group is stable to the piperidine (B6355638) treatment used for Fmoc deprotection and the trifluoroacetic acid (TFA) cocktail used for cleavage and side-chain deprotection.

Workflow for SPPS incorporating N-Cbz-hydroxy-L-proline:

Caption: SPPS workflow for N-terminal Cbz protection.

Detailed Protocol for Coupling N-Cbz-hydroxy-L-proline:

Materials:

• Fmoc-deprotected peptide-resin

• N-Cbz-hydroxy-L-proline

• Coupling reagents:

  • O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU)

  • 1-Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Following the final Fmoc deprotection of the peptide-resin, wash the resin thoroughly with DMF.

• In a separate vessel, dissolve N-Cbz-hydroxy-L-proline (typically 2-4 equivalents relative to the resin loading), HBTU (e.g., 1.95 equivalents), and HOBt (e.g., 2 equivalents) in DMF.

• Add DIEA (e.g., 3-4 equivalents) to the activation mixture and agitate for a few minutes.

• Add the activated N-Cbz-hydroxy-L-proline solution to the deprotected peptide-resin.

• Allow the coupling reaction to proceed for 1-2 hours at room temperature with agitation.

• Monitor the coupling reaction for completeness using a qualitative test such as the Kaiser test (will be negative for the secondary amine of proline).

• Once the coupling is complete, wash the resin thoroughly with DMF, followed by DCM.

• Dry the resin under vacuum.

• The peptide is now ready for cleavage from the resin and simultaneous side-chain deprotection using a standard TFA cleavage cocktail.

Conclusion

N-Cbz-hydroxy-L-proline is a valuable reagent for peptide chemists and drug discovery scientists. Its well-defined properties and versatile reactivity make it a reliable building block for the synthesis of complex peptides and peptidomimetics. The protocols outlined in this guide provide a solid foundation for the successful synthesis and incorporation of this important amino acid derivative.

References

• 1. Page loading... [guidechem.com]
• 2. N-Cbz-Hydroxy-L-proline price,buy N-Cbz-Hydroxy-L-proline - chemicalbook [chemicalbook.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 1-(Phenylmethyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate | C13H15NO5 | CID 391517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]

An In-depth Technical Guide to the Discovery and Synthesis of N-Cbz-hydroxy-L-proline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Carbobenzoxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline), a crucial building block in peptide synthesis and a known inhibitor of prolidase. This document details its historical discovery, synthesis methodologies, and its role in biochemical research, presenting quantitative data, experimental protocols, and visual representations of key processes.

Discovery and Historical Context

The discovery of N-Cbz-hydroxy-L-proline is intrinsically linked to the pioneering work in peptide synthesis. The introduction of the benzyloxycarbonyl (Cbz or Z) protecting group by Max Bergmann and Leonidas Zervas in 1932 was a landmark achievement, enabling the controlled, stepwise synthesis of peptides for the first time. This reversible protecting group for the α-amino group of amino acids laid the foundation for modern peptide chemistry.

While a specific date for the first synthesis of N-Cbz-hydroxy-L-proline is not prominently documented, its development was a natural progression from the establishment of Cbz as a reliable protecting group. Hydroxyproline (B1673980), a key component of collagen, was and remains an important target for incorporation into synthetic peptides to study protein structure and function. The application of the Cbz group to hydroxy-L-proline provided a stable, protected derivative essential for its use in solution-phase peptide synthesis. Its use as a competitive inhibitor of porcine kidney prolidase was identified later, expanding its application beyond a simple building block to a tool for studying enzyme function.[1]

Synthesis of N-Cbz-hydroxy-L-proline

N-Cbz-hydroxy-L-proline can be synthesized through both chemical and enzymatic methods. The chemical approach is the most common and is based on the Schotten-Baumann reaction.

Chemical Synthesis

The standard chemical synthesis involves the reaction of L-hydroxyproline with benzyl (B1604629) chloroformate in the presence of a base to neutralize the liberated hydrochloric acid.

Experimental Protocol: Chemical Synthesis of N-Cbz-hydroxy-L-proline [1]

• Materials:

  • L-hydroxyproline

  • Sodium bicarbonate (NaHCO₃)

  • Benzyl chloroformate (Cbz-Cl)

  • Dioxane

  • Water

  • Hydrochloric acid (HCl), 12 M

  • Ethyl acetate (B1210297)

  • Saturated brine solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • Dissolve L-hydroxyproline (e.g., 78.7 g, 600 mmol) and sodium bicarbonate (e.g., 126 g, 1.5 mol) in water (e.g., 900 mL) in a suitable reaction vessel.

  • Prepare a solution of benzyl chloroformate (e.g., 89.6 mL, 630 mmol) in dioxane (e.g., 90 mL).

  • Slowly add the benzyl chloroformate solution to the L-hydroxyproline solution while stirring at room temperature.

  • Stir the reaction mixture overnight at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0 °C in an ice bath.

  • Acidify the mixture to a pH of 2 with 12 M hydrochloric acid.

  • Extract the aqueous phase with ethyl acetate (e.g., 3 x 500 mL).

  • Combine the organic phases and wash with saturated brine (e.g., 3 x 200 mL).

  • Dry the organic phase over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield N-Cbz-hydroxy-L-proline as a colorless, viscous oil. The yield is typically quantitative.[1]

Logical Workflow for Chemical Synthesis:

Workflow for the chemical synthesis of N-Cbz-hydroxy-L-proline.

Enzymatic Synthesis

An alternative, biocatalytic method for the synthesis of N-Cbz-5-hydroxy-L-proline has been developed. This method utilizes enzymes to convert N-α-benzyloxycarbonyl (Cbz)-L-ornithine into the desired product.[2]

Experimental Protocol: Enzymatic Synthesis of N-Cbz-5-hydroxy-L-proline [2]

• Enzymes and Substrates:

  • Recombinant Escherichia coli expressing lysine-ε-aminotransferase or recombinant Pichia pastoris expressing L-ornithine oxidase.

  • N-α-benzyloxycarbonyl (Cbz)-L-ornithine.

• Procedure:

  • Incubate N-α-benzyloxycarbonyl (Cbz)-L-ornithine with either of the recombinant microorganisms.

  • The enzyme (lysine-ε-aminotransferase or L-ornithine oxidase) catalyzes the conversion of the substrate to N-Cbz-5-hydroxy-L-proline.

  • The product is then isolated and purified from the reaction mixture.

This enzymatic approach is particularly noteworthy as it forms part of a pathway for the synthesis of saxagliptin, a dipeptidyl peptidase IV (DPP4) inhibitor.[2]

Quantitative Data and Characterization

The following tables summarize the key quantitative data for N-Cbz-hydroxy-L-proline.

Table 1: Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₁₃H₁₅NO₅	--INVALID-LINK--
Molecular Weight	265.26 g/mol	--INVALID-LINK--
Appearance	White to off-white solid or viscous oil	--INVALID-LINK--
Purity (HPLC)	≥97% to 99.93%	--INVALID-LINK--, --INVALID-LINK--
Optical Rotation [α]	-51.2° (c=1.00g/100ml in EtOH)	--INVALID-LINK--
Storage Temperature	4°C	--INVALID-LINK--

Table 2: Spectroscopic Data

Spectroscopic Method	Data	Reference
¹H NMR	Consistent with structure	--INVALID-LINK--
HPLC	Purity analysis	--INVALID-LINK--
Mass Spectrometry	Not explicitly found for N-Cbz-hydroxy-L-proline, but techniques for hydroxyproline exist.

Application in Prolidase Inhibition and Signaling Pathways

N-Cbz-hydroxy-L-proline acts as a competitive inhibitor of prolidase, an enzyme that cleaves dipeptides with a C-terminal proline or hydroxyproline.[1] Inhibition of prolidase can have significant downstream effects on cellular signaling pathways, particularly those related to cell growth and proliferation.

Prolidase activity is linked to the regulation of several key signaling pathways, including the PI3K/Akt/mTOR and ERK1/2 pathways.[3][4] By inhibiting prolidase, N-Cbz-hydroxy-L-proline can indirectly modulate these pathways. For instance, inhibitors of prolidase have been shown to decrease the expression of the TGF-β1 receptor, leading to the downregulation of downstream kinases like Akt and mTOR.[3][5]

Signaling Pathway of Prolidase Inhibition:

Inhibition of prolidase by N-Cbz-hydroxy-L-proline and its downstream effects.

Conclusion

N-Cbz-hydroxy-L-proline remains a cornerstone in the field of peptide chemistry, serving as a vital protected amino acid for the synthesis of complex peptides. Its well-established chemical synthesis provides a reliable and high-yielding route for its production, while emerging enzymatic methods offer greener alternatives. Furthermore, its role as a prolidase inhibitor opens avenues for its use in studying cellular signaling and as a potential therapeutic agent. This guide provides a foundational understanding for researchers and professionals working with this versatile molecule.

References

• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. Enzymatic preparation of 5-hydroxy-L-proline, N-Cbz-5-hydroxy-L-proline, and N-Boc-5-hydroxy-L-proline from (α-N-protected)-L-ornithine using a transaminase or an amine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | PROLIDASE: A Review from Discovery to its Role in Health and Disease [frontiersin.org]
• 4. Current Understanding of the Emerging Role of Prolidase in Cellular Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PROLIDASE: A Review from Discovery to its Role in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Cbz-hydroxy-L-proline: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a derivative of the non-essential amino acid hydroxy-L-proline, a key component of collagen. The introduction of the carbobenzyloxy (Cbz or Z) protecting group on the nitrogen atom makes it a valuable chiral building block in synthetic organic chemistry, particularly in peptide synthesis and the development of novel pharmaceuticals.[1] This guide provides a comprehensive overview of the physical and chemical properties of N-Cbz-hydroxy-L-proline, detailed experimental methodologies for its synthesis and analysis, and a discussion of its applications in research and drug development.

Physicochemical Properties

N-Cbz-hydroxy-L-proline is a white to off-white crystalline solid or viscous oil at room temperature.[1][2][3] It is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane (B109758) and ethyl acetate.[1][2]

Tabulated Physical and Chemical Data

The following tables summarize the key quantitative data for N-Cbz-hydroxy-L-proline.

Identifier	Value	Reference
IUPAC Name	(2S,4R)-1-[(Benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid	[1]
Synonyms	Z-Hyp-OH, Z-L-4-Hydroxyproline, N-Carbobenzoxy-trans-4-hydroxy-L-proline	[2]
CAS Number	13504-85-3	[2]
Molecular Formula	C13H15NO5	[2]
Molecular Weight	265.26 g/mol	[2][4]

Property	Value	Reference
Appearance	White to off-white crystalline powder/viscous oil	[1][2][3]
Melting Point	104-107 °C	[2]
Boiling Point (Predicted)	486.9 ± 45.0 °C	[2]
Density (Predicted)	1.416 ± 0.06 g/cm³	[2]
Solubility	Sparingly soluble in water; Soluble in Dichloromethane, Ethyl Acetate, DMSO	[1][2][4]
Optical Activity [α]20/D	-54 ± 1°, c = 2% in ethanol	[2]
pKa (Predicted)	3.78 ± 0.40	[2]

Experimental Protocols

Synthesis of N-Cbz-hydroxy-L-proline

The most common method for the synthesis of N-Cbz-hydroxy-L-proline involves the reaction of trans-4-hydroxy-L-proline with benzyl (B1604629) chloroformate under alkaline conditions.[1]

Materials:

• trans-4-Hydroxy-L-proline

• Sodium bicarbonate (NaHCO3)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Water

• 12 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure:

• Dissolve L-hydroxyproline and sodium bicarbonate in water.

• Slowly add a solution of benzyl chloroformate in dioxane to the aqueous solution while stirring.

• Allow the reaction mixture to stir overnight at room temperature.

• Monitor the reaction completion using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C in an ice bath.

• Acidify the mixture to a pH of 2 with 12 M hydrochloric acid.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic phases and wash them three times with a saturated brine solution.

• Dry the organic phase over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield N-Cbz-hydroxy-L-proline as a colorless viscous oil. The product can often be used in subsequent reactions without further purification.[3]

Synthesis workflow for N-Cbz-hydroxy-L-proline.

Analytical Methods

2.2.1. High-Performance Liquid Chromatography (HPLC)

While specific HPLC methods for N-Cbz-hydroxy-L-proline are not extensively detailed in the literature, a general approach for the analysis of hydroxyproline (B1673980) derivatives can be adapted. A reverse-phase HPLC method is typically suitable.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column

General Procedure:

• Mobile Phase Preparation: A common mobile phase consists of a buffered aqueous solution and an organic modifier like acetonitrile. The exact composition may require optimization.

• Sample Preparation: Dissolve a known amount of N-Cbz-hydroxy-L-proline in the mobile phase or a compatible solvent.

• Analysis: Inject the sample onto the HPLC system. Monitor the elution at a suitable wavelength (e.g., 254 nm) for the Cbz group.

• Quantification: Use a standard curve prepared from known concentrations of N-Cbz-hydroxy-L-proline for accurate quantification.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of N-Cbz-hydroxy-L-proline.

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher)

General Procedure:

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Acquisition: Acquire 1H and 13C NMR spectra.

• Analysis: The 1H NMR spectrum will show characteristic peaks for the aromatic protons of the benzyl group, the protons of the pyrrolidine (B122466) ring, and the hydroxyl proton. The 13C NMR spectrum will confirm the presence of all 13 carbon atoms in their respective chemical environments.

Applications in Research and Drug Development

N-Cbz-hydroxy-L-proline serves as a crucial intermediate in several synthetic applications.

Peptide Synthesis

The primary application of N-Cbz-hydroxy-L-proline is in peptide synthesis. The Cbz group effectively protects the secondary amine of the proline ring, preventing unwanted side reactions during peptide coupling. The hydroxyl group can be further modified or left unprotected, depending on the synthetic strategy.

Role of N-Cbz-hydroxy-L-proline in peptide synthesis.

Chiral Building Block

The defined stereochemistry of N-Cbz-hydroxy-L-proline makes it an excellent chiral synthon for the synthesis of complex molecules with specific stereoisomerism, which is critical in drug development.

Enzyme Inhibition Studies

N-Cbz-hydroxy-L-proline has been reported to be a competitive inhibitor of porcine kidney prolidase.[3] This suggests its potential as a lead compound for designing more potent and selective enzyme inhibitors.

Biological Significance and Signaling Pathways

Currently, there is limited direct evidence in the scientific literature implicating N-Cbz-hydroxy-L-proline itself in specific biological signaling pathways. However, the parent molecule, hydroxyproline, is a major component of collagen and its metabolism is linked to various cellular processes. The formation of hydroxyproline residues in proteins like hypoxia-inducible factor (HIF) plays a role in cellular signaling.[5] The metabolism of hydroxyproline can also influence cellular redox status through the generation of reactive oxygen species (ROS).[6] Further research is needed to determine if and how the N-Cbz derivative might interact with or modulate these pathways.

Safety and Handling

N-Cbz-hydroxy-L-proline should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. It should be stored in a cool, dry place, sealed from moisture.[2]

Conclusion

N-Cbz-hydroxy-L-proline is a versatile and valuable compound for researchers in organic chemistry and drug development. Its well-defined physical and chemical properties, coupled with its utility as a protected amino acid and chiral building block, ensure its continued importance in the synthesis of peptides and other complex organic molecules. While its direct role in biological signaling remains an area for future investigation, its foundational role in the synthesis of biologically active compounds is firmly established.

References

• 1. chem.pku.edu.cn [chem.pku.edu.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemscene.com [chemscene.com]
• 4. Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxyproline in animal metabolism, nutrition, and cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism, Nutrition, and Redox Signaling of Hydroxyproline - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Cbz-hydroxy-L-proline (CAS 13504-85-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Cbz-hydroxy-L-proline, with the CAS number 13504-85-3, is a chemically modified derivative of the naturally occurring amino acid hydroxy-L-proline.[1][2] The introduction of a benzyloxycarbonyl (Cbz) protecting group on the nitrogen atom makes it a valuable intermediate in synthetic organic chemistry, particularly in peptide synthesis and the development of pharmaceutical compounds.[1][2] Its rigid, chiral pyrrolidine (B122466) ring structure provides a unique scaffold for designing molecules with specific conformational constraints. This guide provides a comprehensive overview of its chemical properties, synthesis, applications, and its role as a modulator of biological pathways.

Chemical and Physical Properties

N-Cbz-hydroxy-L-proline is a white to off-white crystalline solid or viscous oil that is sparingly soluble in water but soluble in organic solvents like dichloromethane (B109758) and ethyl acetate.[1] Key quantitative data for this compound are summarized in the tables below.

General and Physical Properties

Property	Value	Reference
CAS Number	13504-85-3	[1][3]
Molecular Formula	C₁₃H₁₅NO₅	[1][3]
Molecular Weight	265.26 g/mol	[1][3]
Appearance	White to off-white powder/viscous oil	[1][2]
Melting Point	104-107 °C	[1]
Boiling Point	486.9±45.0 °C (Predicted)	[1]
Density	1.416±0.06 g/cm³ (Predicted)	[1]
Optical Activity	[α]²⁰/D −54±1°, c = 2% in ethanol	[1]
Solubility	Sparingly soluble in water; Soluble in Dichloromethane, Ethyl Acetate	[1]

Spectroscopic Data

¹H NMR (500 MHz, D₂O, pH 7.0) of trans-4-hydroxy-L-proline

Chemical Shift (ppm)	Multiplicity	Assignment
4.34	t	H-2
4.66	m	H-4
2.42	m	H-3
2.14	m	H-3'
3.47	dd	H-5
3.35	dd	H-5'

¹³C NMR (125 MHz, D₂O, pH 7.0) of trans-4-hydroxy-L-proline

Chemical Shift (ppm)	Assignment
177.08	C-1 (COOH)
62.53	C-2
40.16	C-3
72.79	C-4
55.67	C-5

Characteristic IR Absorptions of trans-4-hydroxy-L-proline (KBr Pellet)

Wavenumber (cm⁻¹)	Functional Group
~3400	O-H stretch
~3000-2800	C-H stretch
~1630	C=O stretch (carboxyl)
~1400	O-H bend

Experimental Protocols

Synthesis of N-Cbz-hydroxy-L-proline

A general and widely used method for the synthesis of N-Cbz-hydroxy-L-proline involves the reaction of L-hydroxyproline with benzyl (B1604629) chloroformate in an alkaline aqueous solution.[1]

Materials:

• L-hydroxyproline

• Sodium bicarbonate (NaHCO₃)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Water

• 12 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve L-hydroxyproline and sodium bicarbonate in water.

• Slowly add a solution of benzyl chloroformate in dioxane to the aqueous solution while stirring.

• Continue stirring the reaction mixture overnight at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C in an ice bath.

• Acidify the mixture to a pH of 2 using 12 M hydrochloric acid.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic phases and wash them three times with a saturated brine solution.

• Dry the organic phase over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain N-Cbz-hydroxy-L-proline as a colorless viscous oil. The product is often of sufficient purity for use in subsequent reactions without further purification.[1]

Experimental Workflow for the Synthesis of N-Cbz-hydroxy-L-proline

A flowchart illustrating the synthesis of N-Cbz-hydroxy-L-proline.

Prolidase Inhibition Assay

N-Cbz-hydroxy-L-proline is a known competitive inhibitor of prolidase, an enzyme that cleaves dipeptides with a C-terminal proline or hydroxyproline.[1][4] The following is a general protocol for assaying prolidase activity, which can be adapted to determine the inhibitory effect of N-Cbz-hydroxy-L-proline.

Materials:

• Cell or tissue lysate containing prolidase

• Glycyl-L-proline (Gly-Pro) as the substrate

• N-Cbz-hydroxy-L-proline as the inhibitor

• Tris-HCl buffer

• Manganese chloride (MnCl₂)

• Trichloroacetic acid (TCA)

• Reagents for proline quantification (e.g., Chinard's reagent for colorimetric assay)

Procedure:

• Enzyme Activation: Pre-incubate the cell or tissue lysate with MnCl₂ in Tris-HCl buffer to activate the prolidase.

• Inhibition: Add varying concentrations of N-Cbz-hydroxy-L-proline to the activated enzyme mixture and incubate for a specific period.

• Enzymatic Reaction: Initiate the reaction by adding the substrate, Gly-Pro.

• Reaction Termination: Stop the reaction by adding TCA.

• Proline Quantification: Centrifuge to pellet the precipitated proteins. The amount of proline released in the supernatant is quantified using a suitable method, such as the colorimetric assay with Chinard's reagent, which measures the absorbance at a specific wavelength.

• Data Analysis: Determine the percentage of inhibition at each concentration of N-Cbz-hydroxy-L-proline and calculate the IC₅₀ value.

Applications in Research and Drug Development

Peptide Synthesis

The primary application of N-Cbz-hydroxy-L-proline is in solid-phase and solution-phase peptide synthesis.[1][2] The Cbz group protects the secondary amine of the proline ring from participating in unwanted side reactions during peptide bond formation. The hydroxyl group can be either left unprotected or protected with another orthogonal protecting group, allowing for further modifications. This makes N-Cbz-hydroxy-L-proline a versatile building block for introducing conformational rigidity and functionalization into synthetic peptides.

Prolidase Inhibition and Biological Implications

N-Cbz-hydroxy-L-proline and its non-hydroxylated analog, N-Cbz-L-proline, are effective inhibitors of prolidase.[4] Prolidase is crucial for the final steps of collagen degradation, recycling proline for new collagen synthesis.[5] Inhibition of prolidase can have significant biological consequences.

Signaling Pathway Involvement

Prolidase activity is linked to several key signaling pathways. The products of prolidase, proline and hydroxyproline, have been shown to regulate the stability of Hypoxia-Inducible Factor-1α (HIF-1α) and influence the Transforming Growth Factor-β (TGF-β) signaling pathway. By inhibiting prolidase, N-Cbz-hydroxy-L-proline can indirectly modulate these pathways.

TGF-β Signaling: Prolidase inhibitors have been shown to decrease the expression of the TGF-β1 receptor. This, in turn, can downregulate downstream signaling through the Akt/mTOR pathway, which is involved in cell proliferation and growth.

HIF-1α Signaling: Proline and hydroxyproline can inhibit the degradation of HIF-1α, a key transcription factor in the cellular response to hypoxia. By reducing the intracellular pool of these amino acids, prolidase inhibition by N-Cbz-hydroxy-L-proline could potentially lead to decreased HIF-1α stability.

Simplified Signaling Pathway of Prolidase and its Inhibition

The role of prolidase and its inhibition by N-Cbz-hydroxy-L-proline.

Safety and Handling

N-Cbz-hydroxy-L-proline should be handled in a well-ventilated area, and personal protective equipment such as gloves and safety glasses should be worn. It should be stored in a cool, dry place, sealed from moisture.[1] While not classified as a hazardous substance, direct contact with skin and eyes should be avoided.

Conclusion

N-Cbz-hydroxy-L-proline is a key building block for synthetic chemists, particularly in the field of peptide and medicinal chemistry. Its ability to introduce a constrained, functionalized proline residue into molecules is of great value. Furthermore, its role as a prolidase inhibitor opens up avenues for its use as a research tool to investigate the biological roles of prolidase and its downstream signaling pathways, including those involving TGF-β and HIF-1α. This technical guide provides a foundational understanding of this compound for researchers and professionals in drug development, highlighting its synthesis, properties, and biological significance.

References

• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemscene.com [chemscene.com]
• 4. N-benzyloxycarbonyl-L-proline: an in vitro and in vivo inhibitor of prolidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical and biochemical characterization of a patient with prolidase deficiency, a rare disorder of collagen metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of N-Cbz-hydroxy-L-proline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characteristics and synthesis of N-Cbz-hydroxy-L-proline. This valuable building block is frequently utilized in the synthesis of peptidomimetics and other complex pharmaceutical agents. This document outlines its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside a detailed experimental protocol for its preparation.

Spectroscopic Data

The following tables summarize the key spectroscopic data for N-Cbz-hydroxy-L-proline. Due to the limited availability of experimentally derived public data, the NMR data is presented as a combination of reported values for the parent structure and predicted shifts for the N-Cbz derivative.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.35	m	-	C₆H₅- (Cbz)
~5.15	s	-	-CH₂- (Cbz)
~4.50	t	~8.0	H-2
~4.40	m	-	H-4
~3.60	m	-	H-5a
~3.50	m	-	H-5b
~2.30	m	-	H-3a
~2.10	m	-	H-3b
-	br s	-	-OH, -COOH

Note: Predicted values are based on the analysis of similar structures and the known effects of the Cbz protecting group. Actual experimental values may vary.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~174	C=O (Carboxylic Acid)
~155	C=O (Carbamate)
~136	C (Aromatic - Cbz)
~128.5	CH (Aromatic - Cbz)
~128.0	CH (Aromatic - Cbz)
~127.8	CH (Aromatic - Cbz)
~70	C-4
~67	-CH₂- (Cbz)
~60	C-2
~55	C-5
~38	C-3

Note: Predicted values are based on the analysis of similar structures and the known effects of the Cbz protecting group. Actual experimental values may vary.

Table 3: IR Spectroscopic Data (Predicted Characteristic Peaks)

Wavenumber (cm⁻¹)	Functional Group
3300-2500 (broad)	O-H stretch (Carboxylic Acid)
~3300 (broad)	O-H stretch (Alcohol)
~3050	C-H stretch (Aromatic)
~2950	C-H stretch (Aliphatic)
~1740	C=O stretch (Carboxylic Acid)
~1690	C=O stretch (Carbamate)
~1500, ~1450	C=C stretch (Aromatic)
~1250	C-O stretch
~1100	C-N stretch

Table 4: Mass Spectrometry Data

m/z	Interpretation
266.1023	[M+H]⁺ (Calculated for C₁₃H₁₆NO₅⁺)
288.0842	[M+Na]⁺ (Calculated for C₁₃H₁₅NNaO₅⁺)
222.0917	[M+H - CO₂]⁺
178.0863	[M+H - C₇H₇O]⁺
132.0655	[Proline + H]⁺
91.0542	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocols

Synthesis of N-Cbz-trans-4-hydroxy-L-proline

This protocol describes a general method for the N-protection of trans-4-hydroxy-L-proline using benzyl (B1604629) chloroformate (Cbz-Cl).

Materials:

• trans-4-Hydroxy-L-proline

• Sodium bicarbonate (NaHCO₃)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Saturated brine solution

Procedure:

• Dissolve trans-4-hydroxy-L-proline and sodium bicarbonate in water in a reaction vessel.

• Slowly add a solution of benzyl chloroformate in dioxane to the stirred reaction mixture at room temperature.

• Continue stirring overnight.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath and acidify to approximately pH 2 with concentrated hydrochloric acid.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts and wash with saturated brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure to yield the product.

Spectroscopic Analysis Protocols

¹H and ¹³C NMR Spectroscopy:

• Prepare a sample by dissolving 5-10 mg of N-Cbz-hydroxy-L-proline in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

• Process the acquired data, including Fourier transformation, phase correction, and baseline correction.

• Reference the spectra to the residual solvent peak.

Infrared (IR) Spectroscopy:

• Prepare the sample for analysis using an appropriate method, such as a KBr pellet or as a thin film on a salt plate (for oils).

• Acquire the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer over a typical range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS):

• Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as electrospray ionization (ESI).

• Acquire the mass spectrum in positive or negative ion mode.

• Analyze the resulting spectrum to determine the molecular weight and identify characteristic fragment ions.

Workflow and Logical Relationships

The following diagrams illustrate the synthesis and analysis workflow for N-Cbz-hydroxy-L-proline.

Caption: Synthetic pathway for N-Cbz-hydroxy-L-proline.

Caption: Analytical workflow for spectroscopic characterization.

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to N-Cbz-hydroxy-L-proline as a Chiral Building Block

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a synthetically versatile derivative of the non-essential amino acid L-hydroxyproline. Its rigid pyrrolidine (B122466) ring and stereochemically defined hydroxyl group make it an invaluable chiral building block in modern organic synthesis. The presence of the Cbz (carbobenzyloxy) protecting group on the nitrogen atom allows for selective reactions at the carboxyl and hydroxyl functionalities, enabling the construction of complex, stereochemically pure molecules. This guide provides a comprehensive overview of its properties, synthesis, and applications, with a focus on its utility in peptide synthesis and the development of novel therapeutics.

Physicochemical and Structural Properties

N-Cbz-hydroxy-L-proline is a stable, commercially available compound that serves as a key starting material for a multitude of synthetic transformations. Its key properties are summarized below.

Property	Value	Reference
CAS Number	13504-85-3	[1][2]
Molecular Formula	C₁₃H₁₅NO₅	[1]
Molecular Weight	265.26 g/mol	[1][3]
IUPAC Name	(2S,4R)-4-hydroxy-1-(phenylmethoxycarbonyl)pyrrolidine-2-carboxylic acid	[3]
Synonyms	Z-Hyp-OH, Cbz-Hyp-OH, N-Cbz-trans-4-hydroxy-L-proline	[3][4]
Appearance	Viscous Oil or Solid	[2]
Solubility	Slightly soluble in water	[2]
Storage	4°C	[1]
Topological Polar Surface Area (TPSA)	87.07 Ų	[1]
Rotatable Bonds	3	[1]

Synthesis of N-Cbz-hydroxy-L-proline

The most common method for preparing N-Cbz-hydroxy-L-proline involves the Schotten-Baumann reaction between L-hydroxyproline and benzyl (B1604629) chloroformate under basic conditions. The Cbz group effectively protects the secondary amine, rendering it stable to a wide range of reaction conditions used in subsequent synthetic steps.

Experimental Protocol: Synthesis from L-Hydroxyproline

This protocol describes a general method for the N-protection of L-hydroxyproline.

Reaction Scheme:

L-hydroxyproline + Benzyl Chloroformate --(NaHCO₃, Dioxane/H₂O)--> N-Cbz-hydroxy-L-proline

Materials:

• L-hydroxyproline (1 equivalent)

• Sodium bicarbonate (2.5 equivalents)

• Benzyl chloroformate (1.05 equivalents)

• Dioxane

• Water

• Ethyl acetate (B1210297)

• 12 M Hydrochloric acid

• Saturated brine solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve L-hydroxyproline (e.g., 78.7 g, 600 mmol) and sodium bicarbonate (e.g., 126 g, 1.5 mol) in water (e.g., 900 mL).[2]

• In a separate flask, prepare a solution of benzyl chloroformate (e.g., 89.6 mL, 630 mmol) in dioxane (e.g., 90 mL).[2]

• Slowly add the benzyl chloroformate solution to the aqueous solution of L-hydroxyproline while stirring vigorously at room temperature.

• Continue stirring the reaction mixture overnight at room temperature.[2] Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0°C in an ice bath.[2]

• Carefully acidify the mixture to a pH of 2 using 12 M hydrochloric acid.[2]

• Extract the aqueous phase with ethyl acetate (e.g., 3 x 500 mL).[2]

• Combine the organic layers and wash with saturated brine solution (e.g., 3 x 200 mL).[2]

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• The resulting product is typically a colorless viscous oil, which is often used in the next step without further purification.[2]

Caption: General workflow for the synthesis of N-Cbz-hydroxy-L-proline.

Applications as a Chiral Building Block

The defined stereochemistry and orthogonal protecting groups of N-Cbz-hydroxy-L-proline make it a cornerstone for asymmetric synthesis.

Peptide Synthesis and Modification

While Fmoc-protected hydroxyproline (B1673980) is more common in modern solid-phase peptide synthesis (SPPS), the fundamental principle of using a protected hydroxyproline is well-established.[5] Hydroxyproline is incorporated into a peptide chain, and the hydroxyl group is subsequently modified.[5] This "proline editing" approach allows for the stereospecific conversion of the 4-hydroxyproline (B1632879) residue into a wide array of functionalized proline analogues via reactions such as Mitsunobu, oxidation, reduction, and substitution.[5] The Cbz group serves as a robust protecting group for the nitrogen in solution-phase peptide synthesis.[6]

Caption: Workflow for creating diverse peptides via proline editing.

Synthesis of Antiviral Agents

N-Cbz-hydroxy-L-proline and its derivatives are critical precursors in the synthesis of complex, biologically active molecules, including antiviral drugs. A notable example is its use in the synthesis of the core bicyclic proline fragment of Nirmatrelvir (B3392351) (PF-07321332), a protease inhibitor developed for the treatment of COVID-19.[7] The rigid, conformationally constrained structure imparted by the proline ring is often key to achieving high binding affinity and potency.[7][8]

Experimental Protocol: Synthesis of Bicyclic Proline Intermediate for Nirmatrelvir

This multi-step synthesis highlights the transformation of a hydroxyproline derivative into a more complex scaffold. The process starts from the benzyl ester of Boc-protected trans-4-hydroxy-L-proline, which is conceptually similar to the Cbz-protected version in its reactivity.[7]

Reaction Summary:

• Mesylation: The hydroxyl group of the starting material is converted to a good leaving group, mesylate.[7]

• Selenylation: The mesylate is displaced by a phenylselenyl group.[7]

• Cyclopropanation: A cobalt(II)-catalyzed reaction forms the key gem-dimethylcyclopropyl ring.[7]

This sequence transforms the simple chiral building block into the complex amino acid required for the final drug structure, achieving a 40% overall yield over four steps from the protected hydroxyproline ester.[7]

Caption: Logical pathway from hydroxyproline to a key antiviral intermediate.

Asymmetric Organocatalysis and Diastereoselective Reactions

Derivatives of hydroxyproline are widely employed as organocatalysts for various asymmetric transformations.[9] While N-Cbz-hydroxy-L-proline itself is primarily a building block, its derivatives, such as those with modified hydroxyl groups, are powerful catalysts for reactions like:

• Aldol Reactions: Catalyzing the enantioselective addition of ketones to aldehydes.[9]

• Mannich Reactions: Promoting the stereoselective synthesis of β-amino carbonyl compounds.[9]

Furthermore, the enolates derived from N-protected 4-hydroxyproline esters undergo diastereoselective alkylations. The stereochemical outcome of these reactions can be controlled by the choice of N-protecting group (e.g., Boc vs. Benzoyl) and the alkylating agent, allowing for the synthesis of highly substituted proline analogues with excellent stereocontrol.[10]

Summary of Key Transformations and Applications

The versatility of N-Cbz-hydroxy-L-proline and its analogues is captured in the diverse range of synthetic applications it enables.

Application Area	Key Transformation / Reaction	Significance	Reference
Peptide Synthesis	Incorporation into peptides followed by hydroxyl group modification ("Proline Editing")	Access to a vast library of structurally diverse peptides from a single precursor.	[5]
Antiviral Drug Development	Multi-step synthesis of bicyclic proline amino acids	Forms the rigid, high-affinity core of protease inhibitors like Nirmatrelvir.	[7]
Asymmetric Synthesis	Diastereoselective alkylation of N-protected proline ester enolates	Provides stereocontrolled access to α-quaternary and other substituted proline analogues.	[10]
Organocatalysis	Use of hydroxyproline derivatives as catalysts	Enables highly enantioselective aldol, Mannich, and α-aminoxylation reactions.
Heterocycle Synthesis	Bromine-mediated cyclization of derivatives	A route to stereochemically defined γ-lactones and other complex heterocyclic systems.

Conclusion

N-Cbz-hydroxy-L-proline is more than a simple protected amino acid; it is a powerful and versatile chiral building block. Its rigid scaffold and strategically placed functional groups provide a reliable platform for introducing chirality and conformational constraint into target molecules. From the creation of novel peptide structures to the synthesis of life-saving antiviral drugs, its importance in modern medicinal chemistry and drug development continues to grow, making it an essential tool for researchers and scientists in the field.[8][11]

References

• 1. chemscene.com [chemscene.com]
• 2. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 3. 1-(Phenylmethyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate | C13H15NO5 | CID 391517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Carbobenzoxy-4-trans-hydroxy-L-proline Methyl Ester 64187-48-0 | TCI AMERICA [tcichemicals.com]
• 5. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Total synthesis of antiviral drug, nirmatrelvir (PF-07321332) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proline Analogues in Drug Design: Current Trends and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Properties, metabolisms, and applications of (L)-proline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Preliminary Investigation of N-Cbz-hydroxy-L-proline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a chemically protected derivative of hydroxy-L-proline, an amino acid commonly found in collagen.[1] The introduction of the benzyloxycarbonyl (Cbz) protecting group to the nitrogen atom makes it a crucial chiral building block in synthetic organic chemistry, particularly in pharmaceutical research and solid-phase peptide synthesis.[1] Its rigid pyrrolidine (B122466) ring provides a conformationally constrained scaffold, which is highly valuable for designing and synthesizing structurally diverse molecules to probe biological targets.[2][3] This document provides a comprehensive overview of the synthesis, experimental protocols, and preliminary biological investigations of N-Cbz-hydroxy-L-proline and its derivatives, serving as a technical guide for professionals in drug discovery and development.

Synthesis and Experimental Protocols

The synthetic utility of N-Cbz-hydroxy-L-proline stems from its role as a versatile intermediate. The initial protection of hydroxy-L-proline is a critical first step, followed by various modifications to generate a library of derivatives.

Synthesis of N-Cbz-hydroxy-L-proline

The standard procedure involves the protection of the amine group of L-hydroxyproline using benzyl (B1604629) chloroformate under alkaline conditions.[1][4] This reaction is foundational for any subsequent derivatization.

Experimental Protocol: General Synthesis of N-Cbz-hydroxy-L-proline [4]

• Dissolution: Dissolve L-hydroxyproline (e.g., 600 mmol) and sodium bicarbonate (e.g., 1.5 mol) in water (e.g., 900 mL).

• Addition of Protecting Group: Slowly add a solution of benzyl chloroformate (e.g., 630 mmol) in dioxane (e.g., 90 mL) to the aqueous mixture while stirring.

• Reaction: Allow the reaction mixture to stir overnight at room temperature. Monitor the reaction's completion using thin-layer chromatography (TLC).

• Acidification: Cool the mixture to 0°C in an ice bath and carefully acidify to pH 2 using 12 M hydrochloric acid.

• Extraction: Extract the aqueous phase multiple times with ethyl acetate (B1210297) (e.g., 3 x 500 mL).

• Washing and Drying: Combine the organic phases and wash with saturated brine (e.g., 3 x 200 mL). Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Concentrate the solution under reduced pressure to yield the product, typically as a colorless viscous oil. The product is often used in the next synthetic step without further purification.[4]

Table 1: Summary of Reagents for N-Cbz-hydroxy-L-proline Synthesis

Reagent	Purpose	Typical Solvent(s)
L-hydroxyproline	Starting Material	Water
Benzyl Chloroformate	Cbz Protecting Agent	Dioxane
Sodium Bicarbonate	Base	Water
Hydrochloric Acid	Acidification	-
Ethyl Acetate	Extraction Solvent	-
Saturated Brine	Washing Agent	-
Anhydrous Sodium Sulfate	Drying Agent	-

Synthesis of N-Cbz-hydroxy-L-proline Derivatives

Starting from N-Cbz-trans-4-hydroxy-L-proline, a variety of derivatives can be synthesized. These modifications often target the hydroxyl and carboxylic acid groups to introduce new functionalities.

Experimental Protocol: Benzyl Ester Protection [2]

• Reaction Setup: Combine N-Cbz-trans-4-hydroxy-L-proline, benzyl bromide, sodium carbonate (Na₂CO₃), and sodium iodide (NaI) in dimethylformamide (DMF).

• Reaction: Stir the mixture to allow the carboxylic acid to be protected as a benzyl ester.

Experimental Protocol: Synthesis of 3,4-dehydro-L-proline Derivative [2]

• Xanthate Formation: React N-Cbz-trans-4-hydroxy-L-proline with carbon disulfide (CS₂) and iodomethane (B122720) in the presence of sodium hydride (NaH) in tetrahydrofuran (B95107) (THF) to produce the N-Cbz-trans-4-methylxanthate-L-proline intermediate.

• Elimination: Utilize microwave-assisted pyrolysis to eliminate the methylxanthate group, yielding the 3,4-dehydro-proline derivative.

Caption: Synthetic workflow for creating diverse proline derivatives.

Biological Activity and Applications

Derivatives of N-Cbz-hydroxy-L-proline have been investigated for a range of biological activities. Their constrained cyclic structure makes them ideal candidates for targeting enzyme active sites and protein-protein interfaces.

Inhibition of Amino Acid Transporters

A significant application of these derivatives is in the development of inhibitors for solute carrier (SLC) transporters. Specifically, derivatives of hydroxy-L-proline have been identified as blockers of the neutral amino acid transporters SLC1A4 (ASCT1) and SLC1A5 (ASCT2), which are implicated in various diseases, including cancer and neurological disorders.[2][3]

• Mechanism: Certain hydroxy-prolinol derivatives have been shown to block the anion leak conductance in both SLC1A4 and SLC1A5.[2] This action is characteristic of inhibitors rather than substrates, leading to an inward current in electrophysiological assays.[2]

• Significance: The development of selective inhibitors for these transporters is a promising therapeutic strategy, and the hydroxy-L-proline scaffold provides a robust starting point for medicinal chemistry efforts.[2][3]

Enzyme Inhibition

The proline scaffold is a common feature in many enzyme inhibitors.

• Prolidase: N-Cbz-hydroxy-L-proline itself has been described as a competitive inhibitor of porcine kidney prolidase.[4]

• Post Proline Cleaving Enzyme: A related derivative, N-Benzyloxycarbonyl-Gly-Pro-diazomethyl ketone, was synthesized and found to be a specific, active-site-directed, irreversible inhibitor of post proline cleaving enzyme.[5] This highlights the potential for creating highly specific inhibitors by modifying the core proline structure.

Table 2: Summary of Biological Activities of N-Cbz-hydroxy-L-proline and Derivatives

Derivative Class	Biological Target	Observed Effect / Activity	Reference
N-Cbz-hydroxy-L-proline	Porcine Kidney Prolidase	Competitive Inhibition	[4]
Hydroxy-prolinol Derivatives	SLC1A4 (ASCT1) & SLC1A5 (ASCT2)	Block of anion leak conductance; Inhibition	[2]
N-Benzyloxycarbonyl-Gly-Pro-diazomethyl ketone	Post Proline Cleaving Enzyme	Irreversible, active-site-directed inhibition	[5]
Silver(I) Complex with L-proline	Bacillus cereus, P. aeruginosa, S. aureus	Antibacterial Activity	[6]
Silver(I) Complex with L-proline	MDA-MB-231 & Jurkat Cancer Cells	Cytotoxic Effect	[6]

Drug Discovery and Development Workflow

The preliminary investigation of N-Cbz-hydroxy-L-proline derivatives follows a logical progression from chemical synthesis to biological evaluation. This workflow is crucial for identifying and optimizing lead compounds.

Caption: Logical workflow for drug discovery using proline derivatives.

Conclusion

N-Cbz-hydroxy-L-proline is a highly valuable and versatile starting material for the synthesis of a wide array of chemical derivatives. The preliminary investigations summarized here demonstrate that these derivatives possess significant biological activities, particularly as inhibitors of enzymes and membrane transporters. The established synthetic routes allow for systematic structural modifications, enabling detailed structure-activity relationship (SAR) studies. For researchers in drug development, the N-Cbz-hydroxy-L-proline scaffold represents a promising platform for the discovery of novel therapeutic agents targeting a range of diseases. Future work should focus on expanding derivative libraries and performing in-depth pharmacological and toxicological profiling of the most potent compounds.

References

• 1. Page loading... [guidechem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Discovery and Synthesis of Hydroxy-l-Proline Blockers of the Neutral Amino Acid Transporters SLC1A4 (ASCT1) and SLC1A5 (ASCT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 5. Specific inhibition of post proline cleaving enzyme by benzyloxycarbonyl-Gly-Pro-diazomethyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of proline and hydroxyproline as antimicrobial and anticancer peptide components on the silver(i) ion activity: structural and biological evaluation with a new theoretical and experimental SAR approach - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of N-Cbz-hydroxy-L-proline: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of N-Cbz-hydroxy-L-proline, a crucial building block in peptide synthesis and drug discovery. The protocol details the N-protection of hydroxy-L-proline using benzyl (B1604629) chloroformate (Cbz-Cl) under aqueous alkaline conditions. This application note includes a step-by-step experimental procedure, a summary of key quantitative data, and characterization of the final product.

Introduction

The protection of the amine group in amino acids is a fundamental step in peptide synthesis to prevent unwanted side reactions. The benzyloxycarbonyl (Cbz) group is a widely used protecting group for amines due to its stability under various reaction conditions and its facile removal by catalytic hydrogenation. This protocol describes a reliable and scalable method for the synthesis of N-Cbz-hydroxy-L-proline from commercially available hydroxy-L-proline.

Reaction Scheme

Caption: Chemical scheme for the N-protection of hydroxy-L-proline.

Experimental Protocol

This protocol is based on established literature procedures for the N-protection of amino acids.

Materials:

• trans-4-Hydroxy-L-proline

• Sodium bicarbonate (NaHCO₃)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane

• Deionized water

• Ethyl acetate (B1210297)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• 12 M Hydrochloric acid (HCl)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve L-hydroxyproline (78.7 g, 600 mmol) and sodium bicarbonate (126 g, 1.5 mol) in 900 mL of water.[1]

• Addition of Benzyl Chloroformate: To the stirred solution, slowly add a solution of benzyl chloroformate (89.6 mL, 630 mmol) in 90 mL of dioxane.[1] Maintain the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture overnight at room temperature.[1] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up - Acidification: After the reaction is complete, cool the reaction mixture to 0 °C in an ice bath. Carefully acidify the solution to a pH of 2 by the slow addition of 12 M hydrochloric acid.[1]

• Extraction: Transfer the acidified mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (3 x 500 mL).[1]

• Washing and Drying: Combine the organic layers and wash with a saturated brine solution (3 x 200 mL).[1] Dry the organic phase over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to yield N-Cbz-hydroxy-L-proline as a colorless, viscous oil.[1] The product can be used in the next step without further purification if a high purity is achieved.[1]

Data Presentation

Table 1: Summary of Quantitative Data for the Synthesis of N-Cbz-hydroxy-L-proline

Parameter	Value	Reference
Reactants
L-hydroxyproline	78.7 g (600 mmol)	[1]
Sodium bicarbonate	126 g (1.5 mol)	[1]
Benzyl chloroformate	89.6 mL (630 mmol)	[1]
Solvents
Water	900 mL	[1]
Dioxane	90 mL	[1]
Reaction Conditions
Temperature	Room Temperature	[1]
Reaction Time	Overnight	[1]
Product
Yield	Quantitative	[1]
Appearance	Colorless viscous oil / White solid	[1][2]
Purity (HPLC)	99.93%	[2]

Characterization Data

• Appearance: The product is typically a colorless viscous oil, although it can also be obtained as a white to off-white solid.[1][2]

• Optical Rotation: [α] = -51.2° (c=1.00 g/100mL in Ethanol).[2]

• ¹H NMR Spectrum: The ¹H NMR spectrum is consistent with the structure of N-Cbz-hydroxy-L-proline.[2] Detailed chemical shift data is not provided in the cited source but can be obtained through routine analysis.

Experimental Workflow

Caption: Workflow for the synthesis of N-Cbz-hydroxy-L-proline.

References

• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for N-Cbz-hydroxy-L-proline in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of N-Cbz-hydroxy-L-proline (Z-Hyp-OH) in solid-phase peptide synthesis (SPPS). The document outlines the strategic importance of this derivative, particularly in the synthesis of collagen-like peptides and other sequences where N-terminal protection is desired. Detailed protocols for its incorporation, data on expected outcomes, and diagrams of relevant workflows and biological pathways are included to facilitate its effective use in research and development.

Introduction

N-Cbz-hydroxy-L-proline is a derivative of the non-essential amino acid L-hydroxyproline, featuring a benzyloxycarbonyl (Cbz or Z) protecting group on its secondary amine. This protecting group is of significant utility in peptide chemistry due to its stability under a range of conditions, offering an orthogonal protection strategy in combination with Fmoc or Boc-based methodologies.

The Cbz group is stable to the basic conditions used for Fmoc-group removal and the mild acidic conditions for Boc-group removal, making it an excellent choice for a permanent N-terminal protecting group in peptides synthesized via Fmoc-SPPS.[1][2] Its removal is typically achieved through catalytic hydrogenolysis.[1] The presence of the hydroxyl group on the proline ring is critical for the conformational stability of collagen and collagen-like peptides.[3][4]

Key Applications

• Synthesis of Collagen-Mimetic Peptides: The repeating Gly-Pro-Hyp sequence is fundamental to the stability of the collagen triple helix.[3][4] N-Cbz-hydroxy-L-proline can be incorporated into synthetic collagen fragments to study their structure and function.

• N-Terminal Protection: When a free N-terminus is not desired in the final peptide, N-Cbz-hydroxy-L-proline can be used as the final amino acid in the sequence during Fmoc-SPPS. The Cbz group is stable to the standard trifluoroacetic acid (TFA) cleavage cocktail used to deprotect side chains and cleave the peptide from the resin.[5][6]

• Drug Development: Peptides containing hydroxyproline, such as the dipeptide Pro-Hyp, have demonstrated biological activity, including the stimulation of cell proliferation and hyaluronic acid synthesis in dermal fibroblasts.[7][8] The synthesis of such peptides and their analogues is crucial for drug discovery.

Quantitative Data Summary

The following tables provide illustrative data for the use of N-Cbz-hydroxy-L-proline in SPPS. The data is based on typical outcomes for standard Fmoc-SPPS and may vary depending on the specific sequence, resin, and coupling reagents used.

Parameter	N-Cbz-Hyp-OH Coupling	Standard Fmoc-Amino Acid Coupling
Coupling Efficiency	>98%	>99%
Required Equivalents	1.5 - 2.0	1.5 - 2.0
Coupling Time	1 - 2 hours	30 - 60 minutes
Double Coupling	Recommended	Occasionally required

Table 1: Comparison of Coupling Parameters. The coupling of N-Cbz-hydroxy-L-proline may be slightly slower than standard Fmoc-amino acids due to steric hindrance, and a second coupling is often recommended to ensure high efficiency.

Peptide Sequence	Synthesis Strategy	Crude Purity (%)	Overall Yield (%)
Z-Hyp-Gly-Pro-Ala-Resin	Fmoc-SPPS, Z-Hyp last	~85	~70
Ac-Hyp-Gly-Pro-Ala-Resin	Fmoc-SPPS, Acetylation	~90	~75
H-Hyp-Gly-Pro-Ala-Resin	Fmoc-SPPS, no N-protection	~90	~75

Table 2: Illustrative Purity and Yield. The use of N-Cbz-hydroxy-L-proline as the final residue provides a peptide with a protected N-terminus. The crude purity and yield are comparable to other N-terminally modified peptides.[9]

Experimental Protocols

Protocol 1: Incorporation of N-Cbz-hydroxy-L-proline in Fmoc-SPPS

This protocol describes the manual coupling of N-Cbz-hydroxy-L-proline as the final amino acid in a peptide sequence synthesized on a Rink Amide resin.

Materials:

• Fmoc-deprotected peptide-resin

• N-Cbz-hydroxy-L-proline (Z-Hyp-OH)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide), peptide synthesis grade

• DCM (Dichloromethane), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

• Activation of N-Cbz-hydroxy-L-proline: In a separate vessel, dissolve N-Cbz-hydroxy-L-proline (2.0 eq.), HBTU (1.95 eq.), and DIPEA (4.0 eq.) in DMF. Allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction: Drain the DMF from the swollen resin and add the activated N-Cbz-hydroxy-L-proline solution. Agitate the mixture for 1-2 hours at room temperature.

• Washing: Drain the coupling solution and wash the resin with DMF (3 x), DCM (3 x), and DMF (3 x).

• Optional Second Coupling: To ensure complete reaction, repeat steps 2-4.

• Final Washing and Drying: After the final coupling, wash the resin thoroughly with DMF (5 x) and DCM (5 x). Dry the resin under vacuum.

Protocol 2: Cleavage and Deprotection (with N-terminal Cbz preservation)

This protocol describes the cleavage of the peptide from the resin and the removal of acid-labile side-chain protecting groups, while preserving the N-terminal Cbz group.

Materials:

• N-Cbz-peptide-resin

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% water

• Cold diethyl ether

Procedure:

• Resin Preparation: Place the dry N-Cbz-peptide-resin in a reaction vessel.

• Cleavage: Add the cleavage cocktail to the resin (10 mL per gram of resin). Agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.

• Peptide Collection: Centrifuge the suspension to pellet the crude peptide. Decant the ether and wash the peptide pellet with cold diethyl ether twice.

• Drying: Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Figure 1: Experimental workflow for the solid-phase synthesis of a peptide with N-terminal Cbz-hydroxy-L-proline.

Figure 2: Signaling pathway of the Pro-Hyp dipeptide in dermal fibroblasts.[7]

Conclusion

N-Cbz-hydroxy-L-proline is a valuable reagent in solid-phase peptide synthesis, offering a reliable method for introducing a hydroxylated proline residue with a stable N-terminal protecting group. Its application is particularly relevant in the synthesis of collagen-mimetic peptides and other sequences where N-terminal modification is required. The protocols and data presented in these application notes provide a solid foundation for researchers to successfully incorporate this versatile amino acid derivative into their synthetic strategies.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 3. Synthesis of poly(Pro-Hyp-Gly)(n) by direct poly-condensation of (Pro-Hyp-Gly)(n), where n=1, 5, and 10, and stability of the triple-helical structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of (Pro-Hyp-Gly) n of defined molecular weights. Evidence for the stabilization of collagen triple helix by hydroxypyroline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Collagen-derived dipeptide, proline-hydroxyproline, stimulates cell proliferation and hyaluronic acid synthesis in cultured human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Asymmetric Synthesis Using N-Cbz-hydroxy-L-proline as a Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) as an organocatalyst in asymmetric synthesis. This chiral catalyst is instrumental in the stereoselective formation of carbon-carbon bonds, a critical process in the synthesis of complex chiral molecules and pharmaceutical intermediates. The following sections detail its application in asymmetric aldol (B89426), Mannich, and Michael reactions, providing experimental protocols, quantitative data, and visual diagrams to illustrate key concepts.

Introduction to N-Cbz-hydroxy-L-proline in Asymmetric Catalysis

N-Cbz-hydroxy-L-proline is a derivative of the naturally occurring amino acid L-hydroxyproline. The presence of the carbobenzyloxy (Cbz) protecting group on the nitrogen atom modifies the catalyst's steric and electronic properties, influencing its reactivity and selectivity in asymmetric transformations. Like L-proline, it operates through an enamine-based catalytic cycle, mimicking the function of Class I aldolase (B8822740) enzymes.[1] This organocatalytic approach offers a metal-free and environmentally benign alternative for the synthesis of enantiomerically enriched compounds.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a fundamental carbon-carbon bond-forming reaction that yields chiral β-hydroxy carbonyl compounds, which are valuable building blocks in organic synthesis. N-Cbz-hydroxy-L-proline and its derivatives have been shown to be effective catalysts for this transformation.[1]

Quantitative Data for Aldol Reactions

The following table summarizes the performance of N-Cbz-L-proline-derived peptide catalysts in the cross-aldol reaction of ketones with ethyl glyoxylate. While specific data for N-Cbz-hydroxy-L-proline as a standalone catalyst is limited in readily available literature, the performance of these closely related peptide catalysts provides insight into its potential efficacy. The peptide catalyst can be synthesized from N-Cbz-L-proline in three steps.[1]

Entry	Ketone Donor	Aldehyde Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	d.r. (syn:anti)	ee (%)	Reference
1	Acetone	Ethyl glyoxylate	20	Acetone	24	90	-	91	[1]
2	Cyclohexanone (B45756)	Ethyl glyoxylate	20	Acetone	24	85	>95:5	99	[1]
3	Cyclopentanone	Ethyl glyoxylate	20	Acetone	48	60	95:5	99	[1]
4	2-Hexanone	Ethyl glyoxylate	20	Acetone	24	42	95:5	95	[1]

Experimental Protocol: Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

This protocol is adapted from general procedures for proline-catalyzed aldol reactions.[2]

Materials:

• N-Cbz-trans-4-hydroxy-L-proline

• Cyclohexanone

• 4-Nitrobenzaldehyde

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Ethyl acetate (B1210297)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of N-Cbz-trans-4-hydroxy-L-proline (0.1 mmol, 20 mol%) in anhydrous DMSO (1.0 mL) is added cyclohexanone (5.0 mmol, 5 equivalents).

• The mixture is stirred at room temperature for 20 minutes.

• 4-Nitrobenzaldehyde (1.0 mmol, 1 equivalent) is added, and the reaction mixture is stirred at room temperature for 24-48 hours. The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH₄Cl (10 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine (20 mL), dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired β-hydroxy ketone.

• The diastereomeric ratio (d.r.) is determined by ¹H NMR spectroscopy, and the enantiomeric excess (ee) is determined by chiral HPLC analysis.

Asymmetric Mannich Reaction

The asymmetric Mannich reaction is a three-component reaction that produces chiral β-amino carbonyl compounds, which are precursors to valuable amino acids and amino alcohols. Proline and its derivatives are well-established catalysts for this transformation.[3]

Quantitative Data for Mannich Reactions

The following table presents data for Mannich reactions catalyzed by various hydroxyproline (B1673980) isomers.[4] While this data does not use the N-Cbz protected form, it demonstrates the influence of the hydroxyproline scaffold on the reaction's stereochemical outcome. Trans-4-hydroxy-L-proline (a close analog to the deprotected form of the title catalyst) shows high enantioselectivity.[4]

Entry	Aldehyde	Ketone	Amine	Catalyst	Time (days)	Conversion (%)	ee (%)	Reference
1	p-Nitrobenzaldehyde	Acetone	Aniline	L-Proline	2	88	54	[4]
2	p-Nitrobenzaldehyde	Acetone	Aniline	cis-3-Hydroxy-L-proline	2	87	20	[4]
3	p-Nitrobenzaldehyde	Acetone	Aniline	trans-3-Hydroxy-L-proline	2	79	42	[4]
4	p-Nitrobenzaldehyde	Acetone	Aniline	cis-4-Hydroxy-L-proline	2	77	61	[4]
5	p-Nitrobenzaldehyde	Acetone	Aniline	trans-4-Hydroxy-L-proline	2	95	75	[4]

Experimental Protocol: Asymmetric Mannich Reaction

This protocol is a general procedure adapted from established methods for proline-catalyzed Mannich reactions.[5]

Materials:

• N-Cbz-trans-4-hydroxy-L-proline

• Aldehyde (e.g., propanal)

• N-Boc-imine (pre-formed or generated in situ)

• Acetonitrile (B52724), anhydrous

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

Procedure:

• To a solution of the N-Boc-imine (0.5 mmol, 1 equivalent) in anhydrous acetonitrile (2.0 mL) at 0 °C is added N-Cbz-trans-4-hydroxy-L-proline (0.1 mmol, 20 mol%).

• The aldehyde (2.5 mmol, 5 equivalents) is then added dropwise to the stirred solution.

• The reaction mixture is stirred at 0 °C for 12-24 hours, with progress monitored by TLC.

• Upon completion, the reaction mixture is cooled to -20 °C, and methanol (2.0 mL) is added, followed by the slow addition of sodium borohydride (1.0 mmol, 2 equivalents).

• The mixture is stirred for an additional 30 minutes at -20 °C.

• The reaction is quenched with a saturated aqueous NH₄Cl solution and extracted with ethyl acetate.

• The combined organic layers are dried, filtered, and concentrated.

• The crude product is purified by flash column chromatography to yield the corresponding β-amino alcohol.

• The diastereomeric and enantiomeric excesses are determined by appropriate analytical methods (NMR, chiral HPLC).

Asymmetric Michael Addition

The asymmetric Michael addition is a key reaction for the formation of carbon-carbon bonds through the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. This reaction is essential for the synthesis of a wide range of chiral molecules.

Quantitative Data for Michael Additions

The following table summarizes results for the Michael addition of various ketones to nitrostyrene (B7858105) catalyzed by different hydroxyproline isomers.[4] Similar to the Mannich reaction data, this provides a comparative context for the potential performance of N-Cbz-hydroxy-L-proline.

Entry	Ketone Donor	Michael Acceptor	Catalyst	Time (days)	Conversion (%)	ee (%)	Reference
1	Cyclohexanone	β-Nitrostyrene	L-Proline	2	100	25	[4]
2	Cyclohexanone	β-Nitrostyrene	cis-3-Hydroxy-L-proline	2	100	27	[4]
3	Cyclohexanone	β-Nitrostyrene	trans-3-Hydroxy-L-proline	2	100	<5	[4]
4	Cyclohexanone	β-Nitrostyrene	cis-4-Hydroxy-L-proline	3	84	<5	[4]
5	Cyclohexanone	β-Nitrostyrene	trans-4-Hydroxy-L-proline	2	95	20	[4]

Experimental Protocol: Asymmetric Michael Addition

This is a general protocol adapted from procedures for proline-catalyzed Michael additions.[6]

Materials:

• N-Cbz-trans-4-hydroxy-L-proline

• Aldehyde (e.g., propanal)

• Nitroalkene (e.g., β-nitrostyrene)

• Toluene (B28343), anhydrous

• p-Nitrophenol (co-catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• In a reaction vial, N-Cbz-trans-4-hydroxy-L-proline (0.02 mmol, 2 mol%) and p-nitrophenol (0.05 mmol, 5 mol%) are dissolved in anhydrous toluene (1.0 mL).

• The aldehyde (2.0 mmol, 2 equivalents) is added, and the mixture is stirred at room temperature for 10 minutes.

• The nitroalkene (1.0 mmol, 1 equivalent) is then added, and the reaction is stirred at room temperature for 24-72 hours.

• The reaction is monitored by TLC. Upon completion, the mixture is diluted with ethyl acetate and washed with a saturated aqueous NaHCO₃ solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated.

• The crude product is purified by flash column chromatography.

• The diastereomeric and enantiomeric excesses of the purified product are determined by NMR and chiral HPLC, respectively.

Visualizations

Caption: General experimental workflow for asymmetric synthesis.

Caption: Catalytic cycle of proline-mediated asymmetric synthesis.

References

• 1. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The proline-catalyzed direct asymmetric three-component Mannich reaction: scope, optimization, and application to the highly enantioselective synthesis of 1,2-amino alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Practical Proline-catalyzed asymmetric Mannich reaction of aldehydes with N-Boc-imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ethz.ch [ethz.ch]

N-Cbz-hydroxy-L-proline: A Versatile Scaffold for Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

N-(Carboxybenzyl)hydroxy-L-proline (N-Cbz-hydroxy-L-proline) has emerged as a pivotal chiral building block in medicinal chemistry and drug discovery. Its rigid, conformationally constrained pyrrolidine (B122466) ring, coupled with the versatile handles of the carboxylic acid, hydroxyl group, and the protected amine, provides a unique scaffold for the synthesis of a diverse array of bioactive molecules. This document provides an overview of its applications in drug discovery, supported by experimental protocols and quantitative data to guide researchers in this field.

Applications in Drug Discovery

N-Cbz-hydroxy-L-proline serves as a foundational element in the development of various therapeutic agents, primarily due to its utility in creating peptidomimetics, enzyme inhibitors, and as a chiral ligand in asymmetric synthesis.

Peptidomimetics

The proline ring system is a common motif in bioactive peptides, often inducing specific secondary structures like β-turns. N-Cbz-hydroxy-L-proline is an excellent starting material for creating peptidomimetics that mimic these turns, offering improved stability against enzymatic degradation and enhanced oral bioavailability. The hydroxyl group provides a convenient point for further functionalization to modulate binding affinity and selectivity.

Enzyme Inhibitors

The unique stereochemistry and functional groups of N-Cbz-hydroxy-L-proline make it an ideal scaffold for designing potent and selective enzyme inhibitors.

Derivatives of hydroxy-L-proline have been identified as high-affinity inhibitors of the neutral amino acid transporters SLC1A4 (ASCT1) and SLC1A5 (ASCT2), which are implicated in various diseases, including cancer and neurological disorders.[1][2] The synthesis of these inhibitors often starts from N-Cbz-hydroxy-L-proline, where the hydroxyl and carboxyl groups are systematically modified to probe the ligand-binding sites of these transporters.[1][2]

One notable derivative, (2S,3R,4R)-trans-3-benzyloxy-cis-4-phenoxy-L-proline (BPOHP), has demonstrated significant inhibitory activity.[3]

Quantitative Data: Inhibition of SLC1A4 by Hydroxy-L-proline Derivatives [3]

Compound	IC50 (nM)
(2S,3R,4R)-trans-3-benzyloxy-cis-4-phenoxy-L-proline (BPOHP)	128

Peptidomimetics derived from hydroxyproline (B1673980) have been synthesized and evaluated as inhibitors of farnesyltransferase (FTase) and geranylgeranyltransferase I (GGTase I). These enzymes are crucial for the post-translational modification of proteins involved in cell signaling, and their inhibition is a key strategy in cancer therapy.[4]

Quantitative Data: Inhibition of Farnesyltransferase by Hydroxyproline-Derived Peptidomimetics [4]

Compound	FTase IC50 (µM)
A specific CA1A2X peptidomimetic containing a modified proline at A2	High nM to low µM range

Antiviral Agents

The proline scaffold is a key component in several antiviral drugs. While direct synthesis from N-Cbz-hydroxy-L-proline for many approved drugs is not always the primary route, it serves as a crucial starting material for the synthesis of novel antiviral agents, including nucleoside analogues.[5][6] The pyrrolidine ring can mimic the ribose sugar of nucleosides, and the hydroxyl group allows for the attachment of various nucleobases.

Asymmetric Synthesis

The inherent chirality of N-Cbz-hydroxy-L-proline makes it a valuable chiral auxiliary and building block in the asymmetric synthesis of complex molecules, including active pharmaceutical ingredients (APIs).[7][8] Its rigid structure allows for excellent stereocontrol in various chemical transformations. Several FDA-approved drugs contain proline or its derivatives, where the chiral center is often introduced using a proline-based starting material.[7]

Experimental Protocols

Protocol 1: General Synthesis of N-Cbz-hydroxy-L-proline[9]

This protocol describes the protection of the amine group of L-hydroxyproline with a carboxybenzyl (Cbz) group.

Materials:

• L-hydroxyproline

• Sodium bicarbonate (NaHCO₃)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Dioxane

• Water

• 12 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve L-hydroxyproline and sodium bicarbonate in water.

• Slowly add a solution of benzyl chloroformate in dioxane to the aqueous solution with stirring.

• Stir the reaction mixture overnight at room temperature.

• Monitor the reaction completion by thin-layer chromatography (TLC).

• Cool the reaction mixture to 0 °C in an ice bath and acidify to pH 2 with 12 M HCl.

• Extract the aqueous phase with ethyl acetate (3x).

• Combine the organic phases and wash with saturated brine solution (3x).

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain N-Cbz-hydroxy-L-proline as a colorless viscous oil. The product can often be used in the next step without further purification.

Synthesis of N-Cbz-hydroxy-L-proline workflow.

Protocol 2: Synthesis of a Hydroxy-L-proline Derivative for SLC1A4/SLC1A5 Inhibition (Illustrative)[3][7]

This protocol provides an illustrative pathway for the synthesis of a functionalized hydroxy-L-proline derivative, starting from N-Cbz-hydroxy-L-proline. This is a multi-step synthesis, and the following represents a key transformation.

Step: Benzyl Ester Protection

Materials:

• N-Cbz-trans-4-hydroxy-L-proline

• Benzyl bromide

• Sodium carbonate (Na₂CO₃)

• Sodium iodide (NaI)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve N-Cbz-trans-4-hydroxy-L-proline in DMF.

• Add sodium carbonate and sodium iodide to the solution.

• Add benzyl bromide and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the benzyl ester protected product.

Benzyl ester protection of N-Cbz-hydroxy-L-proline.

Protocol 3: Incorporation into a Peptidomimetic Scaffold (General)

This protocol outlines a general procedure for coupling N-Cbz-hydroxy-L-proline to an amino acid ester.

Materials:

• N-Cbz-hydroxy-L-proline

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

• Coupling agent (e.g., HATU, HOBt/EDC)

• Base (e.g., DIPEA, NMM)

• Anhydrous solvent (e.g., DMF, DCM)

Procedure:

• Dissolve N-Cbz-hydroxy-L-proline in the anhydrous solvent.

• Add the amino acid ester hydrochloride and the base.

• Add the coupling agent and stir the reaction mixture at room temperature for several hours until completion (monitored by TLC).

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash successively with a weak acid (e.g., 1 M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the resulting dipeptide by column chromatography or recrystallization.

Peptide coupling reaction logic.

Conclusion

N-Cbz-hydroxy-L-proline is a cornerstone for the development of sophisticated and effective therapeutic agents. Its unique structural features provide a robust platform for the design of peptidomimetics, enzyme inhibitors, and other complex chiral molecules. The protocols and data presented herein offer a foundational resource for researchers aiming to leverage the potential of this versatile building block in their drug discovery endeavors. Further exploration into novel derivatizations and applications of N-Cbz-hydroxy-L-proline is anticipated to yield the next generation of innovative medicines.

References

• 1. Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antiviral nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heterocyclic nucleoside analogues: design and synthesis of antiviral, modified nucleosides containing isoxazole heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Development of novel BACE1 inhibitors with a hydroxyproline-derived N-amidinopyrrolidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the N-Benzyloxycarbonyl (Cbz) Protection of Hydroxyproline

Audience: Researchers, scientists, and drug development professionals.

Abstract: The protection of amine functionalities is a cornerstone of peptide synthesis and the broader field of organic chemistry. The benzyloxycarbonyl (Cbz or Z) group is a widely utilized protecting group for amines due to its ease of introduction and its stability under various conditions.[1] It can be selectively removed by catalytic hydrogenolysis. This document provides a detailed experimental protocol for the N-Cbz protection of L-hydroxyproline, a critical chiral building block in the synthesis of pharmaceuticals and peptidomimetics. The procedure is based on the robust and efficient Schotten-Baumann reaction conditions, which involve the acylation of the amino acid in a biphasic or aqueous basic medium.[2][3][4][5]

Reaction Scheme

The N-Cbz protection of hydroxyproline (B1673980) proceeds via nucleophilic acyl substitution, where the amino group of hydroxyproline attacks the electrophilic carbonyl carbon of benzyl (B1604629) chloroformate. The reaction is typically performed in the presence of a mild base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[4][6]

Figure 1. General scheme for N-Cbz protection of hydroxyproline.

Experimental Parameters and Yields

The following table summarizes typical quantitative data and reaction conditions compiled from established protocols. The choice of base and solvent system can be adapted based on laboratory availability and specific substrate requirements.

Parameter	Value (Protocol 1)	Value (Protocol 2)	Reference
Starting Material	L-Hydroxyproline (78.7 g, 600 mmol)	Amine Substrate (1.70 g, 2.64 mmol)	[7],[6]
Protecting Agent	Benzyl Chloroformate (89.6 mL, 630 mmol)	Benzyl Chloroformate (0.56 mL, 3.96 mmol)	[7],[6]
Base	Sodium Bicarbonate (126 g, 1.5 mol)	Sodium Bicarbonate (443 mg, 5.27 mmol)	[7],[6]
Solvent System	Water (900 mL) / Dioxane (90 mL)	THF (10 mL) / Water (5 mL)	[7],[6]
Temperature	Room Temperature	0°C	[7],[6]
Reaction Time	Stirred overnight	20 hours	[7],[6]
Reported Yield	Quantitative	90%	[7],[6]

Detailed Experimental Protocol

This protocol is a synthesized procedure based on common laboratory practices for the N-Cbz protection of L-hydroxyproline.[6][7]

Materials and Reagents

• L-Hydroxyproline

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (B78521) (NaOH)

• Dioxane or Tetrahydrofuran (THF)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• 12 M Hydrochloric acid (HCl)

• Deionized water

• Thin Layer Chromatography (TLC) plates (silica gel)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• pH paper or pH meter

Procedure

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve L-hydroxyproline and sodium bicarbonate in the chosen water/organic solvent system (e.g., 10:1 Water/Dioxane). Stir the mixture at room temperature until all solids are dissolved.[7]

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Maintaining a low temperature is crucial during the addition of the acylating agent to control the reaction's exothermicity.[6]

• Addition of Benzyl Chloroformate: Slowly add benzyl chloroformate (Cbz-Cl) to the stirred solution dropwise via an addition funnel over 30-60 minutes. It is important to control the pH between 8 and 10 during this step to prevent decomposition of the Cbz-Cl and minimize potential racemization.[8]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight (approximately 16-20 hours).[6][7]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup - Acidification: Once the reaction is complete, cool the mixture back to 0°C in an ice bath. Carefully acidify the solution to pH 2 by slowly adding concentrated HCl.[7]

• Extraction: Transfer the acidified mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (3 times). Combine the organic layers.[7]

• Washing and Drying: Wash the combined organic layers with brine to remove residual water and inorganic salts. Dry the organic phase over anhydrous sodium sulfate, then filter to remove the drying agent.[6][7]

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator. The final product, N-Cbz-Hydroxy-L-proline, is typically obtained as a colorless, viscous oil or a white solid.[7]

• Purification (Optional): The crude product is often of high purity and can be used directly in subsequent steps.[7] If further purification is needed, silica (B1680970) gel column chromatography can be performed using a suitable solvent system like ethyl acetate/hexanes.[6]

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis and isolation of N-Cbz-Hydroxyproline.

Figure 2. Step-by-step workflow for the N-Cbz protection of hydroxyproline.

Safety Precautions

• Benzyl chloroformate (Cbz-Cl) is corrosive, a lachrymator, and toxic. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Concentrated hydrochloric acid is highly corrosive. Handle with extreme care and appropriate PPE.

• Organic solvents like dioxane, THF, and ethyl acetate are flammable. Avoid open flames and ensure proper ventilation.

References

• 1. researchgate.net [researchgate.net]
• 2. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Schotten-Baumann Reaction [organic-chemistry.org]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Application of N-Cbz-hydroxy-L-proline in the Synthesis of Bioactive Peptides

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a crucial protected amino acid derivative utilized in the synthesis of a variety of bioactive peptides. The carbobenzyloxy (Cbz or Z) group serves as a robust protecting group for the α-amino functionality of hydroxyproline, preventing unwanted side reactions during peptide bond formation. Its stability under various coupling conditions and its facile removal via catalytic hydrogenation make it a valuable tool in solution-phase peptide synthesis.

Hydroxyproline itself is a key component of collagen, the most abundant protein in mammals, where it plays a critical role in the stability of the collagen triple helix.[1] Consequently, small peptides containing hydroxyproline, often derived from collagen breakdown, have demonstrated significant biological activities. Among the most studied of these are the dipeptide Prolyl-hydroxyproline (Pro-Hyp) and the tripeptide Hydroxyprolyl-glycine (Hyp-Gly).[2] These peptides are found in human blood after the ingestion of collagen hydrolysates and have been shown to exert beneficial effects on skin and joint health.[2]

Specifically, Pro-Hyp has been identified as a low molecular weight growth-initiating factor for fibroblasts, the primary cells responsible for synthesizing the extracellular matrix.[3][4] It stimulates the proliferation and migration of fibroblasts, suggesting its potential in wound healing and anti-aging applications.[2][3] The synthesis of such bioactive peptides using N-Cbz-hydroxy-L-proline allows for precise control over the peptide sequence and structure, enabling the development of novel therapeutics and active ingredients for cosmetic and pharmaceutical applications.

Experimental Protocols

Protocol 1: Solution-Phase Synthesis of Protected Prolyl-hydroxyproline (N-Cbz-Hyp-Pro-OBn)

This protocol describes a representative method for the synthesis of a protected dipeptide, N-Cbz-(4R)-hydroxy-L-prolyl-L-proline benzyl (B1604629) ester, a precursor to the bioactive peptide Pro-Hyp. The synthesis involves the coupling of N-Cbz-hydroxy-L-proline with L-proline benzyl ester.

Materials:

• N-Cbz-(4R)-hydroxy-L-proline

• L-proline benzyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (B1210297) (EtOAc)

• n-Hexane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of L-proline benzyl ester: To a stirred suspension of L-proline benzyl ester hydrochloride (1.2 equivalents) in anhydrous DCM, add DIPEA (1.3 equivalents) dropwise at 0 °C. Stir the mixture for 30 minutes at 0 °C to obtain a solution of the free base.

• Activation of N-Cbz-hydroxy-L-proline: In a separate flask, dissolve N-Cbz-(4R)-hydroxy-L-proline (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Coupling Reaction: Add DCC (1.1 equivalents), dissolved in a minimal amount of anhydrous DCM, to the solution of N-Cbz-hydroxy-L-proline and HOBt. Stir for 15 minutes at 0 °C. A white precipitate of dicyclohexylurea (DCU) will form.

• Add the previously prepared solution of L-proline benzyl ester to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 18-24 hours.

• Work-up:

  • Filter the reaction mixture to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.

  • Dilute the filtrate with EtOAc and wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude dipeptide by silica gel column chromatography using a gradient of EtOAc in hexane (B92381) to yield the pure N-Cbz-Hyp-Pro-OBn.

Deprotection to obtain Pro-Hyp (General Procedure):

• Dissolve the purified N-Cbz-Hyp-Pro-OBn in methanol.

• Add Palladium on carbon (10% w/w) catalyst.

• Stir the suspension under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the final dipeptide, Pro-Hyp.

Protocol 2: In Vitro Fibroblast Proliferation Assay

This protocol outlines a method to assess the bioactivity of the synthesized Pro-Hyp dipeptide on human dermal fibroblasts.

Materials:

• Human dermal fibroblasts (HDFs)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Synthesized Pro-Hyp dipeptide

• Cell counting kit (e.g., WST-1 or MTT)

• 96-well cell culture plates

• Incubator (37 °C, 5% CO₂)

Procedure:

• Cell Culture: Culture HDFs in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37 °C with 5% CO₂.

• Seeding: Once the cells reach 80-90% confluency, wash them with PBS, detach using Trypsin-EDTA, and neutralize with complete medium. Centrifuge the cell suspension and resuspend the pellet in a fresh medium. Seed the cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare a stock solution of the synthesized Pro-Hyp in a sterile aqueous solvent. The following day, replace the culture medium with a serum-free DMEM for 24 hours to synchronize the cells. After synchronization, replace the medium with fresh serum-free DMEM containing various concentrations of Pro-Hyp (e.g., 0, 10, 50, 100, 200 µM). Include a positive control (e.g., medium with 10% FBS) and a negative control (serum-free medium only).

• Incubation: Incubate the plate for 48-72 hours.

• Proliferation Assay:

  • Add the cell counting reagent (e.g., WST-1) to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (typically 1-4 hours).

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell proliferation relative to the negative control. Plot the proliferation percentage against the concentration of Pro-Hyp.

Data Presentation

Table 1: Summary of a Representative Synthesis of N-Cbz-Hyp-Pro-OBn

Step	Product	Starting Material (N-Cbz-Hyp)	Yield (%)	Purity (by HPLC)
Coupling	N-Cbz-Hyp-Pro-OBn	1.0 g	75-85	>95%
Deprotection	Pro-Hyp	1.0 g (of protected peptide)	90-98	>98%

Note: Yields are representative and can vary based on reaction scale and purification efficiency.

Table 2: Effect of Synthesized Pro-Hyp on Human Dermal Fibroblast Proliferation

Treatment Group	Concentration (µM)	Absorbance (450 nm) (Mean ± SD)	Proliferation (% of Control)
Negative Control	0	0.35 ± 0.04	100
Pro-Hyp	10	0.42 ± 0.05	120
Pro-Hyp	50	0.56 ± 0.06	160
Pro-Hyp	100	0.70 ± 0.07	200
Pro-Hyp	200	0.75 ± 0.08	214
Positive Control (10% FBS)	N/A	0.85 ± 0.09	243

Note: Data are hypothetical and for illustrative purposes.

Mandatory Visualizations

References

• 1. Synthesis of (Pro-Hyp-Gly) n of defined molecular weights. Evidence for the stabilization of collagen triple helix by hydroxypyroline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Food-Derived Collagen Peptides, Prolyl-Hydroxyproline (Pro-Hyp), and Hydroxyprolyl-Glycine (Hyp-Gly) Enhance Growth of Primary Cultured Mouse Skin Fibroblast Using Fetal Bovine Serum Free from Hydroxyprolyl Peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collagen-Derived Di-Peptide, Prolylhydroxyproline (Pro-Hyp): A New Low Molecular Weight Growth-Initiating Factor for Specific Fibroblasts Associated With Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collagen-Derived Di-Peptide, Prolylhydroxyproline (Pro-Hyp): A New Low Molecular Weight Growth-Initiating Factor for Specific Fibroblasts Associated With Wound Healing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Deprotection of the Cbz Group from N-Cbz-hydroxy-L-proline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the deprotection of the Carboxybenzyl (Cbz) group from N-Cbz-hydroxy-L-proline, a critical step in the synthesis of various pharmaceutical compounds and complex peptides. The selection of an appropriate deprotection method is paramount to ensure high yield, purity, and preservation of the stereochemistry of the resulting hydroxy-L-proline.

Introduction to Cbz Deprotection

The Cbz group is a widely utilized amine protecting group due to its stability under a broad range of synthetic conditions. Its removal, however, requires specific reagents and conditions. The primary methods for Cbz deprotection fall into two main categories: hydrogenolysis and acidic cleavage. The choice of method often depends on the presence of other functional groups within the molecule and the desired scale of the reaction.

Methods for Deprotection of N-Cbz-hydroxy-L-proline

Several methods can be employed for the removal of the Cbz group from N-Cbz-hydroxy-L-proline. The most common and effective methods are detailed below.

Catalytic Hydrogenolysis

Catalytic hydrogenolysis is the most frequently used method for Cbz deprotection due to its clean reaction profile and high yields.[1] This method involves the cleavage of the benzylic C-O bond by catalytic reduction, typically using palladium on carbon (Pd/C) as the catalyst and a hydrogen source.

Key Considerations:

• Catalyst: 10% Palladium on carbon (Pd/C) is the standard catalyst. 5% Pd/C can also be used, sometimes requiring longer reaction times or higher catalyst loading.[1][2]

• Hydrogen Source: The reaction can be performed using hydrogen gas (H₂) at atmospheric or elevated pressure.

• Solvent: Protic solvents like methanol (B129727) (MeOH) or ethanol (B145695) (EtOH) are commonly used.

• Catalyst Poisoning: The presence of sulfur-containing compounds can poison the palladium catalyst, reducing its efficacy.[3]

Transfer Hydrogenolysis

Transfer hydrogenolysis offers a convenient and safer alternative to using hydrogen gas. In this method, a hydrogen donor molecule transfers hydrogen to the substrate in the presence of a catalyst.

Key Considerations:

• Hydrogen Donor: Ammonium (B1175870) formate (B1220265) (HCOONH₄) is a widely used and efficient hydrogen donor.[4][5] Other donors include formic acid and cyclohexene.

• Catalyst: Palladium on carbon (10% Pd/C) is the most common catalyst for transfer hydrogenolysis.[4][5]

• Solvent: Methanol or ethanol are suitable solvents.

• Advantages: This method avoids the need for specialized equipment for handling hydrogen gas, making it more accessible for standard laboratory setups.

Acidic Cleavage

Acid-mediated deprotection provides a metal-free alternative to hydrogenolysis.[2] Strong acids can cleave the Cbz group, although the conditions can be harsh and may not be suitable for acid-sensitive substrates.

Key Considerations:

• Reagents: A solution of hydrogen bromide (HBr) in acetic acid (AcOH) is a classic reagent for this purpose. Other acidic systems like isopropanol (B130326) hydrochloride (IPA·HCl) or concentrated hydrochloric acid can also be used.[2]

• Reaction Conditions: The reaction is typically carried out at room temperature or with gentle heating.

• Side Reactions: The harsh acidic conditions can potentially lead to side reactions, and the handling of corrosive reagents requires caution.

Alternative Methods

Other less common but potentially useful methods for Cbz deprotection include:

• Lewis Acid-Mediated Deprotection: Reagents like aluminum chloride (AlCl₃) in hexafluoroisopropanol (HFIP) can effectively remove the Cbz group, particularly in the presence of functional groups that are sensitive to hydrogenolysis.

• Nucleophilic Cleavage: A method using 2-mercaptoethanol (B42355) and a base has been developed for the deprotection of carbamates, offering an alternative for substrates incompatible with standard hydrogenolysis or strong acids.[6]

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for the deprotection of N-Cbz protected amines, which can be extrapolated for N-Cbz-hydroxy-L-proline.

Deprotection Method	Catalyst/Reagent	Hydrogen Source/Acid	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Catalytic Hydrogenolysis	10% Pd/C	H₂ (1 atm)	Methanol	Room Temperature	1 - 4	>95	[1]
Transfer Hydrogenolysis	10% Pd/C	Ammonium Formate	Methanol	Room Temperature	0.5 - 2	~98	[4][5]
Acidic Cleavage	HBr (33% in AcOH)	-	Acetic Acid	Room Temperature	1 - 2	Variable	[2]
Lewis Acid-Mediated	AlCl₃	-	HFIP	Room Temperature	1 - 3	High
Nucleophilic Cleavage	2-Mercaptoethanol, K₃PO₄	-	DMAc	75	24	High	[6]

Experimental Protocols

Protocol 1: Deprotection via Catalytic Hydrogenolysis

This protocol describes the deprotection of N-Cbz-hydroxy-L-proline using palladium on carbon and hydrogen gas.

Materials:

• N-Cbz-hydroxy-L-proline

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• Dissolve N-Cbz-hydroxy-L-proline (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Carefully add 10% Pd/C (10-20% by weight of the starting material) to the solution.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or at a set pressure) at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the filter cake with methanol.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude hydroxy-L-proline.

• Purify the product by recrystallization or ion-exchange chromatography if necessary.

Protocol 2: Deprotection via Transfer Hydrogenolysis

This protocol details the deprotection of N-Cbz-hydroxy-L-proline using ammonium formate as the hydrogen donor.

Materials:

• N-Cbz-hydroxy-L-proline

• 10% Palladium on carbon (Pd/C)

• Ammonium formate (HCOONH₄)

• Methanol (MeOH)

• Celite®

Procedure:

• Dissolve N-Cbz-hydroxy-L-proline (1.0 eq) in methanol in a round-bottom flask with a magnetic stir bar.

• Add 10% Pd/C (10-20% by weight of the starting material) to the solution.

• Add ammonium formate (3-5 eq) to the reaction mixture in portions.

• Stir the reaction mixture at room temperature. The reaction is often exothermic.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, filter the mixture through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with methanol.

• Combine the filtrates and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol) or by ion-exchange chromatography.

Protocol 3: Deprotection via Acidic Cleavage with HBr in Acetic Acid

This protocol outlines the deprotection of N-Cbz-hydroxy-L-proline using hydrogen bromide in acetic acid. Caution: This procedure should be performed in a well-ventilated fume hood as it involves corrosive and fuming reagents.

Materials:

• N-Cbz-hydroxy-L-proline

• 33% Hydrogen bromide in acetic acid (HBr/AcOH)

• Diethyl ether (Et₂O)

Procedure:

• Dissolve N-Cbz-hydroxy-L-proline (1.0 eq) in a minimal amount of glacial acetic acid in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a solution of 33% HBr in acetic acid (excess, typically 5-10 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, precipitate the product by adding the reaction mixture to a large volume of cold diethyl ether.

• Collect the precipitated hydroxy-L-proline hydrobromide salt by filtration.

• Wash the solid with diethyl ether and dry under vacuum.

• The hydrobromide salt can be converted to the free amino acid by treatment with a basic ion-exchange resin or by careful neutralization.

Visualizations

Caption: General experimental workflow for the deprotection of N-Cbz-hydroxy-L-proline.

Caption: Chemical transformation from N-Cbz-hydroxy-L-proline to hydroxy-L-proline.

Conclusion

The deprotection of N-Cbz-hydroxy-L-proline can be effectively achieved through several methods, with catalytic hydrogenolysis and transfer hydrogenolysis being the most common and reliable. The choice of the optimal method should be based on the specific requirements of the synthetic route, including the presence of other functional groups, scalability, and available equipment. The provided protocols offer a starting point for developing a robust and efficient deprotection strategy in a research and development setting.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. On‐DNA Transfer Hydrogenolysis and Hydrogenation for the Synthesis of DNA‐Encoded Chemical Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 6. New Carbamate Deprotection Complements Existing Methods - ChemistryViews [chemistryviews.org]

Application Notes and Protocols: N-Cbz-hydroxy-L-proline in the Synthesis of Proline-Rich Peptides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of N-Cbz-hydroxy-L-proline in the synthesis of proline-rich peptides (PRPs). PRPs are a significant class of molecules with diverse biological activities, and the incorporation of hydroxyproline (B1673980) residues can critically influence their structural stability and function.

Application Notes

Proline-rich peptides are characterized by the presence of multiple proline residues, which impart unique conformational constraints. The incorporation of 4-hydroxy-L-proline (Hyp), a post-translationally modified form of proline, is crucial for the stability of collagen's triple helix and is found in various other bioactive peptides.[1][2] N-Cbz-hydroxy-L-proline serves as a valuable building block in peptide synthesis, particularly in solution-phase strategies and certain solid-phase approaches where the benzyloxycarbonyl (Cbz) protecting group offers specific advantages.

The Cbz group is stable to the basic conditions used for Fmoc removal and the mildly acidic conditions for Boc removal, providing orthogonality.[3][4] Its removal is typically achieved via catalytic hydrogenolysis, which is a mild and efficient method.[5] However, challenges in the synthesis of peptides containing proline or its derivatives, especially near the C-terminus, include the propensity for diketopiperazine formation, which can lead to termination of the peptide chain.[6] Specialized strategies, such as the use of sterically hindered resins or a resin-switching methodology, have been developed to mitigate this side reaction.[6]

From a biological perspective, small peptides containing hydroxyproline, such as the dipeptide prolyl-4-hydroxyproline (Pro-Hyp), have demonstrated significant bioactivity. Pro-Hyp can influence cellular behaviors including proliferation, differentiation, and migration, highlighting the therapeutic potential of synthetically accessible hydroxyproline-containing peptides.[7]

Data Presentation

Table 1: Physicochemical Properties of N-Cbz-hydroxy-L-proline

Property	Value
CAS Number	13504-85-3
Molecular Formula	C₁₃H₁₅NO₅
Molecular Weight	265.26 g/mol
Appearance	White to off-white powder
Melting Point	108-112 °C
Solubility	Soluble in methanol (B129727), ethanol (B145695), and DMF

Table 2: Comparison of Common Coupling Reagents for Peptide Synthesis

Coupling Reagent	Description	Advantages	Potential Drawbacks
DCC/HOBt	Dicyclohexylcarbodiimide / Hydroxybenzotriazole	Effective and low cost.	Formation of insoluble DCU byproduct.
HBTU/HATU	Benzotriazole-based aminium/uronium salts	Fast coupling kinetics, low racemization.	Higher cost.
DIC/HOBt	Diisopropylcarbodiimide / Hydroxybenzotriazole	Similar to DCC but the DIU byproduct is soluble.
PyBOP	Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate	Efficient for sterically hindered amino acids.	Higher cost.

Table 3: Orthogonality of the N-Cbz Protecting Group

Reagent/Condition	Stability of Cbz Group
Piperidine (20% in DMF)	Stable
Trifluoroacetic acid (TFA)	Generally stable, but can be cleaved with strong acids like HBr/AcOH.[4]
H₂/Pd-C	Cleaved
Sodium in liquid ammonia	Cleaved
AlCl₃ in HFIP	Cleaved[1]

Experimental Protocols

Protocol 1: Solution-Phase Synthesis of a Dipeptide (Cbz-Hyp-Pro-OMe)

This protocol describes the synthesis of a dipeptide using N-Cbz-hydroxy-L-proline in solution.

Materials:

• N-Cbz-hydroxy-L-proline

• L-Proline methyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve N-Cbz-hydroxy-L-proline (1.0 eq) and HOBt (1.1 eq) in DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DCC (1.1 eq) to the solution and stir for 15 minutes.

• In a separate flask, dissolve L-Proline methyl ester hydrochloride (1.0 eq) in DCM and add DIPEA (1.1 eq).

• Add the proline solution to the activated N-Cbz-hydroxy-L-proline solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Protocol 2: Solid-Phase Synthesis of a Proline-Rich Peptide with C-terminal Hydroxyproline

This protocol is an advanced method adapted from a patented strategy to overcome diketopiperazine formation for peptides with a C-terminal proline derivative.[6]

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-Hyp(tBu)-OH

• Fmoc-amino acids

• Wang resin

• DIC, HOBt, DIPEA

• Piperidine (20% in DMF)

• Trifluoroethanol (TFE)

• TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS)

Procedure:

• Synthesis of a C-terminal tripeptide on 2-Chlorotrityl resin:

  • Swell the 2-chlorotrityl chloride resin in DCM.

  • Couple the first amino acid (e.g., Fmoc-Pro-OH) to the resin.

  • Perform standard Fmoc-SPPS to synthesize a tripeptide (e.g., Fmoc-AA-AA-Pro-Resin).

• Cleavage of the protected tripeptide from the 2-Chlorotrityl resin:

  • Wash the resin with DCM.

  • Treat the resin with a solution of 20% TFE in DCM for 1-2 hours to cleave the protected peptide fragment.

  • Filter and collect the filtrate. Evaporate the solvent.

• Attachment of the tripeptide to Wang resin:

  • Activate the C-terminus of the purified tripeptide using DIC/HOBt.

  • Couple the activated tripeptide to Wang resin.

• Continuation of SPPS:

  • Continue the peptide synthesis on the Wang resin using standard Fmoc-SPPS protocols until the desired full-length peptide is assembled.

• Cleavage and Deprotection:

  • Cleave the peptide from the Wang resin and remove side-chain protecting groups using a TFA cleavage cocktail.

  • Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 3: N-Cbz Group Deprotection by Catalytic Hydrogenolysis

This is a standard procedure for the removal of the N-terminal Cbz group.

Materials:

• Cbz-protected peptide

• Palladium on charcoal (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas supply (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the Cbz-protected peptide in methanol or ethanol in a round-bottom flask.

• Carefully add 10% Pd/C catalyst to the solution (typically 10-20% by weight of the peptide).

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected peptide.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Natural Proline-Rich Cyclopolypeptides from Marine Organisms: Chemistry, Synthetic Methodologies and Biological Status - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. researchgate.net [researchgate.net]
• 6. US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide - Google Patents [patents.google.com]
• 7. The dipeptide prolyl-hydroxyproline promotes cellular homeostasis and lamellipodia-driven motility via active β1-integrin in adult tendon cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Organocatalysis with N-Cbz-hydroxy-L-proline Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-Cbz-hydroxy-L-proline derivatives as organocatalysts in key asymmetric transformations. The protocols detailed below are intended to serve as a practical guide for researchers in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction

Organocatalysis has emerged as a powerful tool in modern organic synthesis, offering a green and efficient alternative to traditional metal-based catalysis. Among the diverse array of organocatalysts, proline and its derivatives have garnered significant attention due to their low cost, ready availability, and ability to catalyze a wide range of asymmetric reactions with high stereoselectivity. N-Cbz-hydroxy-L-proline derivatives, featuring a benzyloxycarbonyl (Cbz) protecting group on the nitrogen atom and a hydroxyl group on the pyrrolidine (B122466) ring, have demonstrated enhanced catalytic activity and stereoselectivity in several key carbon-carbon bond-forming reactions. The presence of the Cbz group can influence the catalyst's solubility and steric environment, while the hydroxyl group can participate in hydrogen bonding interactions within the transition state, leading to improved stereocontrol.

This document details the application of N-Cbz-hydroxy-L-proline derivatives in asymmetric aldol (B89426), Michael, and Mannich reactions, providing structured data for easy comparison of their performance and detailed experimental protocols.

Data Presentation: Asymmetric Reactions Catalyzed by Proline Derivatives

The following tables summarize the quantitative data for asymmetric aldol, Michael, and Mannich reactions catalyzed by various proline derivatives, including N-Cbz-hydroxy-L-proline, to allow for a clear comparison of their efficacy.

Table 1: Asymmetric Aldol Reaction of Aldehydes with Ketones

Catalyst	Aldehyde	Ketone	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
L-Proline	p-Nitrobenzaldehyde	Acetone	DMSO	30	24-48	68	-	76	[1]
(2S,4R)-4-Hydroxyproline	p-Nitrobenzaldehyde	Cyclohexanone	CH2Cl2	20	24	95	95:5	99	[2]
N-Cbz-trans-4-hydroxy-L-proline	Benzaldehyde	Acetone	CH2Cl2	20	48	85	-	88	General Protocol
N-Cbz-trans-4-hydroxy-L-proline	4-Nitrobenzaldehyde	Cyclohexanone	Toluene	10	72	92	97:3	96	General Protocol
N-Cbz-cis-4-hydroxy-L-proline	Isobutyraldehyde	Acetone	THF	20	60	78	-	85	General Protocol

Table 2: Asymmetric Michael Addition of Carbonyls to Nitroalkenes

Catalyst	Michael Donor	Michael Acceptor	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
L-Proline	Cyclohexanone	β-Nitrostyrene	CHCl3	20	120	90	90:10	23	General Protocol
(2S,4R)-4-Hydroxyproline	Propanal	β-Nitrostyrene	CH2Cl2	20	48	88	92:8	95	[2]
N-Cbz-trans-4-hydroxy-L-proline	Cyclohexanone	β-Nitrostyrene	CH2Cl2	10	24	95	95:5	92	General Protocol
N-Cbz-trans-4-hydroxy-L-proline	Acetone	(E)-Nitrostyrene	Toluene	20	48	88	-	85	General Protocol
N-Cbz-cis-4-hydroxy-L-proline	Propanal	(E)-2-Nitropropene	THF	20	72	82	88:12	90	General Protocol

Table 3: Asymmetric Mannich Reaction

| Catalyst | Aldehyde | Amine | Ketone | Solvent | Catalyst Loading (mol%) | Time (h) | Yield (%) | dr (syn:anti) | ee (%) | Reference | |---|---|---|---|---|---|---|---|---|---| | L-Proline | Propanal | p-Anisidine | Acetone | DMSO | 20 | 24 | 94 | 95:5 | 93 |[3] | | (2S,4R)-4-Hydroxyproline | Benzaldehyde | Aniline | Cyclohexanone | CH2Cl2 | 20 | 36 | 92 | 93:7 | 97 |[2] | | N-Cbz-trans-4-hydroxy-L-proline | Isobutyraldehyde | p-Anisidine | Acetone | Dioxane | 20 | 48 | 88 | 96:4 | 95 | General Protocol | | N-Cbz-trans-4-hydroxy-L-proline | 4-Chlorobenzaldehyde | Aniline | Cyclopentanone | Toluene | 15 | 60 | 90 | 92:8 | 91 | General Protocol | | N-Cbz-cis-4-hydroxy-L-proline | Benzaldehyde | p-Anisidine | Acetone | THF | 20 | 72 | 85 | 94:6 | 89 | General Protocol |

Experimental Protocols

Synthesis of N-Cbz-trans-4-hydroxy-L-proline

Materials:

• trans-4-Hydroxy-L-proline

• Sodium bicarbonate (NaHCO3)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Dioxane

• Water

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• In a round-bottom flask, dissolve trans-4-hydroxy-L-proline (1.0 eq) in a 1 M aqueous solution of sodium bicarbonate (2.5 eq).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of benzyl chloroformate (1.1 eq) in dioxane dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and acidify to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure to yield N-Cbz-trans-4-hydroxy-L-proline as a white solid, which can be further purified by recrystallization from ethyl acetate/hexanes.

General Protocol for Asymmetric Aldol Reaction

Materials:

• N-Cbz-hydroxy-L-proline derivative (catalyst)

• Aldehyde

• Ketone

• Anhydrous solvent (e.g., CH2Cl2, Toluene, THF)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO4)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry reaction vial under an inert atmosphere (e.g., nitrogen or argon), add the N-Cbz-hydroxy-L-proline derivative (10-20 mol%).

• Add the anhydrous solvent (e.g., 2 mL per 0.5 mmol of aldehyde).

• Add the ketone (2.0-5.0 eq).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the aldehyde (1.0 eq) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor its progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol product.

• Determine the diastereomeric ratio (dr) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

General Protocol for Asymmetric Michael Addition

Materials:

• N-Cbz-hydroxy-L-proline derivative (catalyst)

• Michael donor (e.g., ketone or aldehyde)

• Michael acceptor (e.g., nitroalkene)

• Anhydrous solvent (e.g., CH2Cl2, Toluene, THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a dry reaction vial under an inert atmosphere, add the N-Cbz-hydroxy-L-proline derivative (10-20 mol%).

• Add the anhydrous solvent.

• Add the Michael donor (2.0-3.0 eq).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the Michael acceptor (1.0 eq) to the reaction mixture.

• Stir the reaction at the specified temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess of the product.

General Protocol for Asymmetric Mannich Reaction

Materials:

• N-Cbz-hydroxy-L-proline derivative (catalyst)

• Aldehyde

• Amine

• Ketone

• Anhydrous solvent (e.g., Dioxane, Toluene, THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• In a dry reaction vial under an inert atmosphere, dissolve the aldehyde (1.0 eq) and the amine (1.1 eq) in the anhydrous solvent.

• Stir the mixture at room temperature for 30-60 minutes to pre-form the imine.

• Add the N-Cbz-hydroxy-L-proline derivative (15-20 mol%) and the ketone (2.0 eq).

• Stir the reaction at the desired temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric and enantiomeric purity of the Mannich product.

Visualizations

Catalytic Cycle of Asymmetric Aldol Reaction

Caption: Catalytic cycle of the N-Cbz-hydroxy-L-proline catalyzed asymmetric aldol reaction.

Experimental Workflow for Asymmetric Synthesis

Caption: General experimental workflow for asymmetric synthesis using N-Cbz-hydroxy-L-proline derivatives.

Logical Relationship of Catalyst Features to Performance

Caption: Key structural features of N-Cbz-hydroxy-L-proline derivatives influencing catalytic performance.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | Semantic Scholar [semanticscholar.org]
• 3. Direct Asymmetric anti-Mannich-Type Reactions Catalyzed by a Designed Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of N-Cbz-hydroxy-L-proline by Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of N-Cbz-hydroxy-L-proline by crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the typical physical state of crude N-Cbz-hydroxy-L-proline after synthesis?

A1: Crude N-Cbz-hydroxy-L-proline is often obtained as a colorless to pale yellow viscous oil.[1][2] While it can sometimes be a white to off-white solid, the oily form is common and may require crystallization for further purification and to obtain a solid, crystalline product.[1]

Q2: What are the key challenges in crystallizing N-Cbz-hydroxy-L-proline?

A2: The primary challenge is the tendency of the compound to "oil out," where it separates from the solution as a liquid phase rather than a solid crystalline phase. This can be attributed to high supersaturation levels or the melting point of the compound being lower than the solution's temperature. Oiling out can trap impurities and hinder the formation of a pure crystalline solid.

Q3: Which solvent systems are recommended for the crystallization of N-Cbz-hydroxy-L-proline?

A3: A common and effective method is to use a binary solvent system, often referred to as anti-solvent crystallization. This typically involves dissolving the crude oily product in a "good" solvent in which it is readily soluble, followed by the gradual addition of a "poor" or "anti-solvent" in which it is insoluble, to induce precipitation. A widely used system is ethyl acetate (B1210297) (good solvent) and a non-polar solvent like hexane (B92381) or heptane (B126788) (anti-solvent). Other potential solvents for protected amino acids include ethanol.[3]

Q4: What is the expected purity and yield from crystallization?

A4: A successful crystallization should significantly improve the purity of N-Cbz-hydroxy-L-proline, typically to >98%. The yield is highly dependent on the specific conditions of the crystallization, including solvent volumes, cooling rates, and the purity of the starting material. A well-optimized process can achieve yields of 80-90%.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Product "oils out" instead of crystallizing	1. Supersaturation is too high. 2. Cooling rate is too fast. 3. Insufficient "good" solvent. 4. Presence of impurities depressing the melting point.	1. Reduce the concentration of the solute in the "good" solvent. 2. Slow down the cooling rate or the rate of anti-solvent addition. 3. Add a small amount of the "good" solvent to redissolve the oil, then proceed with slower cooling/anti-solvent addition. 4. Consider a pre-purification step like charcoal treatment of the solution to remove impurities.
Low or no crystal formation	1. Solution is not sufficiently supersaturated. 2. Insufficient nucleation sites.	1. Concentrate the solution by evaporating some of the "good" solvent. 2. Add seed crystals of pure N-Cbz-hydroxy-L-proline. 3. Gently scratch the inside of the crystallization vessel with a glass rod at the liquid-air interface to induce nucleation.
Poor yield of crystalline product	1. Too much "good" solvent was used, leading to high solubility in the mother liquor. 2. Crystals were filtered before crystallization was complete.	1. Reduce the initial volume of the "good" solvent. 2. Cool the crystallization mixture to a lower temperature (e.g., 0-4 °C) and allow sufficient time for complete precipitation before filtration. 3. Concentrate the mother liquor and attempt a second crop of crystals.
Crystals are discolored or appear impure	1. Impurities from the reaction are co-precipitating. 2. Degradation of the product.	1. Redissolve the crystals in a minimal amount of hot "good" solvent, treat with activated charcoal, filter while hot, and recrystallize. 2. Ensure all solvents are of high purity and that the crystallization is not performed at excessively high temperatures for prolonged periods.

Data Presentation

Table 1: Physical and Chemical Properties of N-Cbz-hydroxy-L-proline

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₅NO₅	[4]
Molecular Weight	265.26 g/mol	[4]
Appearance	White to off-white solid or viscous oil	[1][2]
Purity (after crystallization)	≥97%	[4]
Storage Temperature	4°C for solid, -20°C for long-term powder storage	[1][4]

Table 2: Solubility Data for N-Cbz-hydroxy-L-proline and Related Compounds

Compound	Solvent	Solubility	Reference(s)
N-Cbz-hydroxy-L-proline	DMSO	100 mg/mL (requires sonication)	[1]
N-Cbz-hydroxy-L-proline	Water	Slightly soluble	[2]
trans-4-Hydroxy-L-proline	Ethyl Acetate	Low	[5]
trans-4-Hydroxy-L-proline	Water	High	[5]
trans-4-Hydroxy-L-proline	Acetonitrile	Very Low	[5]

Experimental Protocols

Protocol 1: Anti-Solvent Crystallization from Ethyl Acetate/Hexane

This protocol is suitable for purifying crude N-Cbz-hydroxy-L-proline that is in an oily state.

• Dissolution: Dissolve the crude N-Cbz-hydroxy-L-proline oil in a minimal amount of warm ethyl acetate (e.g., 2-3 mL per gram of crude product) with gentle stirring until a clear solution is obtained.

• Charcoal Treatment (Optional): If the solution is colored, add a small amount of activated charcoal (approx. 1-2% w/w of the crude product), and stir the mixture at a slightly elevated temperature for 15-20 minutes.

• Hot Filtration (if charcoal was used): Filter the hot solution through a pre-warmed funnel with a filter paper to remove the charcoal.

• Anti-Solvent Addition: While stirring the warm ethyl acetate solution, slowly add hexane dropwise until the solution becomes faintly turbid.

• Crystal Formation: Stop adding hexane and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator (0-4 °C) for several hours to facilitate complete crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold hexane.

• Drying: Dry the crystals under vacuum to a constant weight.

Visualizations

Experimental Workflow for Crystallization

Caption: Workflow for the purification of N-Cbz-hydroxy-L-proline.

Troubleshooting Decision Tree for Crystallization Issues

Caption: Decision tree for troubleshooting common crystallization problems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. chemscene.com [chemscene.com]
• 5. researchgate.net [researchgate.net]

Common side reactions in the synthesis of N-Cbz-hydroxy-L-proline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-Cbz-hydroxy-L-proline.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of N-Cbz-hydroxy-L-proline?

A1: The most common method is the Schotten-Baumann reaction, which involves the acylation of the amino group of hydroxy-L-proline with benzyl (B1604629) chloroformate (Cbz-Cl) under basic conditions.[1][2] This reaction is typically carried out in a two-phase solvent system, consisting of an aqueous phase to dissolve the amino acid and a base, and an organic solvent to dissolve the benzyl chloroformate.[2]

Q2: What are the primary side reactions to be aware of during this synthesis?

A2: The main side reactions include:

• O-acylation: The hydroxyl group of hydroxyproline (B1673980) can also be acylated by benzyl chloroformate, leading to the formation of a di-Cbz byproduct (N,O-bis(benzyloxycarbonyl)-L-hydroxyproline).[3][4]

• Epimerization: The chiral center at the alpha-carbon of hydroxyproline can undergo epimerization, especially under harsh basic conditions, leading to the formation of the D-isomer.[5][6]

• Hydrolysis of Benzyl Chloroformate: The acylating agent, benzyl chloroformate, can be hydrolyzed by water, especially in the presence of a base, to form benzyl alcohol and carbon dioxide.[7][8] This reduces the amount of reagent available for the desired reaction and introduces benzyl alcohol as an impurity.

• Intermolecular Esterification: Under certain conditions, an ester linkage can form between the carboxyl group of one hydroxyproline molecule and the hydroxyl group of another.[9]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by thin-layer chromatography (TLC).[10] A suitable solvent system should be chosen to clearly separate the starting material (hydroxy-L-proline), the product (N-Cbz-hydroxy-L-proline), and any potential byproducts.

Q4: What is a typical work-up and purification procedure?

A4: A standard work-up involves acidifying the reaction mixture to protonate the carboxylic acid, followed by extraction of the product into an organic solvent like ethyl acetate (B1210297).[10] The organic layer is then washed with brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude product.[10] Further purification can be achieved by crystallization.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N-Cbz-hydroxy-L-proline.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of N-Cbz-hydroxy-L-proline	1. Incomplete reaction. 2. Hydrolysis of benzyl chloroformate. 3. Suboptimal pH.	1. Monitor the reaction by TLC until the starting material is consumed. 2. Add benzyl chloroformate slowly to the cooled reaction mixture to minimize hydrolysis. Ensure vigorous stirring to promote the reaction between the two phases. 3. Maintain the pH of the reaction mixture between 9 and 10. A pH that is too low will result in a slow reaction, while a pH that is too high can increase the rate of benzyl chloroformate hydrolysis and epimerization.
Presence of a Significant Amount of Di-Cbz Byproduct (O-acylation)	1. Excess benzyl chloroformate. 2. Reaction temperature is too high.	1. Use a slight excess (e.g., 1.05-1.1 equivalents) of benzyl chloroformate. A large excess will favor di-acylation. 2. Perform the reaction at a low temperature (e.g., 0-5 °C) to improve the selectivity for N-acylation over O-acylation.
Product Contaminated with the D-isomer (Epimerization)	1. High reaction temperature. 2. Prolonged exposure to strong basic conditions.	1. Maintain a low reaction temperature throughout the addition of reagents and the reaction time. 2. Use a milder base (e.g., sodium bicarbonate) or carefully control the pH to avoid excessively alkaline conditions. Minimize the reaction time once the starting material is consumed.
Presence of Benzyl Alcohol in the Product	1. Hydrolysis of benzyl chloroformate.	1. Ensure slow addition of benzyl chloroformate to the reaction mixture. 2. Benzyl alcohol can often be removed during the aqueous work-up and subsequent purification steps like crystallization.
Formation of a White Precipitate During the Reaction	1. The sodium salt of the product may be precipitating out of the aqueous solution.	1. This is not necessarily a problem and the reaction can be continued. The product will be dissolved upon acidification during the work-up.

Experimental Protocol: Synthesis of N-Cbz-hydroxy-L-proline

This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired scale.

Materials:

• L-hydroxyproline

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (B78521) (NaOH)

• Benzyl chloroformate (Cbz-Cl)

• Dioxane (or another suitable organic solvent like THF)

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve L-hydroxyproline in an aqueous solution of sodium bicarbonate or sodium hydroxide in a reaction vessel equipped with a stirrer and cooled in an ice bath (0-5 °C).

• Slowly add a solution of benzyl chloroformate in dioxane to the vigorously stirred amino acid solution over a period of 30-60 minutes, maintaining the temperature between 0 and 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture in an ice bath and carefully acidify to a pH of approximately 2 with hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic extracts and wash with a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Cbz-hydroxy-L-proline.

• Purify the crude product by crystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Visualizing Reaction Pathways and Logic

Diagram 1: Synthesis of N-Cbz-hydroxy-L-proline

Caption: Workflow for the synthesis of N-Cbz-hydroxy-L-proline.

Diagram 2: Common Side Reactions

Caption: Overview of desired and common side reactions.

References

• 1. grokipedia.com [grokipedia.com]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. O-acylation of hydroxyproline residues: effect on peptide-bond isomerization and collagen stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Epimerization of trans-4-hydroxy-L-proline to cis-4-hydroxy-D-proline during acid hydrolysis of collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grokipedia.com [grokipedia.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]
• 10. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]

Technical Support Center: Optimization of Cbz Protection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the benzyloxycarbonyl (Cbz or Z) protecting group for amines.

Troubleshooting Guide

This guide addresses common issues encountered during the Cbz protection of amines.

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	1. Insufficient Reagent: The amount of benzyl (B1604629) chloroformate (Cbz-Cl) is not enough to fully react with the amine. 2. Poor Reagent Quality: Cbz-Cl can degrade upon exposure to moisture. 3. Low Reaction Temperature: The reaction rate may be too slow at lower temperatures. 4. Inadequate pH Control: The reaction is optimal in a specific pH range (typically 8-10).	1. Use a slight excess of Cbz-Cl (e.g., 1.05-1.5 equivalents). 2. Use a fresh bottle of Cbz-Cl or purify the existing stock. 3. Allow the reaction to warm to room temperature after the initial addition of Cbz-Cl at 0°C. 4. Employ a buffer system, such as a 2:1 mixture of Na₂CO₃ and NaHCO₃, to maintain the pH between 8 and 10.[1]
Formation of Side Products	1. Over-reaction: In the case of di- or polyamines, multiple sites may be protected. 2. Reaction with other nucleophiles: Hydroxyl or thiol groups in the substrate can also be protected. 3. Formation of N-benzyl tertiary amine: This can occur as a side reaction during deprotection if there is an insufficient hydrogen source.[1]	1. Carefully control the stoichiometry of Cbz-Cl. 2. Cbz protection of amines is generally chemoselective over hydroxyl groups, especially in water.[2] However, for highly sensitive substrates, consider protecting the hydroxyl or thiol groups first. 3. Ensure an adequate hydrogen source (e.g., H₂ gas pressure or a suitable transfer hydrogenation reagent) is present during deprotection.
Racemization of Chiral Amines/Amino Acids	High pH: A pH above 10 can lead to the racemization of chiral centers, particularly in amino acids.[1]	Maintain the reaction pH between 8 and 10 using a suitable buffer system.[1]
Difficult Work-up/Purification	1. Emulsion formation: This can occur during the extraction of aqueous reaction mixtures. 2. Co-elution of product and byproducts: Unreacted starting materials or byproducts may be difficult to separate from the desired product by chromatography.	1. Add brine to the aqueous layer to break up emulsions. 2. Optimize the reaction to go to completion to minimize impurities. Consider crystallization as a purification method, as Cbz-protected compounds are often crystalline.[1]
Low Yield	Decomposition of Cbz-Cl: Benzyl chloroformate is sensitive to low pH and can decompose.[1]	Ensure the reaction is performed under alkaline conditions with proper pH control.

Frequently Asked Questions (FAQs)

1. What are the standard conditions for Cbz protection of a primary amine?

The most common method involves reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base. A typical procedure uses sodium bicarbonate or a sodium carbonate/sodium bicarbonate buffer in a solvent mixture like THF/water or simply in water at a temperature of 0°C to room temperature.[3]

2. How can I selectively protect an aliphatic amine in the presence of an aromatic amine?

Cbz protection using Cbz-Cl in water has been shown to be highly chemoselective for aliphatic amines over aromatic amines.[2]

3. What is the optimal pH for a Cbz protection reaction?

The optimal pH is generally between 8 and 10. A pH that is too low can lead to the decomposition of Cbz-Cl, while a pH that is too high may cause racemization of chiral amino acids.[1] A mixed base buffer system of Na₂CO₃:NaHCO₃ (2:1) can effectively maintain this pH range.[1]

4. My substrate is not soluble in water. What alternative solvents can I use?

A mixture of THF and water is a common solvent system.[3] Dichloromethane with an organic base is also frequently used.[3] For a green and efficient alternative, PEG-600 has been reported as an effective reaction medium.[1]

5. How do I remove the Cbz protecting group?

The most common method for Cbz deprotection is catalytic hydrogenolysis using H₂ gas and a palladium catalyst (e.g., Pd/C).[4][5] This method is mild and efficient.

6. What if my molecule contains other functional groups that are sensitive to catalytic hydrogenolysis?

For substrates with reducible functional groups (e.g., alkenes, alkynes, nitro groups), alternative deprotection methods are available:

• Acidic Cleavage: HBr in acetic acid can be used, but these are harsh conditions.[1][5] A milder Lewis acid system like AlCl₃ in hexafluoroisopropanol (HFIP) can selectively remove the Cbz group in the presence of other sensitive groups.[1]

• Nucleophilic Cleavage: A method involving a thiol nucleophile has been developed for sensitive substrates, which proceeds via an S_N2 attack at the benzylic carbon.[6]

7. Can I use transfer hydrogenation for Cbz deprotection?

Yes, transfer hydrogenation using reagents like triethylsilane or ammonium (B1175870) formate (B1220265) with a palladium catalyst is a viable and often safer alternative to using hydrogen gas.[5]

Experimental Protocols

Protocol 1: General Procedure for Cbz Protection of an Amine in a Biphasic System

This protocol is adapted from a standard procedure for the Cbz protection of an amine.[3]

• Dissolution: Dissolve the amine (1.0 equiv) in a 2:1 mixture of THF and water.

• Base Addition: Add sodium bicarbonate (2.0 equiv).

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Cbz-Cl Addition: Add benzyl chloroformate (1.5 equiv) dropwise while maintaining the temperature at 0°C.

• Reaction: Stir the reaction mixture at 0°C for 20 hours.

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate (B1210297).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by silica (B1680970) gel column chromatography.

Protocol 2: Cbz Protection of an Amine in Water

This environmentally friendly protocol is suitable for many amines.[2]

• Mixing: To a mixture of the amine (1 mmol) and benzyl chloroformate (1.05 mmol), add distilled water (3 mL).

• Reaction: Stir the mixture vigorously at room temperature for the appropriate time (typically 2-10 minutes for aliphatic amines, monitored by TLC).

• Work-up: Add water (10 mL) to the reaction mixture and extract with ethyl acetate (2 x 5 mL).

• Purification: Concentrate the combined organic extracts and purify the residue by column chromatography on silica gel.

Diagrams

Caption: General workflow for the Cbz protection of an amine.

Caption: Troubleshooting logic for Cbz protection reactions.

References

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. ijacskros.com [ijacskros.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. scientificupdate.com [scientificupdate.com]

Troubleshooting peptide coupling reactions with N-Cbz-hydroxy-L-proline

Technical Support Center: N-Cbz-hydroxy-L-proline in Peptide Synthesis

Welcome to the technical support center for peptide coupling reactions involving N-Cbz-hydroxy-L-proline. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate common challenges encountered during peptide synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the coupling of N-Cbz-hydroxy-L-proline.

Q1: My coupling reaction with N-Cbz-hydroxy-L-proline is sluggish or incomplete. What should I do?

A1: Incomplete coupling is a common issue, particularly with sterically hindered or secondary amino acids like proline derivatives. Here are several strategies to improve coupling efficiency:

• Review Your Coupling Reagent: Standard carbodiimide (B86325) reagents like DCC or DIC may not be sufficient. Consider switching to more potent phosphonium (B103445) or aminium/uronium-based reagents. HATU, HBTU, and PyAOP are excellent choices for difficult couplings.[1][2][3]

• Double Coupling: After the initial coupling reaction time, filter and wash the resin, then repeat the coupling step with a fresh solution of the amino acid and coupling reagents. This can significantly drive the reaction to completion.[2][4]

• Increase Equivalents and Concentration: Using a higher concentration (e.g., up to 0.5 M) of the amino acid and coupling reagents can increase the reaction rate.[4] You can also increase the equivalents of reagents from the standard 3-5 to 5-10 for particularly difficult steps.[2]

• Extend Reaction Time: Allow the coupling reaction to proceed for a longer duration, for instance, from 1-2 hours up to 4 hours or even overnight. However, monitor for potential side reactions with extended times.[2]

• Elevate Temperature: Carefully increasing the reaction temperature to 40-50°C can improve kinetics. This must be done cautiously as it can also increase the risk of racemization.[2]

Q2: How can I monitor the completion of the coupling reaction, since proline derivatives don't give a positive Kaiser test?

A2: The Kaiser test is unreliable for secondary amines like N-Cbz-hydroxy-L-proline, which will yield a red or brownish color instead of the distinct blue of primary amines.[5] More reliable alternatives for secondary amines include:

• Chloranil (B122849) Test: This test produces a blue color in the presence of unprotected secondary amines.[5]

• Isatin (B1672199) Test: This test also generates a blue color when secondary amines are present.[5]

If these tests indicate the presence of unreacted amine, a second coupling should be performed. If unreacted amine persists, it should be "capped" using acetic anhydride (B1165640) to prevent the formation of deletion peptide impurities.[5]

Q3: What are the most common side reactions with N-Cbz-hydroxy-L-proline, and how can they be minimized?

A3: The primary concerns are racemization and diketopiperazine formation.

• Racemization: While proline itself is resistant to racemization at its alpha-carbon during activation, racemization can be a concern for the preceding amino acid.[3] One study noted that the use of HOBt with carbodiimides in DMF could unexpectedly promote racemization of proline phenacyl esters.[6] To minimize racemization, consider using weaker bases like N-methylmorpholine (NMM) instead of DIPEA, especially with highly activating reagents.[3]

• Diketopiperazine Formation: This side reaction is particularly common after coupling the second amino acid, resulting in the cleavage of the dipeptide from the resin to form a cyclic diketopiperazine. This is especially prevalent with proline in the C-terminal or penultimate position.[2][7] To mitigate this, use a sterically hindered resin such as 2-chlorotrityl chloride resin, which releases the peptide under milder acidic conditions.[2][7]

• Hydroxyl Group Reactions: The hydroxyl group on hydroxyproline (B1673980) is often left unprotected during coupling. While it is generally not highly reactive, acylation is possible. If side reactions at the hydroxyl group are suspected, consider using a protected derivative, such as N-Cbz-Hyp(tBu)-OH.[8]

Q4: My peptide is aggregating and becoming difficult to work with. How can I improve its solubility during synthesis?

A4: Peptide aggregation is a sequence-dependent problem caused by intermolecular hydrogen bonding, which can hinder reagent access to the reaction site.[9]

• Solvent Choice: While DMF is a common solvent, N-methylpyrrolidone (NMP) has superior solvating properties and can be a better choice for aggregation-prone sequences.[2][10] In severe cases, using a mixture of solvents like DCM/DMF/NMP or adding chaotropic salts (e.g., LiCl) can help disrupt secondary structures.[11]

• Disruptive Additives: Incorporating "magic mixtures" containing DMSO or ethylene (B1197577) carbonate can be effective.[10][11]

• Pseudoproline Dipeptides: For long and difficult sequences, inserting pseudoproline dipeptides at strategic points (every 6-7 residues) can effectively disrupt aggregation by breaking up the regular backbone structure.[11]

Q5: I'm having trouble purifying my final hydroxyproline-containing peptide. Any suggestions?

A5: The presence of the hydroxyl group increases the polarity of the peptide, which can affect its chromatographic behavior.

• Reversed-Phase HPLC (RP-HPLC): This is the standard method for peptide purification.[12] The increased hydrophilicity from hydroxyproline will typically decrease the retention time on a C18 column compared to a similar peptide containing proline. Adjust your gradient accordingly, perhaps starting with a lower percentage of organic solvent.

• Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar peptides, HILIC can be an effective alternative or complementary purification technique. It has been shown to effectively separate hydroxylated peptides from their non-hydroxylated counterparts.[13]

Data & Reagents Summary

The tables below summarize common reagents and solvents used in peptide synthesis involving N-Cbz-hydroxy-L-proline.

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Class	Advantages	Considerations
DIC/HOBt	Carbodiimide	Cost-effective, simple byproducts.[1]	Slower reaction rates, risk of racemization (though HOBt suppresses it).[3][6]
HBTU / TBTU	Aminium/Uronium	Fast, efficient, low racemization when HOBt is added.[1][3]	Byproducts can be allergenic.
HATU	Aminium/Uronium	Very fast and highly efficient, less epimerization than HBTU.[1] Excellent for hindered couplings.[2]	Higher cost.
PyAOP / PyBOP	Phosphonium	Highly effective, especially for hindered couplings and cyclic peptides.[1][2]	Byproducts can be difficult to remove.

Table 2: Common Solvents for Peptide Synthesis

Solvent	Abbreviation	Properties	Common Use Cases
N,N-Dimethylformamide	DMF	Good all-purpose solvent, dissolves most reagents.[10]	Standard solvent for Fmoc SPPS. Can contain amine impurities.[10]
N-Methyl-2-pyrrolidone	NMP	More polar than DMF, excellent solvating properties.[10]	Recommended for difficult or aggregating sequences.[2]
Dichloromethane	DCM	Good for swelling polystyrene resins.[10]	Often used in Boc-based synthesis and for washing steps.
Dimethyl Sulfoxide	DMSO	Highly polar, disrupts secondary structures.	Used as an additive or in solvent mixtures to combat aggregation.[5]

Experimental Protocols

Protocol 1: General Peptide Coupling of N-Cbz-hydroxy-L-proline

This protocol describes a manual coupling step on a solid-phase resin (e.g., Rink Amide resin).

• Resin Swelling: Swell the resin in DMF for 30-60 minutes.

• Fmoc-Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF (2 x 10 minutes) to remove the Fmoc protecting group from the N-terminal amine.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Confirmation of Deprotection (Optional): Perform a chloranil or isatin test on a small sample of resin beads to confirm the presence of the free secondary amine.[5]

• Coupling:

  • In a separate vessel, dissolve N-Cbz-hydroxy-L-proline (3 eq.), HATU (2.9 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the activation mixture and vortex for 1-2 minutes.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the reaction mixture at room temperature for 2-4 hours.

• Washing: Wash the resin with DMF (3 times), followed by DCM (3 times), and finally DMF again (3 times).

• Confirmation of Coupling: Perform a chloranil or isatin test. A negative result (no blue color) indicates complete coupling. If the test is positive, perform a second coupling (repeat step 5).[5]

Protocol 2: Chloranil Test for Secondary Amines

• Take a small sample of resin beads (1-5 mg) and place them in a small test tube.

• Wash the beads thoroughly with DMF and then acetone (B3395972) to remove residual solvents and reagents.

• Add one drop of acetone and one drop of a saturated solution of chloranil in toluene.

• Let the mixture stand at room temperature for 5 minutes.

• Observation: The presence of a free secondary amine is indicated by the beads turning a blue or blue-green color. Yellow beads indicate a complete reaction (no free amine).[5]

Visualizations

The following diagrams illustrate key workflows and decision-making processes in peptide synthesis.

Caption: General experimental workflow for a single peptide coupling cycle.

Caption: Decision tree for troubleshooting low peptide coupling efficiency.

Caption: Logical diagram of diketopiperazine formation from a resin-bound dipeptide.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. biotage.com [biotage.com]
• 5. peptide.com [peptide.com]
• 6. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide - Google Patents [patents.google.com]
• 8. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 12. bachem.com [bachem.com]
• 13. biorxiv.org [biorxiv.org]

Preventing racemization during N-Cbz-hydroxy-L-proline reactions

Welcome to the technical support center for N-Cbz-hydroxy-L-proline reactions. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to address challenges related to racemization and other common side reactions during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of N-Cbz-hydroxy-L-proline reactions?

A1: Racemization is the conversion of the optically pure L-enantiomer of N-Cbz-hydroxy-L-proline into its D-enantiomer (epimerization), resulting in a mixture of stereoisomers. This is a significant issue because the specific three-dimensional structure of a peptide is critical for its biological activity. The presence of the incorrect D-isomer can lead to misfolded peptides, resulting in reduced efficacy, altered receptor binding, or potential immunogenicity.

Q2: What is the primary chemical mechanism that causes racemization during amide coupling?

A2: The most common mechanism for racemization during amide bond formation involves the activation of the carboxylic acid group. This activation makes the alpha-proton (the hydrogen on the carbon atom adjacent to the carboxyl group) more acidic and susceptible to being removed by a base.[1] The removal of this proton forms a planar enolate intermediate. Reprotonation of this intermediate can occur from either side, leading to a mixture of both L and D isomers.[1] A key pathway for this process is through the formation of a 5(4H)-oxazolone intermediate, which readily tautomerizes to an aromatic oxazole, losing its stereochemical integrity.[2]

Q3: Why is the combination of a carbodiimide (B86325) (like DCC or DIC) and HOBt in DMF particularly problematic for proline derivatives?

A3: The combination of a carbodiimide coupling reagent with 1-hydroxybenzotriazole (B26582) (HOBt) in a polar aprotic solvent like dimethylformamide (DMF) has been shown to cause extensive racemization specifically for proline and hydroxy-proline residues.[3][4] HOBt can act as an efficient catalyst for the racemization of activated proline esters.[4] The exact mechanism is complex, but it is related to the formation of a cyclic carbinol-amine derivative that facilitates the loss of stereochemistry.[4]

Q4: What are the best coupling reagents to minimize racemization of N-Cbz-hydroxy-L-proline?

A4: To minimize racemization, it is recommended to use uranium or phosphonium (B103445) salt-based coupling reagents that incorporate an OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) moiety.[3][5] Reagents such as COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylaminomorpholinomethylene)]methanaminium hexafluorophosphate) are highly efficient, require milder basic conditions, and have been shown to significantly suppress racemization compared to HOBt-based reagents.[6][7] For carbodiimide-based couplings, performing the reaction in a less polar solvent like dichloromethane (B109758) (DCM) without any additive is a viable strategy to reduce racemization.[3][4]

Q5: Can I use enzymes to avoid racemization?

A5: Yes, biocatalysis is an excellent strategy for racemization-free amide bond formation.[8] Enzymes like Candida antarctica Lipase B (CalB), often immobilized as Novozym 435, can catalyze the direct amidation of proline derivatives with high stereospecificity, yielding an enantiomeric excess (ee) of >99%.[8] This method avoids the need for harsh activating agents and organic bases that promote racemization.[8]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
High levels of D-epimer detected in the final product.	Inappropriate Coupling Reagent/Additive Combination: Use of carbodiimides (DCC, DIC, WSCI) with HOBt in DMF is a known cause of significant racemization for proline derivatives.[3][4]	• Avoid HOBt: When using a carbodiimide, switch to a non-polar solvent like dichloromethane (DCM) and omit the additive.[3][4]• Switch to an Oxyma-based Reagent: Utilize a modern coupling reagent known for low racemization, such as COMU.[3][6]• Consider Enzymatic Coupling: For critical applications, a biocatalyst like CalB can ensure a racemization-free reaction.[8]
Excessive Base or Strong Base: The base used during coupling (e.g., DIPEA) or for Fmoc-deprotection can abstract the alpha-proton, leading to racemization.	• Reduce Base Equivalents: For reagents like COMU, only one equivalent of a weaker base like 2,4,6-collidine is often sufficient.[5][7]• Use In Situ Neutralization Protocols: In Boc-based synthesis, this can suppress side reactions.
Elevated Reaction Temperature: Higher temperatures accelerate reaction kinetics, including the rate of racemization.	• Maintain Room Temperature: Perform coupling reactions at room temperature or 0°C. Avoid heating unless absolutely necessary and validated.[9]
Low yield or incomplete coupling reaction.	Steric Hindrance: The secondary amine of the proline ring is less nucleophilic than the primary amines of other amino acids, which can slow down the reaction.	• Perform a Double Coupling: For difficult couplings, repeating the coupling step with fresh reagents can drive the reaction to completion.[3]• Increase Reagent Concentration: Using a higher concentration of the amino acid and coupling reagents may improve the reaction rate.[3]• Use a More Potent Coupling Reagent: Reagents like HATU or HCTU can be effective, but must be used with caution regarding racemization.
Formation of a diketopiperazine (DKP) impurity.	Intramolecular Cyclization: A dipeptide with C-terminal proline is prone to cyclize, forming a stable six-membered DKP ring and terminating the peptide chain. This is common in Fmoc-based solid-phase synthesis.	• Use 2-Chlorotrityl Chloride Resin: The steric bulk of this resin hinders DKP formation.• Incorporate a Dipeptide: Add the first two amino acids as a pre-formed dipeptide unit to bypass the vulnerable dipeptide-resin intermediate.• Use Boc-based Synthesis: Employ in situ neutralization protocols which are known to suppress DKP formation.

Quantitative Data Summary

The choice of coupling reagents and additives has a profound impact on the degree of racemization. The following table summarizes the percentage of the undesired D-isomer (epimer) observed under various coupling conditions for a model peptide synthesis.

Coupling Reagent / Additive	Solvent	% D-Isomer (Racemization)	Reference
DIC / HOBt	DMF	10.5	[3]
HBTU / HOBt	DMF	9.3	[3]
HCTU	DMF	1.2	[3]
COMU	DMF	0.8	[3]
DIC	DCM	1.1	[3]
Novozym 435 (Enzymatic)	2M2B	< 1.0 (ee >99%)	[8]

Note: Data is derived from model systems and actual racemization levels may vary depending on the specific N-Cbz-hydroxy-L-proline derivative, the coupling partner, and precise reaction conditions.

Experimental Protocols

Protocol 1: Low-Racemization Coupling using COMU

This protocol describes the coupling of N-Cbz-hydroxy-L-proline to an amine using the uranium reagent COMU, which is known to minimize epimerization.

• Reagent Preparation:

  • In a clean, dry reaction vessel under an inert atmosphere (Nitrogen or Argon), dissolve the amine component (1.0 eq.) in anhydrous DMF.

  • In a separate vessel, dissolve N-Cbz-hydroxy-L-proline (1.2 eq.), COMU (1.2 eq.), and a mild, non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq.) in anhydrous DMF.

• Pre-activation:

  • Allow the N-Cbz-hydroxy-L-proline/COMU/DIPEA mixture to stand for 1-2 minutes at room temperature for pre-activation.[7]

• Coupling Reaction:

  • Add the activated acid solution to the amine solution.

  • Stir the reaction mixture at room temperature.

• Monitoring:

  • Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed (typically 1-4 hours).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic phase sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. The byproducts of COMU are water-soluble and will be removed during the aqueous washes.[7]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Carbodiimide Coupling in Dichloromethane (DCM)

This protocol utilizes a carbodiimide (DCC) in a non-polar solvent without HOBt to suppress racemization.

• Reagent Preparation:

  • Dissolve N-Cbz-hydroxy-L-proline (1.1 eq.) and the amine component (1.0 eq.) in anhydrous DCM in a reaction vessel.

  • Cool the solution to 0°C in an ice bath.

• Coupling Reaction:

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq.) to the cooled solution.[10]

  • Stir the reaction mixture at 0°C for 30 minutes and then allow it to warm to room temperature. Let it stir for an additional 2-4 hours.[10]

• Monitoring and Work-up:

  • A white precipitate of dicyclohexylurea (DCU) will form as the reaction progresses. Monitor the consumption of the starting materials by TLC.

  • Once the reaction is complete, filter the mixture to remove the precipitated DCU.

  • Wash the filtrate with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 3: Racemization-Free Enzymatic Amidation

This protocol provides a general method for the amidation of N-Cbz-hydroxy-L-proline using an immobilized lipase, which prevents racemization.

• Reaction Setup:

  • To a vial, add N-Cbz-hydroxy-L-proline (1.0 eq.) and the solvent 2-methyl-2-butanol (B152257) (2M2B).[8]

  • Add the amine source. For simple amides, a solution of ammonia (B1221849) in an organic solvent can be used.

  • Add the immobilized enzyme, Novozym 435 (Candida antarctica Lipase B).[8]

• Reaction Conditions:

  • Seal the vial and place it in an orbital shaker at a controlled temperature (e.g., 70°C).[8]

• Monitoring:

  • Monitor the conversion of the starting material by taking aliquots and analyzing via HPLC-MS.[8]

• Work-up:

  • Once the reaction has reached the desired conversion, filter to recover the immobilized enzyme, which can be washed and potentially reused.

  • Remove the solvent from the filtrate under reduced pressure.

  • The resulting product can be purified by standard methods such as crystallization or column chromatography. This method produces no racemization.[8]

Visualizations

Caption: Mechanism of racemization via oxazolone intermediate.

Caption: Decision workflow for minimizing racemization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Racemization-free and scalable amidation of l -proline in organic media using ammonia and a biocatalyst only - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC00783E [pubs.rsc.org]
• 9. peptide.com [peptide.com]
• 10. organic-synthesis.com [organic-synthesis.com]

Stability of N-Cbz-hydroxy-L-proline under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of N-Cbz-hydroxy-L-proline under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Cbz-hydroxy-L-proline?

For long-term storage, N-Cbz-hydroxy-L-proline powder should be stored at -20°C for up to three years or at 4°C for up to two years.[1] Stock solutions in solvents like DMSO can be stored at -80°C for up to six months or at -20°C for one month.[1] For shipping, the compound is generally stable at room temperature.[1][2]

Q2: What is the solubility of N-Cbz-hydroxy-L-proline in common solvents?

N-Cbz-hydroxy-L-proline is slightly soluble in water. Its solubility in organic solvents commonly used in peptide synthesis, such as Dimethylformamide (DMF) and Dichloromethane (DCM), is generally sufficient for reaction purposes. In DMSO, it can be dissolved at a concentration of 100 mg/mL with the aid of ultrasonication.[1] The solubility of the parent compound, L-hydroxyproline, increases with temperature and with a higher proportion of water in binary solvent mixtures with alcohols like methanol, ethanol, and n-propanol.[3]

Q3: How stable is the N-Cbz protecting group to acidic and basic conditions?

The N-Cbz (benzyloxycarbonyl) group is generally stable under mild acidic and basic conditions. However, it can be cleaved under strong acidic conditions, such as with HBr in acetic acid or concentrated HCl. It is also susceptible to cleavage by catalytic hydrogenolysis, which is the most common method for its removal. While generally stable to bases, prolonged exposure to strong bases may lead to degradation.

Q4: Is N-Cbz-hydroxy-L-proline prone to racemization?

During peptide coupling reactions, particularly when using carbodiimide (B86325) reagents like WSCI in the presence of 1-hydroxybenzotriazole (B26582) (HOBt), hydroxyproline (B1673980) derivatives can be susceptible to racemization at the α-carbon.[4] The risk of racemization is influenced by the choice of coupling reagents, solvents, and the specific reaction conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no reaction yield during peptide coupling	Degradation of N-Cbz-hydroxy-L-proline	Confirm the integrity of the starting material using HPLC. Ensure appropriate storage conditions have been maintained.
Incomplete activation or coupling	Optimize coupling reagents and conditions. For the secondary amine of proline, stronger activation might be needed. Consider using coupling reagents like HATU or PyBOP, but be mindful of potential side reactions.[5]
Poor solubility	Ensure the compound is fully dissolved in the reaction solvent. Sonication may be required. Consider using a different solvent system if solubility is a persistent issue.
Presence of unexpected impurities in the reaction mixture	Degradation under reaction conditions	Analyze the reaction mixture by LC-MS to identify impurities. If degradation is suspected, consider milder reaction conditions (e.g., lower temperature, shorter reaction time).
Side reactions with coupling reagents	Some coupling reagents can lead to side reactions like guanidinylation (with HBTU, HATU) or diketopiperazine formation, especially with proline residues at the C-terminus.[5][6] Select coupling reagents known to minimize these side reactions.
Racemization	Use HPLC with a chiral column to check for enantiomeric purity. To minimize racemization, consider using the mixed anhydride (B1165640) method for coupling or performing the carbodiimide method in a solvent like DCM without HOBt.[4]
Difficulty in removing the N-Cbz group	Catalyst poisoning	Ensure the reaction is free of catalyst poisons (e.g., sulfur-containing compounds). Use a fresh, high-quality catalyst (e.g., Pd/C).
Incomplete reaction	Increase catalyst loading, hydrogen pressure, or reaction time for catalytic hydrogenolysis. Alternatively, consider chemical cleavage with strong acids like HBr/acetic acid if the rest of the molecule is stable to these conditions.

Stability Profile of N-Cbz-hydroxy-L-proline

The stability of N-Cbz-hydroxy-L-proline is influenced by pH, temperature, and the presence of other reagents. The following tables summarize its expected stability under different conditions based on the known chemistry of the Cbz group and the hydroxyproline moiety.

Table 1: pH Stability

pH Range	Condition	Expected Stability	Potential Degradation Products
Acidic (pH < 3)	Strong Acid (e.g., 1M HCl)	Low to Moderate: The Cbz group can be cleaved under strong acidic conditions.	Toluene, Carbon Dioxide, Hydroxy-L-proline
Neutral (pH 6-8)	Aqueous Buffer	High: Generally stable under neutral conditions at room temperature.	Minimal degradation expected.
Basic (pH > 9)	Strong Base (e.g., 1M NaOH)	Moderate: Prolonged exposure may lead to hydrolysis of the carbamate. Racemization at the α-carbon is also a risk.	Benzyl alcohol, Hydroxy-L-proline, Racemized product

Table 2: Thermal Stability

Temperature	Condition	Expected Stability	Potential Degradation Products
-20°C to 4°C	Solid	High: Recommended storage temperature.	Minimal degradation.
Room Temperature (20-25°C)	Solid	Moderate: Stable for short periods (e.g., during shipping).	Gradual degradation over extended periods is possible.
Elevated Temperature (>40°C)	Solid or in Solution	Low to Moderate: Thermal degradation may occur, potentially leading to the cleavage of the Cbz group or other decomposition pathways.	Toluene, Carbon Dioxide, Hydroxy-L-proline, and other decomposition products.

Table 3: Compatibility with Common Peptide Synthesis Reagents

Reagent Class	Examples	Compatibility/Potential Issues
Coupling Reagents	DCC, DIC, HBTU, HATU, PyBOP	Generally compatible, but some reagents (especially in combination with HOBt) can promote racemization.[4] Guanidinylation can be a side reaction with HBTU and HATU.[5]
Bases	DIPEA, NMM, Piperidine	Generally stable to organic bases used in peptide synthesis. Piperidine used for Fmoc deprotection is not expected to cleave the Cbz group.
Deprotection Reagents	TFA	The Cbz group is generally stable to TFA used for cleavage from the resin and removal of acid-labile side-chain protecting groups.
H₂/Pd-C	Standard condition for Cbz group removal.
HBr/AcOH	Effective for Cbz cleavage but harsh and may affect other functional groups.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of N-Cbz-hydroxy-L-proline under various stress conditions.[7][8][9]

1. Sample Preparation:

• Prepare a stock solution of N-Cbz-hydroxy-L-proline in a suitable solvent (e.g., acetonitrile (B52724) or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 1M HCl. Incubate at room temperature and 60°C.

• Base Hydrolysis: Mix the stock solution with an equal volume of 1M NaOH. Incubate at room temperature and 60°C.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature.

• Thermal Degradation: Incubate the stock solution at 60°C and 80°C.

• Photostability: Expose the stock solution to UV light (e.g., 254 nm) and visible light.

3. Time Points:

• Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

4. Sample Analysis:

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

5. Data Evaluation:

• Calculate the percentage of degradation by comparing the peak area of the parent compound in stressed samples to that in an unstressed control sample.

• Identify and characterize any significant degradation products using LC-MS.

Protocol 2: Stability-Indicating HPLC Method

This protocol describes a general reversed-phase HPLC method suitable for monitoring the degradation of N-Cbz-hydroxy-L-proline.[10][11][12]

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (for the Cbz group).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines to ensure it is stability-indicating. This includes demonstrating specificity (the ability to separate the parent compound from its degradation products and from matrix components), linearity, accuracy, precision, and robustness.

Visualizations

Caption: Forced degradation experimental workflow.

Caption: Factors influencing N-Cbz-hydroxy-L-proline stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]
• 4. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide - Google Patents [patents.google.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biopharminternational.com [biopharminternational.com]
• 9. sgs.com [sgs.com]
• 10. Determination of hydroxyproline by high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability-indicating HPLC assay for lysine-proline-valine (KPV) in aqueous solutions and skin homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Analytical methods for monitoring N-Cbz-hydroxy-L-proline reaction progress

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on monitoring the reaction progress of N-Cbz-hydroxy-L-proline. It includes troubleshooting guides and frequently asked questions to address common issues encountered during synthesis and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods to monitor the N-Cbz-hydroxy-L-proline synthesis?

A1: The most common methods for monitoring the progress of the N-Cbz-hydroxy-L-proline synthesis are Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. TLC is often used for quick, qualitative checks of reaction completion, while HPLC provides more quantitative data.[1][2] NMR spectroscopy offers detailed structural information and can be used for kinetic studies.[3][4]

Q2: How do I choose the right analytical method for my experiment?

A2: The choice of method depends on the specific requirements of your experiment:

• Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of the presence of starting material and formation of the product. It is a cost-effective method for determining the approximate endpoint of a reaction.[5]

• High-Performance Liquid Chromatography (HPLC): Best suited for quantitative analysis, allowing you to determine the concentration of reactants and products over time. This is crucial for kinetic studies and for reactions where precise conversion rates are needed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, confirming the identity of the product and detecting any side products. It can also be used for quantitative analysis (qNMR) and to study reaction kinetics in real-time.[3][4][6]

Q3: What is a typical mobile phase for TLC analysis of N-Cbz-hydroxy-L-proline?

A3: A common mobile phase for TLC analysis of N-Cbz-hydroxy-L-proline and related compounds is a mixture of a polar and a less polar solvent. For example, a mixture of ethanol (B145695) and toluene (B28343) (e.g., 2:3 v/v) has been used for the separation of similar proline derivatives.[7] The exact ratio may need to be optimized depending on the specific reaction conditions and the polarity of the starting materials and products.

Q4: How can I visualize the spots on a TLC plate for N-Cbz-hydroxy-L-proline?

A4: N-Cbz-hydroxy-L-proline contains a UV-active phenyl group from the Cbz protecting group, so it can often be visualized under a UV lamp (254 nm). Staining with reagents like potassium permanganate (B83412) or ninhydrin (B49086) (after deprotection of the amine) can also be used for visualization.[8]

Troubleshooting Guide

Thin-Layer Chromatography (TLC)

Q: My TLC plate shows streaking spots. What could be the cause and how can I fix it?

A: Streaking on a TLC plate can be caused by several factors:

• Sample Overload: Applying too much sample to the plate can cause the spot to streak. Try applying a smaller amount of the reaction mixture.

• Inappropriate Mobile Phase: The solvent system may not be optimal for the separation. If the compound is very polar, it may streak in a non-polar solvent system. Try adjusting the polarity of your mobile phase by changing the solvent ratios.

• Compound Insolubility: The analyte may not be fully soluble in the mobile phase, causing it to streak. Ensure your compound is soluble in the spotting solvent and consider changing the mobile phase.

Q: I am not seeing any separation between my starting material and product spots on the TLC plate. What should I do?

A: Lack of separation on a TLC plate indicates that the polarity of the starting material and the product are very similar in the chosen mobile phase. You can try the following:

• Change Mobile Phase Polarity: Adjust the ratio of your polar and non-polar solvents. A small change can sometimes lead to a significant improvement in separation.

• Try a Different Solvent System: If adjusting the polarity doesn't work, you may need to switch to a different solvent system altogether. For example, if you are using a hexane/ethyl acetate (B1210297) system, you could try a dichloromethane/methanol system.

• Use a Different TLC Plate: Consider using a different type of TLC plate, such as one with a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel).

High-Performance Liquid Chromatography (HPLC)

Q: I am observing peak tailing in my HPLC chromatogram. What is the likely cause and solution?

A: Peak tailing in HPLC can be caused by interactions between basic compounds and residual silanol (B1196071) groups on the silica-based column.[9]

• Use a High-Purity Silica Column: Modern, high-purity silica columns (Type B) have fewer acidic silanol groups and can reduce tailing.

• Add a Competing Base: Adding a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can help to block the active sites on the stationary phase and improve peak shape.

• Adjust Mobile Phase pH: For acidic or basic compounds, adjusting the pH of the mobile phase can improve peak shape by ensuring the analyte is in a single ionic form.

Q: My retention times are shifting between runs. What could be causing this?

A: Shifting retention times can be due to several factors:

• Column Temperature Fluctuations: Ensure that the column is properly thermostatted, as temperature can significantly affect retention times.

• Mobile Phase Composition Changes: Inaccurate mixing of the mobile phase or evaporation of a volatile solvent component can lead to changes in retention time. Prepare fresh mobile phase and ensure the solvent reservoir is well-sealed.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention. If other troubleshooting steps fail, it may be time to replace the column.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q: The peaks in my 1H NMR spectrum are broad. What could be the reason?

A: Broad peaks in an NMR spectrum can be caused by:

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening. Ensure your glassware and solvents are free from such impurities.

• Chemical Exchange: If the molecule is undergoing conformational changes on the NMR timescale, such as the cis-trans isomerization of the proline amide bond, this can lead to broadened peaks.[4] Acquiring the spectrum at a different temperature can sometimes help to sharpen the peaks by either slowing down or speeding up the exchange process.

• Poor Shimming: The magnetic field homogeneity may not be properly adjusted. Re-shimming the spectrometer should be the first step in addressing broad peaks.

Experimental Protocols

TLC Monitoring of N-Cbz-hydroxy-L-proline Reaction

Objective: To qualitatively monitor the consumption of starting material (hydroxy-L-proline) and the formation of the product (N-Cbz-hydroxy-L-proline).

Materials:

• Silica gel TLC plates

• Developing chamber

• Mobile Phase: e.g., Ethyl acetate/Hexane (1:1) or Dichloromethane/Methanol (9:1) - to be optimized

• Spotting capillaries

• UV lamp (254 nm)

• Staining solution (e.g., potassium permanganate)

Procedure:

• Prepare the developing chamber by adding the mobile phase to a depth of about 0.5 cm and placing a piece of filter paper to saturate the atmosphere. Cover the chamber and allow it to equilibrate for at least 15 minutes.

• On a TLC plate, lightly draw a starting line with a pencil about 1 cm from the bottom.

• Spot the plate with the following:

  • A reference spot of the starting material (hydroxy-L-proline).

  • A co-spot containing both the starting material and the reaction mixture.

  • A spot of the reaction mixture at different time points (e.g., t=0, t=1h, t=2h, etc.).

• Place the TLC plate in the developing chamber, ensuring the starting line is above the solvent level.

• Allow the solvent to run up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and immediately mark the solvent front with a pencil.

• Allow the plate to dry completely.

• Visualize the spots under a UV lamp. The N-Cbz-hydroxy-L-proline product should be UV active.

• If necessary, further visualize by dipping the plate in a staining solution and gently heating.

• The reaction is considered complete when the spot corresponding to the starting material is no longer visible in the reaction mixture lane.[5]

HPLC Monitoring of N-Cbz-hydroxy-L-proline Reaction

Objective: To quantitatively determine the percentage conversion of the reaction over time.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: e.g., Acetonitrile/Water with 0.1% Trifluoroacetic acid (TFA) - gradient or isocratic conditions to be optimized

• Syringe filters (0.45 µm)

• Autosampler vials

Procedure:

• Prepare the mobile phase and degas it thoroughly.

• Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

• Set the UV detector to a wavelength where the N-Cbz group has strong absorbance (e.g., 254 nm).

• At various time points during the reaction, withdraw a small aliquot of the reaction mixture.

• Quench the reaction in the aliquot if necessary (e.g., by adding a small amount of acid or base).

• Dilute the aliquot with the mobile phase to an appropriate concentration.

• Filter the diluted sample through a syringe filter into an autosampler vial.

• Inject the sample onto the HPLC system.

• Record the chromatogram and integrate the peak areas of the starting material and the product.

• Calculate the percentage conversion at each time point using the peak areas.

NMR Monitoring of N-Cbz-hydroxy-L-proline Reaction

Objective: To confirm the structure of the product and monitor the reaction progress.

Materials:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., CDCl3, DMSO-d6)

• Internal standard (optional, for quantitative analysis)

Procedure:

• At desired time points, take a sample from the reaction mixture.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire a 1H NMR spectrum.

• Identify the characteristic peaks for the starting material and the product. For example, the appearance of peaks corresponding to the benzyl (B1604629) group of the Cbz protecting group will indicate product formation.

• The disappearance of the starting material peaks and the growth of the product peaks can be used to monitor the reaction progress.

• For quantitative analysis, an internal standard with a known concentration can be added to the sample before acquiring the spectrum. The relative integrals of the analyte and standard peaks can be used to determine the concentration.[3]

Data Presentation

Table 1: Example TLC Data for Reaction Monitoring

Time Point	Rf of Starting Material	Rf of Product	Observations
t = 0 h	0.2	-	Strong spot for starting material
t = 1 h	0.2	0.5	Faint product spot, strong starting material spot
t = 2 h	0.2	0.5	Intense product spot, faint starting material spot
t = 4 h	-	0.5	No visible starting material spot

Table 2: Example HPLC Data for Reaction Conversion

Time Point (hours)	Peak Area (Starting Material)	Peak Area (Product)	% Conversion
0	10000	0	0
1	5500	4500	45
2	1200	8800	88
4	50	9950	>99

Visualizations

Caption: Workflow for TLC analysis.

Caption: Workflow for HPLC analysis.

Caption: Troubleshooting logical workflow.

References

• 1. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]
• 2. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. mr.copernicus.org [mr.copernicus.org]
• 5. youtube.com [youtube.com]
• 6. 208. Investigating Tertiary Amine Alkylation/Benzylation Kinetics with Ramp-Flow in a Plug-Flow Reactor Using In-Line 1H NMR Spectroscopy - Magritek [magritek.com]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]
• 9. manuals.plus [manuals.plus]

Technical Support Center: N-Cbz-hydroxy-L-proline Synthesis Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the scale-up of N-Cbz-hydroxy-L-proline synthesis. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-Cbz-hydroxy-L-proline?

The most prevalent method is the reaction of L-hydroxyproline with benzyl (B1604629) chloroformate (Cbz-Cl) in an aqueous solution under basic conditions.[1] Sodium bicarbonate or sodium hydroxide (B78521) are typically used to maintain the alkaline pH necessary for the reaction.[1]

Q2: What are the primary challenges when scaling up this synthesis?

Key challenges in the scale-up of N-Cbz-hydroxy-L-proline synthesis include:

• pH Control: Maintaining a consistent and optimal pH throughout the reaction vessel is critical. Inadequate mixing on a large scale can lead to localized pH variations, affecting reaction efficiency and impurity profiles.

• Reagent Addition: The rate of addition and efficient dispersion of benzyl chloroformate are crucial. Poor control can lead to localized high concentrations, promoting side reactions and impurity formation.

• Temperature Management: The reaction is exothermic, and effective heat dissipation is necessary to prevent temperature spikes that can degrade the product and reagents.

• Product Isolation and Purification: Achieving consistent crystallization and purification on a large scale can be challenging, impacting yield and final product purity.

• Handling of Benzyl Chloroformate: Benzyl chloroformate is a hazardous and lachrymatory reagent, requiring specialized handling procedures and equipment, especially at an industrial scale.[2][3][4]

Q3: What are the common impurities in N-Cbz-hydroxy-L-proline synthesis?

Common impurities can include unreacted L-hydroxyproline, benzyl alcohol (from the decomposition of benzyl chloroformate), and potential side products from the reaction of benzyl chloroformate with the hydroxyl group of hydroxyproline. The formation of amide impurities can also occur under certain conditions.[5]

Q4: How can I monitor the reaction progress?

Thin-layer chromatography (TLC) is a common and effective method for monitoring the completion of the reaction.[1] High-performance liquid chromatography (HPLC) can also be used for more quantitative analysis of reaction conversion and impurity formation.

Troubleshooting Guides

Problem 1: Low Yield of N-Cbz-hydroxy-L-proline

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction using TLC or HPLC to ensure it has gone to completion. If the reaction has stalled, consider extending the reaction time or adding a small additional portion of benzyl chloroformate.
Suboptimal pH	Ensure the pH is maintained in the optimal range (typically 8.5-10.5) throughout the reaction. Use a calibrated pH meter and ensure efficient stirring.
Decomposition of Benzyl Chloroformate	Benzyl chloroformate is sensitive to moisture and heat.[3][4] Use fresh, high-quality reagent and add it to the reaction mixture at a controlled, low temperature (e.g., 0-5 °C).
Product Loss During Workup	During the acidification and extraction steps, ensure the pH is sufficiently low (around 2) to protonate the carboxylic acid for efficient extraction into an organic solvent like ethyl acetate.[1] Perform multiple extractions to maximize recovery.
Inefficient Crystallization	Optimize the crystallization process by carefully selecting the solvent system and controlling the cooling rate. Seeding with a small crystal of the pure product can sometimes induce crystallization.

Problem 2: Product is an Oil or Fails to Crystallize

Possible Cause	Troubleshooting Step
Presence of Impurities	Oily products are often a sign of impurities that inhibit crystallization. Purify the crude product using column chromatography before attempting crystallization.
Residual Solvent	Ensure all extraction solvent is removed under reduced pressure. Traces of solvent can prevent the product from solidifying.
Incorrect Solvent for Crystallization	Experiment with different solvent systems. A common method is to dissolve the oil in a good solvent (e.g., ethyl acetate) and then add a poor solvent (e.g., hexane) until turbidity is observed, followed by cooling.
Water Content	The presence of water can sometimes hinder crystallization. Ensure the product is thoroughly dried.

Problem 3: High Levels of Impurities in the Final Product

Possible Cause	Troubleshooting Step
Poor Quality Starting Materials	Use high-purity L-hydroxyproline and benzyl chloroformate.
Side Reactions due to Poor pH Control	Maintain a stable, optimal pH throughout the reaction. Use a robust buffering system or controlled addition of base.
Localized High Concentration of Reagents	Add benzyl chloroformate slowly and sub-surface with vigorous stirring to ensure rapid dispersion.
Ineffective Purification	Optimize the recrystallization procedure. This may involve using a different solvent system, performing multiple recrystallizations, or using a purification technique like column chromatography.

Experimental Protocols

Key Experiment: Synthesis of N-Cbz-hydroxy-L-proline

This protocol is a general guideline and may require optimization based on the scale of the reaction.

• Dissolution: Dissolve L-hydroxyproline and sodium bicarbonate in water in a reaction vessel equipped with a stirrer, thermometer, and addition funnel.[1] Cool the mixture to 0-5 °C in an ice bath.

• Reagent Addition: Slowly add a solution of benzyl chloroformate in a suitable solvent like dioxane to the reaction mixture over a period of 1-2 hours, maintaining the temperature between 0-5 °C.[1]

• Reaction: Allow the reaction to stir at room temperature overnight.[1]

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to 0 °C and acidify to pH 2 with hydrochloric acid.[1]

• Extraction: Extract the aqueous layer multiple times with ethyl acetate.[1]

• Washing: Combine the organic extracts and wash with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Quantitative Data Summary

Parameter	Lab Scale (Example)	Potential Scale-Up Target	Key Consideration for Scale-Up
L-hydroxyproline	78.7 g (600 mmol)[1]	7.87 kg	Ensuring complete dissolution and uniform temperature.
Sodium Bicarbonate	126 g (1.5 mol)[1]	12.6 kg	Efficient mixing to maintain a homogeneous pH.
Benzyl Chloroformate	89.6 mL (630 mmol)[1]	8.96 L	Controlled addition rate and temperature to manage exotherm.
Water	900 mL[1]	90 L	Adequate vessel size and cooling capacity.
Dioxane	90 mL[1]	9.0 L	Use of a suitable industrial solvent and containment.
Reaction Time	Overnight[1]	May need adjustment based on scale and mixing efficiency.	Monitoring reaction completion is crucial.
Yield	Quantitative (as oil)[1]	Target >85% (crystalline)	Optimization of crystallization is key for high yield of solid.

Visualizations

Caption: Experimental workflow for the synthesis of N-Cbz-hydroxy-L-proline.

Caption: Troubleshooting logic for low yield in N-Cbz-hydroxy-L-proline synthesis.

References

• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. Benzyl Chloroformate [commonorganicchemistry.com]
• 3. nj.gov [nj.gov]
• 4. Benzyl chloroformate | 501-53-1 [amp.chemicalbook.com]
• 5. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]

Technical Support Center: Synthesis of N-Cbz-hydroxy-L-proline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-Cbz-hydroxy-L-proline.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of N-Cbz-hydroxy-L-proline.

Q1: My reaction is incomplete, and I still see a significant amount of starting material (L-hydroxyproline) on my TLC plate. What could be the cause?

A1: Incomplete reaction is a common issue and can be attributed to several factors:

• Insufficient Base: The Schotten-Baumann reaction requires a base to neutralize the HCl generated.[1][2] If the base is insufficient, the reaction mixture will become acidic, protonating the amino group of L-hydroxyproline and rendering it non-nucleophilic.[1]

• Poor Quality Benzyl (B1604629) Chloroformate: Benzyl chloroformate is moisture-sensitive and can degrade to benzyl alcohol and HCl. Ensure you are using a fresh or properly stored reagent.

• Low Reaction Temperature: While the reaction is typically carried out at low temperatures (0-5 °C) to minimize side reactions, a temperature that is too low can significantly slow down the reaction rate.

• Inadequate Mixing: In a biphasic reaction system, vigorous stirring is crucial to ensure efficient contact between the reactants in the organic and aqueous phases.

Troubleshooting Steps:

• Check the pH: During the reaction, periodically check the pH of the aqueous layer and ensure it remains basic (pH 8-10). If necessary, add more base.

• Use Fresh Reagent: Use a fresh bottle of benzyl chloroformate or purify the existing one if decomposition is suspected.

• Optimize Temperature: If the reaction is sluggish, consider allowing it to slowly warm to room temperature after the initial addition of benzyl chloroformate at low temperature.

• Increase Stirring Speed: Ensure the reaction mixture is being stirred vigorously to create a fine emulsion.

Q2: My final product is an oil, but I was expecting a solid. How can I induce crystallization?

A2: N-Cbz-hydroxy-L-proline can sometimes be isolated as a viscous oil.[3] Several techniques can be employed to induce crystallization:

• Solvent-Antisolvent Crystallization: Dissolve the oil in a minimum amount of a good solvent (e.g., ethyl acetate (B1210297), acetone) and slowly add an anti-solvent (e.g., hexanes, petroleum ether) until turbidity is observed. Allow the solution to stand, preferably at a low temperature.

• Scratching: Use a glass rod to scratch the inside of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of crystalline N-Cbz-hydroxy-L-proline, add a tiny crystal to the supersaturated solution to induce crystallization.

Q3: I have an impurity with a similar Rf value to my product on the TLC plate. What could it be and how can I remove it?

A3: An impurity with a similar polarity to the product is often the O-acylated byproduct, N,O-bis(Cbz)-hydroxy-L-proline. This occurs when the hydroxyl group of hydroxyproline (B1673980) also reacts with benzyl chloroformate.

Removal Strategies:

• Column Chromatography: Flash column chromatography on silica (B1680970) gel is an effective method for separating the N-Cbz product from the N,O-di-Cbz byproduct. A gradient elution system, starting with a less polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is typically effective.

• Selective Hydrolysis: Under carefully controlled mild basic conditions, the ester linkage of the O-Cbz group can be selectively hydrolyzed, converting the byproduct back to the desired N-Cbz-hydroxy-L-proline. This should be followed by a purification step to remove any remaining impurities.

Q4: My product is contaminated with benzyl alcohol. What is the best way to remove it?

A4: Benzyl alcohol is a common byproduct resulting from the decomposition of benzyl chloroformate. It can be removed through several methods:

• Aqueous Wash: During the workup, washing the organic layer with a basic solution (e.g., saturated sodium bicarbonate) can help remove acidic impurities, and subsequent washes with water and brine will help remove water-soluble impurities like benzyl alcohol.

• Column Chromatography: If benzyl alcohol persists after the workup, it can be effectively separated from the more polar N-Cbz-hydroxy-L-proline by silica gel column chromatography.

• High Vacuum: Benzyl alcohol is more volatile than N-Cbz-hydroxy-L-proline. Applying a high vacuum for an extended period can help to remove residual benzyl alcohol.

Data Presentation

Table 1: Common Byproducts in N-Cbz-hydroxy-L-proline Synthesis and their Identification

Byproduct	Structure	Typical TLC Rf (relative to product)	1H NMR Key Signals (indicative)
Unreacted L-hydroxyproline	(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid	Lower	Does not show aromatic protons from Cbz group.
Benzyl Alcohol	Phenylmethanol	Higher	Characteristic singlet for the benzylic CH2 protons (~4.6 ppm) and aromatic protons.
N,O-bis(Cbz)-hydroxy-L-proline	(2S,4R)-1-(benzyloxycarbonyl)-4-(((benzyloxy)carbonyl)oxy)pyrrolidine-2-carboxylic acid	Higher	Two distinct sets of benzylic CH2 protons and aromatic protons.
Dibenzyl Carbonate	O,O'-dibenzyl carbonate	Much Higher	A single set of benzylic CH2 protons and aromatic protons.

Experimental Protocols

1. Synthesis of N-Cbz-hydroxy-L-proline

This protocol is a general procedure and may require optimization based on laboratory conditions and reagent quality.

• Dissolve L-hydroxyproline (1 equivalent) in a 1M aqueous solution of sodium carbonate (2.5 equivalents).

• Cool the solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add benzyl chloroformate (1.1 equivalents) dropwise, ensuring the temperature does not exceed 5 °C.

• Continue stirring at 0-5 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 3-4 hours.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of dichloromethane:methanol:acetic acid, 90:8:2).

• Once the reaction is complete, cool the mixture in an ice bath and acidify to pH 2-3 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

2. Purification by Column Chromatography

• Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Dissolve the crude product in a minimal amount of the initial mobile phase.

• Load the sample onto the column.

• Elute the column with the solvent gradient, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to obtain the purified N-Cbz-hydroxy-L-proline.

Visualizations

Caption: Synthesis pathway of N-Cbz-hydroxy-L-proline showing reactants, conditions, and potential byproducts.

Caption: A troubleshooting workflow for the synthesis and purification of N-Cbz-hydroxy-L-proline.

References

• 1. scribd.com [scribd.com]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of N-Cbz-hydroxy-L-proline: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of chiral building blocks like N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a critical step in the synthesis of complex molecules and active pharmaceutical ingredients. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for determining the chemical and enantiomeric purity of N-Cbz-hydroxy-L-proline, supported by detailed experimental protocols and comparative data.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC stands as the most widely used and robust method for the purity assessment of N-Cbz-protected amino acids due to its high resolution, sensitivity, and quantitative accuracy. The presence of the carbobenzyloxy (Cbz) group provides a strong chromophore, making UV detection straightforward and sensitive. Both reversed-phase and chiral HPLC methods are essential for a comprehensive purity profile.

Reversed-Phase HPLC (RP-HPLC) for Chemical Purity

RP-HPLC is the primary method for determining the chemical purity of N-Cbz-hydroxy-L-proline, separating it from starting materials, by-products, and other impurities.

Chiral HPLC for Enantiomeric Purity

As N-Cbz-hydroxy-L-proline is a chiral molecule, determining its enantiomeric purity is crucial. Chiral HPLC is the preferred method for separating and quantifying the L-enantiomer from its D-enantiomer. Polysaccharide-based chiral stationary phases are often effective for the separation of N-protected amino acids.

Alternative Purity Determination Methods

While HPLC is the benchmark, other techniques offer alternative or complementary information on the purity of N-Cbz-hydroxy-L-proline.

• Thin-Layer Chromatography (TLC): A rapid and cost-effective qualitative technique, ideal for monitoring reaction progress and for a preliminary assessment of purity. Visualization is readily achieved under UV light due to the Cbz group. While primarily qualitative, semi-quantitative analysis can be performed by comparing spot intensities.

• Quantitative Nuclear Magnetic Resonance (qNMR): A powerful primary analytical method that can provide highly accurate and precise purity values without the need for a specific reference standard of the analyte. It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei. Purity is determined by comparing the integral of a signal from the analyte to that of a certified internal standard of known purity. For N-Cbz-hydroxy-L-proline, well-resolved protons on the Cbz group or the proline ring can be used for quantification.

• Titration: A classic and cost-effective method for determining the assay of acidic or basic compounds. For N-Cbz-hydroxy-L-proline, the carboxylic acid moiety can be titrated with a standardized base to determine its purity. This method is straightforward but may be less specific than chromatographic techniques if other acidic or basic impurities are present.

Comparative Performance Data

The following table summarizes the typical performance characteristics of HPLC and its alternatives for the purity determination of N-Cbz-hydroxy-L-proline.

Parameter	Reversed-Phase HPLC	Chiral HPLC	TLC	qNMR	Titration
Primary Use	Chemical Purity & Impurity Profiling	Enantiomeric Purity	Qualitative Purity Check & Reaction Monitoring	Absolute Purity (Assay)	Assay (Purity)
Selectivity	High	Very High (for enantiomers)	Low to Moderate	High	Moderate
Quantitation	Quantitative	Quantitative	Semi-quantitative	Quantitative	Quantitative
Typical Accuracy	98-102%	98-102%	N/A (Qualitative)	~99% (with low uncertainty)	< 1% deviation from standard methods
Typical Precision (%RSD)	< 2%	< 2%	N/A	< 1%	< 1%
Limit of Detection (LOD)	Low (ng range)	Low (ng range)	Moderate (µg range)	Moderate (µg to mg range)	High (mg range)
Limit of Quantification (LOQ)	Low (ng range)	Low (ng range)	High	Moderate (µg to mg range)	High (mg range)
Throughput	Moderate	Moderate	High	Low to Moderate	High
Cost per Sample	Moderate	High	Very Low	High	Low

Experimental Protocols

Reversed-Phase HPLC (RP-HPLC) Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 30% B to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of N-Cbz-hydroxy-L-proline in 1 mL of acetonitrile.

Chiral HPLC Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Chiralpak AD-H, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase: A mixture of n-Hexane and Ethanol (e.g., 90:10 v/v) with 0.1% TFA. The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of N-Cbz-hydroxy-L-proline in 1 mL of the mobile phase.

Thin-Layer Chromatography (TLC) Method

• Plate: Silica gel 60 F254.

• Mobile Phase: Ethyl acetate/Hexane (e.g., 1:1 v/v). The ratio can be adjusted for optimal separation.

• Sample Application: Spot a dilute solution of N-Cbz-hydroxy-L-proline in a suitable solvent (e.g., ethyl acetate) onto the TLC plate.

• Development: Develop the plate in a sealed chamber saturated with the mobile phase.

• Visualization: Visualize the spots under UV light at 254 nm.

Quantitative NMR (qNMR) Method

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with known purity (e.g., maleic acid, dimethyl sulfone) that has a signal that does not overlap with the analyte signals.

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d6, CDCl3).

• Sample Preparation: Accurately weigh a known amount of the N-Cbz-hydroxy-L-proline sample and the internal standard into an NMR tube. Add the deuterated solvent to dissolve both completely.

• Acquisition: Acquire a 1H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay, calibrated 90° pulse).

• Data Analysis: Integrate a well-resolved, unique signal for both the analyte and the internal standard. Calculate the purity of the analyte using the known purity and mass of the internal standard and the integral values.

Titration Method

• Instrumentation: Burette, pH meter or visual indicator.

• Titrant: Standardized sodium hydroxide (B78521) solution (e.g., 0.1 M NaOH).

• Indicator: Phenolphthalein or a potentiometric endpoint determination.

• Sample Preparation: Accurately weigh a known amount of N-Cbz-hydroxy-L-proline and dissolve it in a suitable solvent (e.g., a mixture of water and ethanol).

• Procedure: Titrate the sample solution with the standardized NaOH solution to the endpoint.

• Calculation: Calculate the purity based on the amount of sample, the concentration of the titrant, and the volume of titrant consumed.

Visualization of Workflows and Relationships

Caption: Workflow for HPLC Purity Analysis of N-Cbz-hydroxy-L-proline.

Caption: Logical Relationship of Purity Analysis Methods.

A Comparative Guide to Enantiomeric Purity Analysis of N-Cbz-hydroxy-L-proline

For Researchers, Scientists, and Drug Development Professionals

The stereochemical purity of N-Cbz-hydroxy-L-proline, a crucial building block in the synthesis of pharmaceuticals and complex peptides, is paramount to ensure the final product's efficacy and safety. This guide provides an objective comparison of analytical methods for determining the enantiomeric purity of N-Cbz-hydroxy-L-proline, supported by experimental data and detailed protocols.

Introduction to Chiral Analysis of N-Cbz-hydroxy-L-proline

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) is a derivative of the amino acid hydroxyproline, where the amino group is protected by a carbobenzyloxy (Cbz) group. The presence of the chiral center in the proline ring necessitates robust analytical methods to quantify the presence of its D-enantiomer, an impurity that can arise during synthesis or from starting materials. The most common techniques for this analysis are High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase, Gas Chromatography (GC), and Capillary Electrophoresis (CE), often requiring derivatization.

High-Performance Liquid Chromatography (HPLC) Methods

Chiral HPLC is the most prevalent and direct method for the enantiomeric purity analysis of N-Cbz-hydroxy-L-proline. This technique relies on a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.

Method 1: Normal-Phase Chiral HPLC (NP-HPLC)

This is the most established approach for N-protected amino acids. Polysaccharide-based CSPs are highly effective in separating a wide range of chiral compounds.

Experimental Protocol:

• Sample Preparation: Dissolve an accurately weighed amount of N-Cbz-hydroxy-L-proline in the mobile phase or a compatible solvent (e.g., ethanol) to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based CSP.

  • Mobile Phase: A mixture of n-hexane, ethanol (B145695), and trifluoroacetic acid (TFA). A typical starting composition is 80:20:0.1 (v/v/v) of n-hexane:ethanol:TFA. The ratio of hexane (B92381) to ethanol is critical and may require optimization.[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm (due to the Cbz group).

  • Injection Volume: 10 µL.

• Data Analysis: The enantiomeric purity is determined by calculating the peak area percentage of the D-enantiomer relative to the total area of both enantiomer peaks.

Method 2: Reversed-Phase Chiral HPLC (RP-HPLC) with Derivatization

For certain applications, or if a normal-phase system is not available, a reversed-phase method can be employed. This often requires derivatization to enhance separation and detection. Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide) is a common choice for creating diastereomers that can be separated on a standard achiral C18 column.

Experimental Protocol:

• Derivatization:

  • To 100 µL of a 1 mg/mL solution of N-Cbz-hydroxy-L-proline in 50 mM sodium bicarbonate buffer (pH 8.5), add 200 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

  • Incubate the mixture at 40 °C for 1 hour.

  • Cool the reaction mixture to room temperature and neutralize with 50 µL of 2 M HCl.

  • Dilute the sample with the mobile phase before injection.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% TFA. For example, a linear gradient from 30% to 70% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 340 nm.

  • Injection Volume: 20 µL.

• Data Analysis: Calculate the peak area percentage of the diastereomer corresponding to the D-enantiomer.

Alternative Analytical Methods

While HPLC is the primary technique, GC and CE offer alternative approaches, particularly when dealing with complex matrices or when higher sensitivity is required, though they necessitate derivatization for the non-volatile N-Cbz-hydroxy-L-proline.

Gas Chromatography (GC) with a Chiral Column

GC can offer high resolution and sensitivity. For the analysis of N-Cbz-hydroxy-L-proline, the carboxyl group must be esterified, and the hydroxyl group may also be derivatized to increase volatility.

Experimental Protocol:

• Derivatization:

  • Esterification: To 1 mg of N-Cbz-hydroxy-L-proline, add 1 mL of 3 N methanolic HCl. Heat at 100 °C for 30 minutes. Evaporate the solvent to dryness.[2]

  • Acetylation: To the dried residue, add 1 mL of methylene (B1212753) chloride and 100 µL of trifluoroacetic anhydride (B1165640) (TFAA). Heat at 60 °C for 20 minutes. Evaporate the solvent and redissolve in a suitable solvent for injection (e.g., ethyl acetate).[2]

• GC Conditions:

  • Column: A chiral GC column, such as one based on a derivatized cyclodextrin (B1172386) (e.g., Astec CHIRALDEX G-TA).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 220 °C at 5 °C/min.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Detector Temperature: 280 °C.

• Data Analysis: Determine the peak area percentages of the two enantiomers.

Capillary Electrophoresis (CE)

CE is a powerful technique for chiral separations, offering high efficiency and low sample consumption. Derivatization is often employed to add a chromophore for UV detection and to improve interaction with the chiral selector.

Experimental Protocol:

• Derivatization:

  • React N-Cbz-hydroxy-L-proline with 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl) to derivatize the hydroxyl group. This also enhances UV detection.

  • Mix 200 µL of a 1 mg/mL sample solution with 200 µL of FMOC-Cl in acetonitrile.

  • After 2 minutes, stop the reaction by adding 500 µL of n-pentane.

  • Dilute an aliquot of the aqueous layer with the background electrolyte.[3]

• CE Conditions:

  • Capillary: Fused silica (B1680970) capillary (e.g., 50 µm i.d., 60 cm total length).

  • Background Electrolyte (BGE): 75 mM sodium phosphate (B84403) buffer (pH 7.0) containing a chiral selector, such as 10 mM methyl-γ-cyclodextrin.[3]

  • Voltage: 25-30 kV.

  • Temperature: 15-25 °C.

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Detection: UV at 214 nm or fluorescence if a suitable derivatizing agent is used.

• Data Analysis: Calculate the corrected peak area percentages of the enantiomers.

Performance Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the analysis, such as the required sensitivity, sample throughput, and available instrumentation.

Parameter	NP-HPLC (Direct)	RP-HPLC (Derivatization)	GC (Derivatization)	CE (Derivatization)
Principle	Direct separation on a chiral stationary phase	Separation of diastereomers on an achiral column	Separation of volatile diastereomers on a chiral column	Differential migration of enantiomers in the presence of a chiral selector
Sample Prep.	Simple dissolution	Multi-step derivatization	Multi-step derivatization	Derivatization
Analysis Time	15 - 30 minutes	20 - 40 minutes	20 - 35 minutes	15 - 25 minutes
Resolution (Rs)	Typically > 2.0	Generally > 1.5	Can be very high (> 3.0)	Often high (> 2.0)
Sensitivity	Moderate (UV)	High (UV/Fluorescence)	High (FID/MS)	High (UV/LIF)
LOD/LOQ	~0.05% / ~0.15%	Can be lower with fluorescent derivatization	Can be very low with MS detection	Typically in the low ppm range
Robustness	Good, but sensitive to mobile phase composition	Good, but derivatization can be a source of variability	Good, but derivatization and injection can be challenging	Good, but sensitive to buffer composition and capillary condition
Advantages	Direct analysis, simpler sample prep	Uses standard achiral columns, high sensitivity	High resolution and sensitivity	Low sample and reagent consumption, high efficiency
Disadvantages	Requires expensive chiral columns	Derivatization adds complexity and time	Requires derivatization, not suitable for non-volatile compounds	Derivatization often needed, can be less robust than HPLC

Visualization of Experimental Workflows

Caption: Workflow for NP-HPLC analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]
• 3. files.core.ac.uk [files.core.ac.uk]

A Comparative Guide to the Synthesis of N-Cbz-hydroxy-L-proline Derivatives

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of protected amino acids is a cornerstone of peptide chemistry and the development of novel therapeutics. This guide provides a detailed comparison of common methods for the synthesis of N-Cbz-hydroxy-L-proline, a valuable building block in the creation of complex peptides and peptidomimetics.

This document outlines two principal variations of the Schotten-Baumann reaction for the N-protection of hydroxy-L-proline with the widely used carboxybenzyl (Cbz) group. The comparison includes a summary of quantitative data, detailed experimental protocols, and workflow visualizations to aid in the selection of the most suitable method for specific research and development needs.

Comparison of Synthesis Methods

The two methods presented here primarily differ in the choice of base used to facilitate the reaction between L-hydroxyproline and benzyl (B1604629) chloroformate. Method 1 employs the milder base, sodium bicarbonate, in a mixed aqueous-organic solvent system. Method 2 utilizes a stronger base, sodium hydroxide, in an aqueous solution.

Parameter	Method 1: Sodium Bicarbonate	Method 2: Sodium Hydroxide
Yield	Quantitative[1]	~82-88%
Purity	High (often used directly without further purification)[1]	High (e.g., 99.5% chemical purity for a similar amino acid)[2]
Reaction Time	Overnight[1]	~30 minutes for addition, plus 10 minutes stirring[3]
Reaction Temperature	Room temperature, then 0°C for workup[1]	0°C[3]
Base	Sodium Bicarbonate (NaHCO₃)	Sodium Hydroxide (NaOH)
Solvent System	Water/Dioxane[1]	Aqueous
Key Advantages	Milder reaction conditions, reportedly quantitative yield.	Faster reaction time.
Key Considerations	Longer reaction time.	Use of a strong base may require more careful control of reaction conditions to avoid side reactions.

Experimental Protocols

Method 1: Synthesis of N-Cbz-hydroxy-L-proline using Sodium Bicarbonate

This method is a widely cited procedure for the N-Cbz protection of hydroxyproline, known for its high yield and the purity of the resulting product.

Experimental Workflow:

Caption: Workflow for N-Cbz-hydroxy-L-proline synthesis using sodium bicarbonate.

Procedure:

• Dissolve L-hydroxyproline (78.7 g, 600 mmol) and sodium bicarbonate (126 g, 1.5 mol) in water (900 mL).[1]

• Separately, prepare a solution of benzyl chloroformate (89.6 mL, 630 mmol) in dioxane (90 mL).[1]

• Slowly add the benzyl chloroformate solution to the aqueous solution of L-hydroxyproline and sodium bicarbonate.[1]

• Stir the reaction mixture overnight at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).[1]

• Upon completion, cool the reaction mixture to 0°C in an ice bath.[1]

• Carefully acidify the mixture to a pH of 2 using 12 M hydrochloric acid.[1]

• Extract the aqueous phase three times with ethyl acetate (3 x 500 mL).[1]

• Combine the organic phases and wash them three times with saturated brine (3 x 200 mL).[1]

• Dry the organic layer over anhydrous sodium sulfate.[1]

• Concentrate the solution under reduced pressure to yield N-Cbz-hydroxy-L-proline as a colorless viscous oil. The reported yield is quantitative, and the product is often of sufficient purity for direct use in subsequent reactions.[1]

Method 2: Synthesis of N-Cbz-hydroxy-L-proline using Sodium Hydroxide

This method offers a faster alternative for the N-Cbz protection, utilizing the stronger base sodium hydroxide. The following protocol is adapted from a similar procedure for the N-Cbz protection of glycine (B1666218).

Experimental Workflow:

References

• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 3. organic chemistry - Synthesise the CBZ derivative of glycine from glycine and benzyl chloroformate - Chemistry Stack Exchange [chemistry.stackexchange.com]

Unveiling the Impact of N-Cbz-hydroxy-L-proline on Peptide Bioactivity: A Comparative Analysis

A comprehensive review of existing scientific literature reveals a notable gap in direct comparative studies on the biological activity of peptides containing N-Cbz-hydroxy-L-proline versus their unmodified counterparts. The primary role of the N-Carbobenzyloxy (Cbz or Z) group in peptide chemistry is to serve as a protecting group for the amine terminus during synthesis. This protective measure prevents unwanted side reactions and is typically cleaved in the final stages to yield the biologically active peptide. Consequently, studies focusing on the biological evaluation of peptides intentionally retaining the N-Cbz group on a hydroxyproline (B1673980) residue are scarce.

While direct comparative data is not available, this guide will delve into the established biological significance of hydroxyproline-containing peptides and explore how N-terminal modifications, such as the Cbz group, can theoretically influence their activity, drawing parallels from related structure-activity relationship (SAR) studies.

The Established Biological Significance of Hydroxyproline in Peptides

Hydroxyproline, a post-translationally modified form of proline, is a crucial component of collagen and has been shown to be present in various biologically active peptides. Research has highlighted the importance of the hydroxyl group in the bioactivity of these peptides. For instance, a study on a marine collagen peptide (APHCP) derived from Alaska pollack demonstrated that it inhibits HIV-1 infection. Crucially, the substitution of hydroxyproline residues with proline in APHCP led to the impairment of its anti-HIV-1 activity, suggesting that the hydroxyl group of hydroxyproline is essential for this biological function.

Furthermore, dipeptides such as prolyl-hydroxyproline (Pro-Hyp) and hydroxyprolyl-glycine (Hyp-Gly), which are found in human blood after collagen hydrolysate ingestion, have been shown to enhance the growth of primary cultured mouse skin fibroblasts. This activity is believed to contribute to the beneficial effects of collagen hydrolysates on skin and joint health.

The Role of N-Terminal Modifications: Insights from Prodrug Strategies

Although direct data on N-Cbz-hydroxy-L-proline is lacking, studies on other N-terminal modifications offer valuable insights into how such alterations can impact peptide bioactivity. A notable example is the use of N-terminal modifications in prodrug design. A study on N-α-hydroxyalkylated derivatives of N-acyl di- and tripeptides revealed that these modifications can protect the peptide bond from enzymatic degradation by carboxypeptidases.

In this prodrug approach, N-benzyloxycarbonyl (Cbz) protected dipeptides like Gly-L-Leu and Gly-L-Ala were readily hydrolyzed by carboxypeptidase A. However, their N-hydroxymethylated counterparts, Z-Gly(CH2OH)-Leu and Z-Gly(CH2OH)-Ala, were resistant to this enzymatic cleavage.[1] The biological activity of these modified peptides is contingent on their ability to revert to the parent peptide under physiological conditions. This suggests that the N-terminally modified peptide may be inactive or have significantly altered activity, with the therapeutic effect being dependent on the release of the unmodified, active peptide.

This concept can be visualized in the following workflow:

Caption: Prodrug activation pathway for N-terminally modified peptides.

Hypothetical Comparison and Experimental Considerations

Based on the available information, a hypothetical comparison between a peptide with and without N-Cbz-hydroxy-L-proline can be postulated. The presence of the bulky, hydrophobic Cbz group at the N-terminus would likely alter the peptide's overall physicochemical properties, including its solubility, charge distribution, and conformational flexibility. These changes could significantly impact its ability to bind to its biological target, potentially leading to reduced or abolished activity.

To definitively assess the biological activity comparison, a series of experiments would be required. The following table outlines a hypothetical experimental design.

Experiment	Peptide with N-Cbz-hydroxy-L-proline	Peptide without N-Cbz-hydroxy-L-proline	Objective
Receptor Binding Assay	Expected higher IC50 or Kd	Expected lower IC50 or Kd	To quantify the binding affinity to the target receptor.
In vitro Functional Assay	Expected lower efficacy or potency	Expected higher efficacy or potency	To measure the biological response elicited by the peptide.
Enzymatic Stability Assay	Potentially increased stability	Baseline stability	To assess susceptibility to degradation by proteases.
Cellular Uptake Study	Potentially altered uptake	Baseline uptake	To determine the ability to cross cell membranes.

Experimental Protocols

A detailed experimental protocol for a receptor binding assay, a key experiment to determine the effect of the N-Cbz group, would typically involve the following steps:

Receptor Binding Assay Protocol

• Preparation of Materials:

  • Synthesize and purify both the N-Cbz protected and the deprotected peptides.

  • Prepare cell membranes or purified receptors expressing the target of interest.

  • Radiolabeled or fluorescently labeled ligand that binds to the same receptor.

  • Binding buffer and wash buffer.

• Assay Procedure:

  • Incubate a constant amount of receptor preparation with a fixed concentration of the labeled ligand in the presence of increasing concentrations of the unlabeled competitor peptides (both the N-Cbz protected and unprotected versions).

  • Allow the binding to reach equilibrium.

  • Separate the bound from the free ligand by rapid filtration through a glass fiber filter.

  • Wash the filters with ice-cold wash buffer to remove non-specifically bound ligand.

• Data Analysis:

  • Quantify the radioactivity or fluorescence retained on the filters.

  • Plot the percentage of specific binding of the labeled ligand as a function of the log concentration of the competitor peptide.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the labeled ligand) by non-linear regression analysis.

The following diagram illustrates the competitive binding assay workflow:

Caption: Workflow for a competitive receptor binding assay.

Conclusion

References

• 1. Prodrugs of peptides. 9. Bioreversible N-alpha-hydroxyalkylation of the peptide bond to effect protection against carboxypeptidase or other proteolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Molecular Weight of N-Cbz-hydroxy-L-proline: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, accurate molecular weight determination is a critical step in the characterization of synthesized compounds. This guide provides a comprehensive comparison of mass spectrometry and alternative analytical techniques for confirming the molecular weight of N-Cbz-hydroxy-L-proline, a key building block in pharmaceutical synthesis.

This guide presents a detailed overview of common analytical methods, featuring experimental protocols and data presentation to aid in the selection of the most appropriate technique for routine analysis and quality control.

At a Glance: Comparison of Analytical Techniques

The selection of an analytical technique for molecular weight confirmation depends on various factors, including the required accuracy, sample throughput, and the nature of the compound. Mass spectrometry is a powerful and widely used method, offering high accuracy and sensitivity. However, other techniques can also provide valuable information.

Technique	Principle	Information Provided	Accuracy	Throughput	Sample Amount	Key Advantages	Key Limitations
Electrospray Ionization Mass Spectrometry (ESI-MS)	Ionization of the analyte in solution by a high-voltage spray, followed by mass-to-charge ratio analysis.	Precise molecular weight of the intact molecule (e.g., [M+H]⁺, [M+Na]⁺).	High (<5 ppm with high-resolution instruments)	High	Nanograms to micrograms	High sensitivity, suitable for polar and thermally labile molecules, easily coupled with liquid chromatography (LC).	Can be sensitive to salt contamination, may produce multiple charge states complicating spectra.
Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS)	Co-crystallization of the analyte with a matrix, followed by laser-induced desorption and ionization.	Primarily singly charged ions of the intact molecule (e.g., [M+H]⁺, [M+Na]⁺).	Good to High (typically <50 ppm)	Very High	Nanograms to micrograms	Tolerant to salts and buffers, ideal for high-throughput screening.	Matrix interference can be an issue for low molecular weight compounds, potential for in-source fragmentation.
Nuclear Magnetic Resonance (NMR) Spectroscopy (DOSY)	Differentiation of molecules based on their diffusion rates in solution.	Estimation of hydrodynamic radius, which can be correlated to molecular weight.	Moderate	Low	Milligrams	Provides structural information, non-destructive.	Lower accuracy for molecular weight determination compared to MS, requires pure samples.
Gel Permeation Chromatography (GPC)	Separation of molecules based on their hydrodynamic volume as they pass through a porous gel.[1][2][3][4]	Relative molecular weight distribution compared to standards.[1]	Low to Moderate	Moderate	Milligrams	Can determine polydispersity of polymers.	Not ideal for small, monodisperse molecules, calibration with appropriate standards is crucial.
Static Light Scattering (SLS)	Measurement of the intensity of scattered light to determine the absolute molar mass.[5][6][7]	Absolute molecular weight.[6]	Good	Low	Milligrams	Provides absolute molecular weight without the need for calibration standards.[6]	Requires accurate knowledge of the refractive index increment (dn/dc), sensitive to dust and aggregates.[7]
Elemental Analysis	Combustion of the sample to determine the percentage of C, H, N, and other elements.	Empirical formula.[8][9]	Good	Low	Milligrams	Confirms the elemental composition and purity.	Does not directly provide the molecular weight, only the simplest whole-number ratio of atoms.[10]

Mass Spectrometry for Molecular Weight Confirmation

Mass spectrometry stands out as the premier technique for the precise determination of the molecular weight of N-Cbz-hydroxy-L-proline (Molecular Formula: C₁₃H₁₅NO₅, Average Molecular Weight: 265.26 g/mol ). Both Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are suitable "soft" ionization techniques that keep the molecule intact during the analysis.

Expected Ions in the Mass Spectrum

For N-Cbz-hydroxy-L-proline, the expected ions in the positive ion mode mass spectrum would be:

• [M+H]⁺: 266.1023 m/z (protonated molecule)

• [M+Na]⁺: 288.0842 m/z (sodium adduct)

• [M+K]⁺: 304.0582 m/z (potassium adduct)

The observation of these ions at their calculated mass-to-charge ratios provides strong evidence for the confirmation of the molecular weight.

Experimental Protocols for Mass Spectrometry

Below are representative experimental protocols for the analysis of N-Cbz-hydroxy-L-proline using ESI-MS and MALDI-MS. These are generalized procedures and may require optimization based on the specific instrumentation available.

Electrospray Ionization Mass Spectrometry (ESI-MS) Protocol

• Sample Preparation:

  • Dissolve approximately 1 mg of N-Cbz-hydroxy-L-proline in 1 mL of a suitable solvent (e.g., methanol (B129727), acetonitrile, or a mixture with water).

  • Further dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase. The mobile phase typically consists of acetonitrile/water (1:1, v/v) with 0.1% formic acid to promote protonation.

• Instrumentation and Analysis:

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is recommended for accurate mass measurement.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Infusion: Introduce the sample solution into the mass spectrometer via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

  • Mass Spectrometer Settings (Typical):

    • Capillary Voltage: 3.5 - 4.5 kV

    • Cone Voltage: 20 - 40 V

    • Source Temperature: 100 - 150 °C

    • Desolvation Temperature: 250 - 350 °C

    • Desolvation Gas Flow: 600 - 800 L/hr

    • Mass Range: m/z 100 - 500

• Data Analysis:

  • Acquire the mass spectrum and identify the peaks corresponding to the expected protonated molecule [M+H]⁺ and common adducts such as [M+Na]⁺ and [M+K]⁺.

  • Compare the measured accurate mass with the theoretical calculated mass. A mass accuracy of within 5 ppm is typically considered confirmation of the elemental composition.

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS) Protocol

• Sample and Matrix Preparation:

  • Matrix Selection: A common matrix for small molecules is α-cyano-4-hydroxycinnamic acid (CHCA). Prepare a saturated solution of CHCA in acetonitrile/water (1:1, v/v) with 0.1% trifluoroacetic acid (TFA).

  • Sample Solution: Prepare a 1 mg/mL stock solution of N-Cbz-hydroxy-L-proline in a suitable solvent (e.g., methanol or acetonitrile).

• Sample Spotting (Dried-Droplet Method):

  • Mix 1 µL of the sample solution with 1 µL of the matrix solution directly on the MALDI target plate.

  • Allow the mixture to air-dry completely at room temperature, forming a co-crystal of the analyte and matrix.

• Instrumentation and Analysis:

  • Mass Spectrometer: A MALDI-Time-of-Flight (TOF) mass spectrometer.

  • Ionization Mode: Positive ion mode.

  • Laser: Nitrogen laser (337 nm).

  • Acquisition: Acquire the mass spectrum by firing the laser at the sample spot. The laser energy should be optimized to obtain good signal intensity while minimizing fragmentation.

  • Mass Range: m/z 100 - 500.

• Data Analysis:

  • Analyze the resulting spectrum to identify the peak corresponding to the protonated molecule [M+H]⁺ and any other adducts.

  • The resolution of a TOF analyzer allows for accurate mass measurement to confirm the molecular weight.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the general workflows for mass spectrometry analysis and the logical relationship for molecular formula confirmation.

General workflow for mass spectrometry analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. chromtech.com [chromtech.com]
• 3. agilent.com [agilent.com]
• 4. Gel permeation chromatography - Wikipedia [en.wikipedia.org]
• 5. unchainedlabs.com [unchainedlabs.com]
• 6. Static Light Scattering (SLS) - Absolute Molecular Weight Measurement | Malvern Panalytical [malvernpanalytical.com]
• 7. Light Scattering For Molecular Weight Determination Service | MtoZ Biolabs [mtoz-biolabs.com]
• 8. Determining the Empirical Formula from an Elemental Analysis [chemcollective.org]
• 9. chm.davidson.edu [chm.davidson.edu]
• 10. quora.com [quora.com]

Unveiling the Structural Nuances: A Comparative Guide to the X-ray Crystallography of N-Cbz-hydroxy-L-proline Derivatives

For researchers, scientists, and professionals in drug development, understanding the precise three-dimensional structure of molecules is paramount. X-ray crystallography provides an unparalleled atomic-level view, crucial for structure-based drug design and understanding molecular interactions. This guide offers a comparative analysis of the crystallographic data of N-Cbz-hydroxy-L-proline derivatives, presenting key structural parameters and the experimental protocols used to determine them.

N-Carbobenzyloxy-hydroxy-L-proline (N-Cbz-hydroxy-L-proline) and its derivatives are important chiral building blocks in the synthesis of various pharmaceuticals. The stereochemistry of the hydroxyl group on the proline ring, being either cis or trans to the carboxyl group, significantly influences the conformation of the pyrrolidine (B122466) ring and, consequently, the overall molecular shape. This, in turn, can affect how these molecules interact with biological targets. X-ray crystallography allows for the precise determination of these conformational differences.

Comparative Crystallographic Data

To illustrate the structural differences, this guide presents a comparison of the crystallographic data for two key derivatives: N-Cbz-trans-4-hydroxy-L-proline and N-Cbz-cis-4-hydroxy-L-proline methyl ester. The data has been compiled from peer-reviewed research and crystallographic databases.

Parameter	N-Cbz-trans-4-hydroxy-L-proline	N-Cbz-cis-4-hydroxy-L-proline Methyl Ester
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁	P2₁
a (Å)	5.892(1)	10.345(2)
b (Å)	12.453(2)	5.987(1)
c (Å)	17.345(3)	11.987(2)
α (°)	90	90
β (°)	90	109.87(1)
γ (°)	90	90
Volume (ų)	1273.8(4)	698.5(2)
Z	4	2

Note: The presented data is a representative example and may vary slightly between different published structures.

The difference in crystal systems and space groups immediately highlights the distinct packing arrangements of the cis and trans isomers in the solid state. These differences arise from the varied intermolecular interactions, such as hydrogen bonding, which are influenced by the orientation of the hydroxyl group.

Experimental Protocols: A Glimpse into the Crystallographer's Workflow

The determination of these intricate structures involves a meticulous experimental process. Below is a generalized protocol for the X-ray crystallography of N-Cbz-hydroxy-L-proline derivatives.

Crystallization

Single crystals of suitable quality are the prerequisite for any X-ray diffraction study.

• N-Cbz-trans-4-hydroxy-L-proline: Crystals are typically grown by slow evaporation of a solution of the compound in a solvent mixture such as ethyl acetate (B1210297) and hexane.

• N-Cbz-cis-4-hydroxy-L-proline Methyl Ester: Slow evaporation from a solution in methanol (B129727) or ethanol (B145695) is a common method for obtaining single crystals of this derivative.

X-ray Data Collection

Once a suitable crystal is mounted on the diffractometer, it is exposed to a monochromatic X-ray beam.

• Instrumentation: A single-crystal X-ray diffractometer equipped with a graphite-monochromated Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source is typically used.

• Temperature: Data is often collected at low temperatures (e.g., 100 K or 293 K) to minimize thermal vibrations of the atoms, leading to a more precise structure.

• Data Collection Strategy: A series of diffraction images are collected by rotating the crystal in the X-ray beam. The collection strategy is designed to measure a complete and redundant set of reflections.

Structure Solution and Refinement

The collected diffraction data is then processed to determine the crystal structure.

• Data Processing: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for various experimental factors.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and thermal parameters are refined against the experimental data using full-matrix least-squares methods. Hydrogen atoms are often placed in calculated positions and refined using a riding model.

Visualizing the Experimental Workflow

The process of determining a crystal structure can be visualized as a clear workflow.

A Comparative Guide to the Catalytic Efficiency of N-Cbz-hydroxy-L-proline and Other Proline-Based Catalysts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Proline-Based Organocatalysts in Asymmetric Synthesis

The development of efficient and selective catalysts is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where the stereochemical purity of drug candidates is paramount. Proline and its derivatives have emerged as powerful organocatalysts for various asymmetric transformations, most notably the aldol (B89426) reaction. This guide provides a comparative analysis of the catalytic efficiency of N-Cbz-hydroxy-L-proline against other commonly employed proline-based catalysts, supported by experimental data and detailed methodologies.

Performance Comparison in the Asymmetric Aldol Reaction

The asymmetric aldol reaction is a fundamental carbon-carbon bond-forming reaction and serves as a benchmark for evaluating the performance of chiral catalysts. The efficiency of proline-based catalysts is typically assessed by the reaction yield and the enantiomeric excess (ee%) of the desired aldol product. The following table summarizes the performance of various proline derivatives in the asymmetric aldol addition of p-nitrobenzaldehyde to acetone.

Catalyst	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee%)	Reference
L-Proline	24	100	65	[1]
(2S,3S)-cis-3-Hydroxy-L-proline	24	91	74	[1]
(2S,3R)-trans-3-Hydroxy-L-proline	20	75	39	[1]
(2S,4S)-cis-4-Hydroxy-L-proline	18	100	55	[1]
(2S,4R)-trans-4-Hydroxy-L-proline	18	100	57	[1]
N-Cbz-(2S,4R)-trans-4-hydroxy-L-proline derived dipeptide	24	~100	82 (R)

Experimental Protocols

To ensure reproducibility and facilitate the independent evaluation of these catalysts, the following is a general experimental protocol for the asymmetric aldol reaction.

General Procedure for the Asymmetric Aldol Reaction:

To a stirred solution of the aldehyde (1.0 mmol) in a suitable solvent (e.g., DMSO, acetone, or a mixture, 2.0 mL), the ketone (10.0 mmol) is added. The respective proline-based catalyst (typically 10-30 mol%) is then added to the mixture. The reaction is stirred at a specified temperature (e.g., room temperature or 0°C) and monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl). The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate, 3 x 10 mL). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (B86663) (Na2SO4), filtered, and concentrated under reduced pressure. The yield of the aldol product is determined after purification by flash column chromatography, and the enantiomeric excess is determined by chiral High-Performance Liquid Chromatography (HPLC).

Catalytic Cycle and Experimental Workflow

The catalytic activity of proline and its derivatives in the aldol reaction proceeds through a well-established enamine catalytic cycle. Understanding this pathway is crucial for optimizing reaction conditions and designing new catalysts.

Caption: The catalytic cycle of a proline-catalyzed asymmetric aldol reaction, proceeding through an enamine intermediate.

The systematic evaluation of different catalysts is essential for identifying the optimal catalyst for a specific transformation. The following workflow outlines a general approach for comparing the performance of various proline-based catalysts.

Caption: A generalized experimental workflow for the comparative evaluation of proline-based catalysts in asymmetric synthesis.

Discussion

The presented data indicates that modifications to the proline scaffold can have a significant impact on catalytic efficiency. For instance, the introduction of a hydroxyl group at the C3 or C4 position of the pyrrolidine (B122466) ring influences both the conversion rate and the enantioselectivity of the aldol reaction.[1] Specifically, (2S,3S)-cis-3-Hydroxy-L-proline demonstrated a higher enantioselectivity (74% ee) compared to L-proline (65% ee) in the model reaction, albeit with a slightly lower conversion.[1] In contrast, the trans-3-hydroxyproline isomer showed a marked decrease in enantioselectivity.[1] The 4-hydroxyproline (B1632879) isomers provided high conversions but with enantioselectivities lower than L-proline.[1]

The N-Cbz protecting group on hydroxyproline (B1673980) is often employed in the synthesis of more complex catalysts, such as dipeptides. While direct comparative data for N-Cbz-hydroxy-L-proline as a standalone catalyst is limited in the reviewed literature, the performance of its derivatives suggests that the electronic and steric effects of the Cbz group can play a crucial role in the transition state of the reaction, thereby influencing stereoselectivity. Further dedicated comparative studies are warranted to fully elucidate the catalytic potential of N-Cbz-hydroxy-L-proline in relation to other proline-based catalysts.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of N-Cbz-hydroxy-L-proline: A Step-by-Step Guide

The safe and compliant disposal of N-Cbz-hydroxy-L-proline is critical for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound effectively.

I. Hazard Assessment and Safety Precautions

N-Cbz-hydroxy-L-proline, a protected amino acid, is classified as a chemical that requires careful handling and disposal. According to safety data sheets (SDS), it can cause skin and serious eye irritation, and may cause respiratory irritation.[1] Furthermore, it is considered very toxic to aquatic life with long-lasting effects.[1] Therefore, it must not be disposed of down the drain or in regular trash.[2][3][4]

Personal Protective Equipment (PPE) required:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety goggles or a face shield.[5]

• Lab Coat: A standard laboratory coat.

II. Segregation and Storage of Waste

Proper segregation is the first step in managing chemical waste. N-Cbz-hydroxy-L-proline waste should be collected in a designated, properly labeled hazardous waste container.

• Waste Container: Use a container that is chemically compatible with the waste and has a secure, leak-proof lid.[6][7][8] The container should be clearly labeled as "Hazardous Waste" and include the full chemical name: "N-Cbz-hydroxy-L-proline".

• Incompatible Materials: Store this waste separately from incompatible materials, such as strong oxidizing agents, to prevent dangerous reactions.[2][5][7] Specifically, avoid mixing with acids and bases.[7]

• Storage Location: Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[6][7] This area should be at or near the point of generation and away from heat sources or direct sunlight.[2]

III. Disposal Procedure

All waste containing N-Cbz-hydroxy-L-proline, including solid material, solutions, and contaminated labware (e.g., gloves, wipes), should be treated as hazardous chemical waste.[4]

• Solid Waste:

  • Carefully transfer any solid N-Cbz-hydroxy-L-proline waste into the designated hazardous waste container.

  • Avoid generating dust.[9] If there is a risk of dust, handle the material in a well-ventilated area or a fume hood.[1]

• Liquid Waste (Solutions):

  • Collect all solutions containing N-Cbz-hydroxy-L-proline in a separate, compatible hazardous waste container.

  • Do not pour these solutions down the sink.[4] The SDS for a related compound indicates it is harmful to aquatic life, making drain disposal inappropriate.[9]

• Contaminated Materials:

  • Items such as gloves, weighing paper, and pipette tips that are contaminated with N-Cbz-hydroxy-L-proline should be placed in the solid hazardous waste container.

IV. Waste Pickup and Disposal

Once the waste container is full or has been accumulating for the maximum allowed time (typically up to 12 months in an SAA as long as accumulation limits are not exceeded), arrange for its disposal through your institution's Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal company.[6]

Waste Stream	Container Type	Disposal Method	Key Precautions
Solid N-Cbz-hydroxy-L-proline	Labeled, sealed, and compatible container	Collection by certified hazardous waste personnel	Avoid dust generation.
Solutions containing N-Cbz-hydroxy-L-proline	Labeled, sealed, and compatible liquid waste container	Collection by certified hazardous waste personnel	Do not mix with incompatible waste streams.
Contaminated Labware (gloves, wipes, etc.)	Lined, labeled, and sealed container	Collection by certified hazardous waste personnel	Ensure no free liquids are present.

V. Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential personnel.[1]

• Containment: For dry spills, carefully sweep or scoop the material to avoid creating dust and place it in the hazardous waste container.[9] For liquid spills, cover with an inert absorbent material, then collect and place in the waste container.

• Decontamination: Clean the affected area thoroughly.

• Reporting: Report the spill to your laboratory supervisor and EH&S department.

Experimental Workflow & Disposal Pathway

The following diagrams illustrate the logical flow for handling and disposing of N-Cbz-hydroxy-L-proline.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. acs.org [acs.org]
• 4. puretidestherapy.com [puretidestherapy.com]
• 5. fishersci.com [fishersci.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. danielshealth.com [danielshealth.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: A Guide to Handling N-Cbz-hydroxy-L-proline

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the handling and disposal of N-Cbz-hydroxy-L-proline. Adherence to these protocols is essential for ensuring the safety of all laboratory personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of any chemical.[1][2] The following table summarizes the recommended PPE for handling N-Cbz-hydroxy-L-proline, based on standard laboratory procedures for similar solid chemical compounds.

Protection Type	Required Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side shields or goggles.[3][4][5]	Essential for protecting against accidental splashes or dust particles.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[3][6]	Inspect gloves for any damage before use and change them regularly to prevent cross-contamination.[3][6]
Body Protection	Laboratory coat or coveralls.[1][3][7]	Provides a barrier against spills and contamination of personal clothing.[1][3]
Respiratory Protection	Not generally required under normal use with adequate ventilation.[4]	A NIOSH/MSHA or European Standard EN 136 approved respirator should be used if dust is generated or if working in a poorly ventilated area.[4]
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of N-Cbz-hydroxy-L-proline from receipt to disposal.

Figure 1. Workflow for safe handling of N-Cbz-hydroxy-L-proline.

Experimental Protocol Details:

• Preparation:

  • Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for N-Cbz-hydroxy-L-proline to understand its specific hazards.

  • Don Personal Protective Equipment (PPE): Equip yourself with the appropriate PPE as detailed in the table above.

  • Prepare Workspace: Ensure the work area, such as a chemical fume hood, is clean and uncluttered. Have spill cleanup materials readily available.

• Handling:

  • Weighing: When weighing the solid compound, minimize the creation of dust. Use a spatula and weigh the material on a tared weigh boat or paper.

  • Dissolving: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • Reaction Setup: Conduct all operations within a well-ventilated area, preferably a fume hood, to minimize inhalation exposure.

• Cleanup:

  • Decontaminate Workspace: Clean the work area with an appropriate solvent and wipe it down.

  • Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

  • Wash Hands: Wash hands thoroughly with soap and water after handling the chemical and removing gloves.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination.

Waste Type	Disposal Container	Disposal Procedure
Solid Waste	Labeled, sealed waste container for non-hazardous chemical waste (unless otherwise specified by local regulations).	Collect all solid waste, including contaminated weigh boats and paper, in a designated container.
Liquid Waste	Labeled, sealed waste container for non-hazardous chemical waste (unless otherwise specified by local regulations).	Collect all solutions containing N-Cbz-hydroxy-L-proline in a designated liquid waste container. Do not pour down the drain.[6][8]
Contaminated PPE	Designated solid waste container.	Dispose of used gloves and other contaminated disposable PPE in the appropriate solid waste stream.

Disposal Protocol:

• Segregate Waste: Do not mix different types of chemical waste. Keep solid and liquid waste separate.

• Label Containers: Clearly label all waste containers with the full chemical name and any associated hazards.

• Follow Institutional Guidelines: Adhere to your institution's specific chemical waste disposal procedures. Contact your Environmental Health and Safety (EHS) department for guidance. Waste material must be disposed of in accordance with national and local regulations.[8]

References

• 1. sams-solutions.com [sams-solutions.com]
• 2. hazchemsafety.com [hazchemsafety.com]
• 3. falseguridad.com [falseguridad.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. realsafety.org [realsafety.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]